Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

Core Science & Biosynthesis

An In-depth Technical Guide on Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate: Discovery, Natural Occurrence, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, a complex oxylipin derived from the oxygenation of polyunsaturated fatty acids. While direct research on this specific stereoisomer is limited, this document synthesizes information from closely related compounds to propose its likely biosynthetic origins, natural occurrence, and key methodologies for its isolation and characterization. This guide serves as a foundational resource for researchers interested in the expanding field of bioactive lipids and their potential therapeutic applications.

Introduction: The Emerging Landscape of Bioactive Oxylipins

Oxylipins are a diverse class of signaling molecules derived from the oxidation of polyunsaturated fatty acids (PUFAs) by a variety of enzymatic and non-enzymatic pathways. These compounds play critical roles in a wide array of physiological and pathological processes in both plants and animals, including inflammation, immunity, and development. Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate belongs to a subclass of oxylipins characterized by the presence of both an epoxide and a hydroxyl group on an eighteen-carbon fatty acid backbone. The specific stereochemistry of these functional groups is crucial for their biological activity, dictating their interaction with cellular targets.

While the precise biological functions of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate are yet to be fully elucidated, the structural motifs present in the molecule suggest potential roles in modulating inflammatory pathways and other cellular signaling cascades. This guide aims to provide a detailed exploration of this compound, drawing upon the wealth of knowledge available for structurally analogous oxylipins to illuminate its potential significance and guide future research endeavors.

Physicochemical Properties

A clear understanding of the fundamental physicochemical properties is essential for the design of effective isolation, purification, and analytical protocols.

Property	Value	Source
Molecular Formula	C₁₉H₃₂O₄	[1][2]
Molecular Weight	324.45 g/mol	[1][2][3]
CAS Number	911634-07-6	[1][2]
Purity	>98% (as commercially available)	[1][2][3]
Physical State	Liquid (in solution)	[3]

Proposed Biosynthesis and Natural Occurrence

Direct evidence for the natural occurrence and biosynthetic pathway of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is not yet available in the scientific literature. However, based on the well-characterized pathways of similar oxylipins in plants, a plausible biosynthetic route can be proposed. The key enzymatic players in this proposed pathway are lipoxygenases (LOX) and peroxygenases.

The Lipoxygenase (LOX) Pathway: Establishing the 9(S)-Hydroxyl Group

The initial step in the proposed biosynthesis is the stereospecific oxygenation of a polyunsaturated fatty acid precursor, likely α-linolenic acid (ALA), by a 9-lipoxygenase (9-LOX). Plant lipoxygenases are known to catalyze the dioxygenation of PUFAs with a high degree of regio- and stereospecificity. Specifically, a 9-LOX would introduce a hydroperoxy group at the C-9 position of ALA, leading to the formation of 9(S)-hydroperoxy-10(E),12(Z),15(Z)-octadecatrienoic acid (9(S)-HPOTE). This hydroperoxide intermediate is then rapidly reduced to the corresponding stable hydroxyl derivative, 9(S)-hydroxy-10(E),12(Z),15(Z)-octadecatrienoic acid (9(S)-HOTE), by cellular peroxidases. The S-configuration at the C-9 position is a common outcome of plant 9-LOX activity.[4][5]

The Peroxygenase Pathway: Formation of the 12(R),13(S)-Epoxide

The subsequent epoxidation of the 12,13-double bond in 9(S)-HOTE is likely catalyzed by a peroxygenase. Plant peroxygenases utilize hydroperoxides as co-substrates to catalyze the epoxidation of unsaturated fatty acids.[6][7] This enzymatic reaction can proceed with a high degree of stereoselectivity. The formation of a 12(R),13(S)-epoxide from a cis-double bond is a known transformation mediated by certain peroxygenases.

The proposed biosynthetic pathway is depicted in the following diagram:

Caption: Proposed biosynthetic pathway of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate.

Potential Natural Sources

Given the proposed biosynthetic pathway, potential natural sources of this compound would be plants that are rich in α-linolenic acid and possess active 9-lipoxygenase and peroxygenase enzyme systems. Cereal seeds, such as oats (Avena sativa), are known to contain peroxygenase pathways capable of producing epoxy-hydroxy fatty acids.[6][7] Other plants known to produce various oxylipins, including those from the Asteraceae and Euphorbiaceae families, could also be potential sources. Further investigation into the metabolomes of these and other plant species is warranted to confirm the natural occurrence of this specific stereoisomer.

Methodologies for Isolation and Structural Elucidation

The isolation and characterization of specific oxylipin stereoisomers from complex biological matrices require a combination of sophisticated chromatographic and spectroscopic techniques. The following protocols are based on established methods for similar compounds and can be adapted for the target molecule.

Extraction and Preliminary Purification

A general workflow for the extraction and initial purification of epoxy-hydroxy fatty acids from plant material is outlined below:

Caption: General workflow for the extraction and preliminary purification of oxylipins.

Protocol 1: Extraction and Silica Gel Chromatography

• Homogenization: Homogenize the fresh or freeze-dried plant material in a mixture of dichloromethane and methanol (2:1, v/v).

• Extraction: Perform a liquid-liquid extraction by adding water to create a biphasic system. Collect the organic (lower) phase containing the lipids.

• Concentration: Evaporate the solvent from the organic phase under reduced pressure to obtain the crude lipid extract.

• Silica Gel Chromatography: Apply the crude extract to a silica gel column. Elute with a gradient of increasing polarity, for example, a hexane-ethyl acetate solvent system.

• Fraction Collection: Collect fractions and monitor by thin-layer chromatography (TLC) to pool fractions containing compounds with similar polarities.

High-Performance Liquid Chromatography (HPLC) Purification

For the separation of individual stereoisomers, high-performance liquid chromatography (HPLC) is indispensable. A two-step HPLC process is often employed.

Protocol 2: HPLC Purification

• Normal-Phase HPLC: Subject the semi-purified fractions to normal-phase HPLC to separate different classes of lipids.

• Chiral-Phase HPLC: Further purify the fractions containing the target compound using chiral-phase HPLC to resolve the different stereoisomers.

Structural Elucidation

The definitive identification of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate requires a combination of mass spectrometry and nuclear magnetic resonance spectroscopy.

4.3.1. Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of the molecule.

• Electrospray Ionization (ESI-MS): This soft ionization technique is used to determine the accurate molecular weight of the compound.

• Tandem Mass Spectrometry (MS/MS): Fragmentation analysis by MS/MS helps to identify the characteristic cleavage patterns of the epoxy and hydroxyl groups, aiding in the structural confirmation. The major diagnostic fragmentations are typically induced by cleavages of the epoxide ring and the bond alpha to the epoxy group.[5]

4.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous determination of the complete chemical structure, including the stereochemistry.

• ¹H NMR: Provides information on the number and chemical environment of the protons in the molecule. The chemical shifts of the protons on the epoxide ring are typically found in the range of 2.9-3.2 ppm.[8][9]

• ¹³C NMR: Determines the number and types of carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments are essential for establishing the connectivity of the atoms within the molecule.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds.

Potential Biological Activities and Therapeutic Applications

While the biological activity of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate has not been specifically reported, the activities of related epoxy-hydroxy fatty acids provide valuable insights into its potential functions.

Many oxylipins are known to possess anti-inflammatory properties. For instance, (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester, a structurally similar compound, has been shown to have anti-inflammatory effects. Epoxy fatty acids, in general, have been implicated in a variety of biological processes, including the regulation of blood pressure and inflammation.[1]

The presence of both an epoxide and a hydroxyl group in a specific stereochemical arrangement suggests that this molecule may interact with high specificity with cellular receptors or enzymes, such as soluble epoxide hydrolase (sEH), which is a key enzyme in the metabolism of epoxy fatty acids. Inhibition of sEH can lead to an increase in the levels of endogenous anti-inflammatory and analgesic epoxy fatty acids. Therefore, it is plausible that Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, or its corresponding free acid, could be a substrate for or an inhibitor of sEH, thereby modulating inflammatory responses. Further research is needed to explore these potential biological activities and to assess the therapeutic potential of this compound in inflammatory diseases and other conditions.

Conclusion and Future Directions

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate represents a fascinating yet understudied member of the oxylipin family. Based on our understanding of related compounds, a plausible biosynthetic pathway involving lipoxygenase and peroxygenase enzymes in plants can be proposed. This technical guide has outlined established methodologies for the isolation and structural elucidation of such complex lipids, which will be crucial for future research aimed at confirming its natural occurrence and characterizing its biological functions.

Future research should focus on:

• Screening of Natural Sources: A systematic investigation of plants known to be rich in α-linolenic acid and possessing active lipoxygenase and peroxygenase pathways is needed to identify natural sources of this compound.

• Total Synthesis: The stereospecific total synthesis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate would provide an authenticated standard for analytical and biological studies.

• Biological Activity Profiling: A comprehensive evaluation of the biological activities of the synthesized compound is essential to understand its physiological roles and to explore its potential as a therapeutic agent.

By building upon the foundational knowledge of related oxylipins, the scientific community is well-positioned to unravel the mysteries of this intriguing molecule and to harness its potential for the benefit of human health.

References

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• A peroxygenase pathway involved in the biosynthesis of epoxy fatty acids in oat. PubMed. [Link]

• Stereospecific production of 9R-hydroxy-10E,12Z-octadecadienoic acid from linoleic acid by recombinant Escherichia coli cells expressing 9R-lipoxygenase from Nostoc sp. SAG 25.82 | Request PDF. ResearchGate. [Link]

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• (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. PubMed. [Link]

• (PDF) Stereoselective preparations of epoxy-, fluoro- and related derivatives of ricinoleic acid and 13(S)-hydroxyoctadeca-9(Z),11(E). ResearchGate. [Link]

• Selective Production of 9R-Hydroxy-10E,12Z,15Z-Octadecatrienoic Acid from α-Linolenic Acid in Perilla Seed Oil Hydrolyzate by a Lipoxygenase from Nostoc Sp. SAG 25.82 | PLOS One. [Link]

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An In-Depth Technical Guide to the Enzymatic Synthesis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

Abstract

This technical guide provides a comprehensive overview and a detailed procedural framework for the enzymatic synthesis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, a significant oxylipin with potential applications in drug discovery and development. The synthesis leverages a two-step enzymatic cascade, commencing with the stereospecific oxygenation of α-linolenic acid by 9-lipoxygenase (9-LOX) to produce 9(S)-hydroperoxy-10(E),12(Z),15(Z)-octadecatrienoic acid (9S-HPOT). Subsequently, allene oxide synthase (AOS) catalyzes the intramolecular rearrangement of the hydroperoxide to form the desired epoxy alcohol. This guide delves into the mechanistic underpinnings of the enzymatic transformations, provides detailed protocols for enzyme purification and the multi-step synthesis, and outlines methods for the purification and characterization of the final product.

Introduction: The Significance of Oxylipins in Cellular Signaling and Disease

Oxylipins are a diverse family of oxygenated fatty acids that play crucial roles as signaling molecules in a wide array of biological processes in both plants and animals.[1] In plants, they are integral to defense mechanisms against pathogens and pests.[2][3] The intricate stereochemistry of these molecules often dictates their biological activity, making their stereoselective synthesis a critical area of research for elucidating their physiological functions and exploring their therapeutic potential.

The target molecule of this guide, Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, is a derivative of α-linolenic acid, an essential omega-3 fatty acid. Its structure, featuring a specific arrangement of an epoxide, a hydroxyl group, and conjugated double bonds, suggests a potential role in modulating inflammatory pathways or other cellular signaling cascades. The enzymatic approach to its synthesis offers unparalleled control over the stereochemistry, a feat that is often challenging to achieve through traditional chemical synthesis. This guide is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to synthesize this complex oxylipin for further investigation.

The Biosynthetic Pathway: A Two-Enzyme Cascade

The synthesis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate from α-linolenic acid is a meticulously orchestrated two-step enzymatic process. This pathway is a prime example of the efficiency and specificity of biocatalysis in generating complex natural products.

Step 1: Stereospecific Oxygenation by 9-Lipoxygenase (9-LOX)

The initial and rate-determining step is the introduction of molecular oxygen into the α-linolenic acid backbone, catalyzed by 9-lipoxygenase (9-LOX). Lipoxygenases are non-heme iron-containing dioxygenases that catalyze the hydroperoxidation of polyunsaturated fatty acids.[4] The regiospecificity and stereospecificity of the reaction are dictated by the specific lipoxygenase isozyme used.

For the synthesis of the target molecule, a 9-LOX isolated from potato tubers (Solanum tuberosum) is the enzyme of choice. This particular isozyme exhibits a high preference for oxygenation at the C-9 position of linolenic acid, producing the 9(S)-hydroperoxy derivative, 9(S)-hydroperoxy-10(E),12(Z),15(Z)-octadecatrienoic acid (9S-HPOT), with high enantiomeric excess.[2][5] The reaction proceeds via a radical mechanism initiated by the abstraction of a hydrogen atom from the C-11 position, followed by the antarafacial insertion of molecular oxygen.

Step 2: Intramolecular Rearrangement by Allene Oxide Synthase (AOS)

The second step involves the conversion of the hydroperoxide intermediate, 9S-HPOT, into the final epoxy alcohol. This transformation is catalyzed by allene oxide synthase (AOS), a cytochrome P450 enzyme (CYP74A).[6][7] While AOS is primarily known for its role in the biosynthesis of jasmonic acid via the formation of an unstable allene oxide, under certain conditions, it can also catalyze the formation of epoxy alcohols.[8]

The mechanism involves the homolytic cleavage of the hydroperoxide O-O bond, leading to the formation of a fatty acid alkoxyl radical. This radical then undergoes an intramolecular cyclization to form an epoxyallylic radical intermediate. Subsequent reduction of this radical yields the stable epoxy alcohol product. The stereochemistry of the final product is tightly controlled by the enzyme's active site architecture. Flaxseed (Linum usitatissimum) is a rich source of AOS suitable for this reaction.[9]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the enzymatic synthesis, purification, and characterization of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate.

Enzyme Preparation

• Homogenization: Fresh potato tubers are peeled and homogenized in a cold extraction buffer (e.g., 0.1 M sodium phosphate buffer, pH 6.5, containing 1 mM EDTA and 4 mM cysteine).[2][5]

• Clarification: The homogenate is filtered through cheesecloth and centrifuged at high speed (e.g., 10,000 x g for 20 minutes) to remove cell debris and starch.

• Ammonium Sulfate Precipitation: The supernatant is subjected to fractional ammonium sulfate precipitation. The protein fraction precipitating between 30% and 60% saturation is collected by centrifugation.

• Dialysis: The protein pellet is redissolved in a minimal volume of extraction buffer and dialyzed extensively against the same buffer to remove ammonium sulfate.

• Chromatography: The dialyzed protein solution is further purified by a combination of ion-exchange and size-exclusion chromatography. A typical workflow involves anion-exchange chromatography on a DEAE-cellulose column followed by gel filtration on a Sephadex G-150 column.[3]

• Activity Assay: The activity of the purified 9-LOX is determined spectrophotometrically by monitoring the formation of the conjugated diene system of 9S-HPOT at 234 nm.[2][5]

• Acetone Powder Preparation: Flaxseeds are ground to a fine powder and defatted with cold acetone to prepare an acetone powder.

• Solubilization: The acetone powder is extracted with a solubilization buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.5, containing 1% Triton X-100, 1 mM EDTA, and 10% glycerol).[6]

• Clarification: The extract is centrifuged at high speed (e.g., 100,000 x g for 1 hour) to obtain a clear supernatant containing the solubilized AOS.

• Chromatography: The supernatant is subjected to a series of chromatographic steps, including hydrophobic interaction chromatography on a Phenyl-Sepharose column, followed by ion-exchange chromatography on a DEAE-Sepharose column.[6]

• Activity Assay: AOS activity is assayed by monitoring the disappearance of the hydroperoxide substrate (9S-HPOT) at 234 nm.[9]

Enzymatic Synthesis of 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoic Acid

• Step 1: Synthesis of 9(S)-HPOT:

  • Prepare a reaction mixture containing α-linolenic acid (e.g., 1 mM) in a suitable buffer (e.g., 0.1 M sodium phosphate buffer, pH 6.0).

  • Initiate the reaction by adding the purified 9-LOX enzyme.

  • Incubate the reaction at room temperature with gentle stirring, while monitoring the formation of 9S-HPOT by UV spectroscopy at 234 nm.

  • Once the reaction is complete, extract the 9S-HPOT with an organic solvent (e.g., diethyl ether or ethyl acetate) after acidifying the reaction mixture to pH 3-4.

  • Purify the 9S-HPOT using silica gel column chromatography.

• Step 2: Synthesis of the Epoxy Alcohol:

  • Dissolve the purified 9S-HPOT in a suitable buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.0).

  • Add the purified AOS enzyme to the solution.

  • Incubate the reaction at a controlled temperature (e.g., 4°C to room temperature) for a specific duration (e.g., 30 minutes to a few hours). The optimal conditions may need to be determined empirically.

  • Stop the reaction by adding a reducing agent (e.g., sodium borohydride) to reduce any remaining hydroperoxides.

  • Extract the product with an organic solvent and dry over anhydrous sodium sulfate.

Methylation of the Carboxylic Acid

• Dissolve the dried product from the previous step in a suitable solvent (e.g., diethyl ether or a mixture of methanol and diethyl ether).

• Add an ethereal solution of diazomethane dropwise until a faint yellow color persists. Caution: Diazomethane is toxic and explosive. This step should be performed in a well-ventilated fume hood with appropriate safety precautions.

• Alternatively, for a safer procedure, the carboxylic acid can be esterified using methanol in the presence of a catalytic amount of acid (e.g., sulfuric acid or hydrochloric acid).

Purification of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

The crude methyl ester is purified by a combination of chromatographic techniques:

• Silica Gel Column Chromatography: The crude product is first subjected to silica gel column chromatography using a gradient of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate) to separate the target compound from less polar and more polar impurities.

• High-Performance Liquid Chromatography (HPLC):

  • Normal-Phase HPLC: Further purification and separation of isomers can be achieved using a normal-phase HPLC column (e.g., silica or diol) with a mobile phase consisting of a mixture of hexane and isopropanol.[10]

  • Chiral HPLC: To confirm the enantiomeric purity and separate any potential enantiomers, a chiral HPLC column (e.g., Chiralcel OD or Chiralpak AD) can be employed.[11][12]

Characterization of the Final Product

Thorough characterization of the purified Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is essential to confirm its structure and stereochemistry.

Spectroscopic Analysis

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. Gas chromatography-mass spectrometry (GC-MS) of the trimethylsilyl (TMS) ether derivative is a common method for analyzing oxylipins. The fragmentation pattern will show characteristic ions corresponding to the cleavage at the hydroxyl and epoxy groups, which can help to confirm the structure.[14][15]

Quantitative Data Summary

Parameter	9-Lipoxygenase (Potato)	Allene Oxide Synthase (Flaxseed)
Optimal pH	5.5 - 6.5[2][5]	7.0 - 8.0[9]
Substrate	α-Linolenic Acid	9(S)-HPOT
Major Product	9(S)-HPOT	12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoic Acid
Kinetic Parameters	Km and Vmax values are substrate and condition dependent.	Km and Vmax values are substrate and condition dependent.

Visualization of the Workflow and Pathway

Enzymatic Synthesis Workflow

Caption: Workflow for the enzymatic synthesis and purification of the target molecule.

Biosynthetic Pathway

Caption: The two-step enzymatic conversion of α-linolenic acid to the epoxy alcohol.

Conclusion and Future Directions

This technical guide has outlined a robust enzymatic strategy for the stereoselective synthesis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. By harnessing the catalytic power of 9-lipoxygenase and allene oxide synthase, this method provides a pathway to a structurally complex and biologically relevant oxylipin. The detailed protocols for enzyme purification, synthesis, and product characterization serve as a valuable resource for researchers in the fields of natural product synthesis, lipid biochemistry, and drug discovery.

Future research should focus on the optimization of the reaction conditions to maximize the yield and purity of the target molecule. Furthermore, the elucidation of the complete spectroscopic data (¹H and ¹³C NMR, MS) for the synthesized compound is a critical next step. Ultimately, the availability of this and other stereochemically pure oxylipins will be instrumental in unraveling their precise biological functions and exploring their potential as therapeutic agents.

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A Technical Guide to Investigating the Role of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in Skin Barrier Function

Abstract

The epidermal permeability barrier is a complex and vital structure, with lipids playing a central role in its function and integrity. Linoleic acid, an essential fatty acid, and its oxidized metabolites are key players in maintaining this barrier. This technical guide delves into the potential role of a specific linoleic acid metabolite, Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, in skin barrier function. While direct research on this molecule is nascent, its structural characteristics place it within a class of bioactive lipids known to be involved in epidermal homeostasis. This document provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate its synthesis, metabolism, and physiological effects on the skin barrier. We will explore the theoretical underpinnings of its potential function, propose a detailed experimental workflow for its characterization, and provide in-depth protocols for key assays.

Introduction: The Crucial Role of Lipid Mediators in Epidermal Barrier Integrity

The skin's primary function as a protective barrier is largely attributed to the stratum corneum, the outermost layer of the epidermis. This "brick and mortar" structure, composed of corneocytes embedded in a lipid-rich matrix, prevents excessive water loss and protects against external insults. The lipid matrix is predominantly composed of ceramides, cholesterol, and free fatty acids.[1]

Linoleic acid (LA), an omega-6 polyunsaturated fatty acid, is a critical component of this lipid matrix and is essential for maintaining barrier function.[2][3] Deficiencies in LA lead to a compromised skin barrier, characterized by increased transepidermal water loss (TEWL) and a scaly, dermatitic phenotype. LA's role extends beyond being a structural component; it is a precursor to a diverse array of bioactive oxidized metabolites, collectively known as oxylipins. These molecules are generated through the action of enzymes such as lipoxygenases (LOX) and cytochrome P450s, and they are involved in regulating inflammation, cell proliferation, and differentiation within the skin.[4][5]

Among the various classes of LA metabolites, epoxy fatty acids have emerged as important signaling molecules.[6] In the context of the skin barrier, specific epoxy-hydroxy derivatives of linoleic acid are believed to be crucial intermediates in the formation of trihydroxy derivatives found in the epidermis, which are integral to the mammalian water permeability barrier.[7][8] Enzymes like 12(R)-lipoxygenase (12R-LOX) and epidermal lipoxygenase-3 (eLOX3) are known to be involved in the synthesis of these specific epoxy-hydroxy linoleic acid derivatives.[8][9]

This guide focuses on a specific, yet understudied, LA metabolite: Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate . Given its epoxy-hydroxy-octadecadienoate structure, it is hypothesized to be an intermediate in the metabolic cascade of linoleic acid within the epidermis, potentially influencing skin barrier homeostasis.

The Hypothetical Role of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in Skin Barrier Function

Based on the known biochemistry of the epidermis, we can propose a potential role for Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. Its structure suggests it is a product of enzymatic oxidation of linoleic acid. The presence of both an epoxy and a hydroxyl group points towards its involvement in pathways that modulate the physical properties and signaling functions of the epidermal lipids.

A plausible hypothesis is that this compound is a substrate for soluble epoxide hydrolase (sEH), an enzyme that converts epoxides to their corresponding diols.[6][7] This conversion could be a critical step in the formation of the trihydroxy linoleic acid derivatives that are essential for the covalent linking of ceramides to the cornified envelope, a key process in sealing the skin barrier.

The following diagram illustrates the proposed metabolic context of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate:

Caption: Proposed metabolic pathway of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate.

A Proposed Experimental Workflow for Characterization

To elucidate the precise role of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in skin barrier function, a multi-faceted experimental approach is required. The following workflow outlines a logical progression from in vitro characterization to in vivo validation.

Caption: Experimental workflow for investigating the role of the target molecule.

Detailed Experimental Protocols

Chemical Synthesis and Characterization

The stereoselective synthesis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a critical first step. A potential synthetic route could involve the use of Sharpless asymmetric epoxidation to introduce the epoxy group with the desired stereochemistry, followed by enzymatic or chiral resolution to obtain the specific enantiomer.[10]

Table 1: Physicochemical Properties of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

Property	Value	Source
Molecular Formula	C₁₉H₃₂O₄	[11]
Molecular Weight	324.45 g/mol	[11]
CAS Number	911634-07-6	[11]
Appearance	Likely a colorless to pale yellow oil	Inferred
Solubility	Soluble in organic solvents (e.g., ethanol, DMSO, acetonitrile)	Inferred

In Vitro Assessment using Human Keratinocyte Cultures

Objective: To determine the effect of the test compound on keratinocyte differentiation and the expression of genes involved in barrier function.

Protocol:

• Cell Culture: Culture primary human epidermal keratinocytes in a low-calcium medium to maintain them in an undifferentiated state.

• Induction of Differentiation: Switch to a high-calcium medium to induce differentiation.

• Treatment: Treat the differentiating keratinocytes with varying concentrations of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate (e.g., 1, 10, 100 µM).

• Gene Expression Analysis (qPCR): After 48-72 hours of treatment, extract RNA and perform quantitative real-time PCR to analyze the expression of genes involved in skin barrier function.

Table 2: Target Genes for qPCR Analysis

Gene	Function
Involucrin (IVL)	Cornified envelope precursor
Loricrin (LOR)	Cornified envelope precursor
Filaggrin (FLG)	Aggregates keratin filaments
Transglutaminase 1 (TGM1)	Cross-links cornified envelope proteins
Ceramide Synthases (CERS)	Involved in ceramide synthesis
Fatty Acid Transport Proteins (FATP)	Mediate fatty acid uptake

Ex Vivo Human Skin Explant Model

Objective: To assess the effect of the test compound on the barrier function of intact human skin.

Protocol:

• Skin Procurement: Obtain human skin from elective surgeries (e.g., abdominoplasty) with appropriate ethical approval.

• Explant Culture: Prepare full-thickness skin explants and culture them at the air-liquid interface.

• Topical Application: Apply a formulation containing Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate to the epidermal surface of the explants.

• TEWL Measurement: Measure TEWL at baseline and at various time points after application using a Tewameter.

• Permeability Assay: After the treatment period, apply a fluorescent tracer (e.g., Lucifer yellow) to the epidermal surface and measure its penetration into a receptor fluid below the explant.

• Histology: Process the explants for histological analysis (H&E staining) to assess any morphological changes in the epidermis.

In Vivo Murine Model of Barrier Disruption and Recovery

Objective: To evaluate the ability of the test compound to accelerate skin barrier recovery in vivo.

Protocol:

• Animal Model: Use a suitable mouse strain (e.g., SKH-1 hairless mice).

• Barrier Disruption: Disrupt the skin barrier on a defined area of the dorsal skin by tape stripping.

• Topical Application: Immediately after disruption, topically apply a solution of the test compound or a vehicle control.

• TEWL Measurement: Measure TEWL at baseline, immediately after stripping, and at regular intervals (e.g., 2, 4, 6, 12, 24 hours) to monitor barrier recovery.

• Data Analysis: Compare the rate of barrier recovery in the treated group to the vehicle control group.

Concluding Remarks and Future Directions

The investigation into the role of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in skin barrier function represents a promising avenue of research. Its structural similarity to known bioactive lipid mediators strongly suggests its involvement in the intricate biochemical pathways that govern epidermal homeostasis. The experimental framework outlined in this guide provides a comprehensive approach to elucidating its specific functions.

Future research should focus on identifying the specific enzymes responsible for its synthesis and metabolism in the skin. Furthermore, exploring its potential interactions with nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs), which are known to be modulated by fatty acid derivatives, could reveal novel signaling pathways. A thorough understanding of the role of this and similar epoxy fatty acids could pave the way for the development of new therapeutic strategies for skin disorders characterized by a compromised barrier, such as atopic dermatitis and psoriasis.

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An In-Depth Technical Guide to the Biosynthesis of Epoxy Hydroxy Octadecadienoates from Linoleic Acid

This guide provides a comprehensive technical overview of the biosynthetic pathways leading to the formation of epoxy hydroxy octadecadienoates from linoleic acid. It is intended for researchers, scientists, and drug development professionals interested in the enzymatic synthesis, analysis, and biological significance of these oxidized lipid mediators.

Introduction: The Significance of Epoxy Hydroxy Octadecadienoates

Linoleic acid, an essential omega-6 fatty acid, is a precursor to a diverse array of signaling molecules known as oxylipins. Among these, epoxy hydroxy octadecadienoates are a class of compounds characterized by the presence of both an epoxide and a hydroxyl group on the eighteen-carbon backbone. These molecules are gaining increasing attention for their roles in various physiological and pathophysiological processes. A notable example is their crucial function in the formation and maintenance of the epidermal permeability barrier.[1][2] Recent research also suggests their involvement in pain and itch signaling, highlighting their potential as therapeutic targets.[1]

This guide will delve into the primary enzymatic routes for the biosynthesis of these complex lipids, provide detailed experimental protocols for their synthesis and characterization, and discuss their known biological functions.

Part 1: Biosynthetic Pathways of Epoxy Hydroxy Octadecadienoates

The transformation of linoleic acid into epoxy hydroxy octadecadienoates is primarily mediated by two distinct enzymatic pathways: the Lipoxygenase (LOX) pathway and the Cytochrome P450 (CYP) epoxygenase pathway.

The Lipoxygenase (LOX) Pathway: A Stepwise enzymatic cascade

The lipoxygenase pathway is a major route for the synthesis of epoxy hydroxy octadecadienoates, particularly in the skin. This pathway involves a sequential enzymatic action, starting with the introduction of molecular oxygen into linoleic acid to form a hydroperoxy intermediate.

A key example of this is the biosynthesis of 13(R)-hydroxy-9(R),10(R)-trans-epoxy-(11E)-octadecenoate, a crucial molecule for the skin's water barrier.[1] This process is catalyzed by two specialized enzymes: 12R-lipoxygenase (12R-LOX) and a hydroperoxide isomerase known as eLOX3.[3][4]

Step 1: Hydroperoxidation by 12R-Lipoxygenase (12R-LOX)

The initial step involves the oxidation of linoleic acid, often esterified within ceramides in the epidermis, by 12R-LOX. This enzyme abstracts a hydrogen atom and facilitates the insertion of molecular oxygen to produce a hydroperoxyoctadecadienoic acid (HpODE). Specifically, 12R-LOX generates 9(R)-hydroperoxyoctadecadienoic acid (9(R)-HpODE).

Step 2: Isomerization by eLOX3 (Hydroperoxide Isomerase)

The 9(R)-HpODE intermediate is then acted upon by eLOX3, which functions as a hydroperoxide isomerase. eLOX3 catalyzes the intramolecular rearrangement of the hydroperoxide to form an epoxy alcohol.[3][4] In the case of 9(R)-HpODE, eLOX3 facilitates the formation of 13(R)-hydroxy-9(R),10(R)-trans-epoxy-(11E)-octadecenoate.[1]

The following diagram illustrates the sequential action of 12R-LOX and eLOX3 in the biosynthesis of this specific epoxy hydroxy octadecadienoate.

Caption: Sequential enzymatic conversion of linoleic acid to an epoxy hydroxy octadecadienoate via the lipoxygenase pathway.

The Cytochrome P450 (CYP) Epoxygenase Pathway

The cytochrome P450 (CYP) monooxygenase system is another significant pathway for the metabolism of polyunsaturated fatty acids, including linoleic acid.[5][6] While this pathway is a major source of epoxidized fatty acids (epoxides), the direct formation of epoxy hydroxy derivatives is not its primary described function. Instead, the CYP pathway typically leads to the formation of epoxyoctadecenoic acids (EpOMEs), which are subsequently metabolized to dihydroxyoctadecenoic acids (DiHOMEs).[1][5]

Step 1: Epoxidation by CYP Enzymes

CYP enzymes, such as those from the CYP2C and CYP2J families, catalyze the epoxidation of one of the double bonds of linoleic acid to form either 9,10-EpOME or 12,13-EpOME.[5]

Step 2: Hydrolysis by Soluble Epoxide Hydrolase (sEH)

These EpOME intermediates are then rapidly hydrolyzed by soluble epoxide hydrolase (sEH) to their corresponding diols, 9,10-DiHOME and 12,13-DiHOME, respectively.[5]

While the direct conversion of linoleic acid to epoxy hydroxy octadecadienoates by a single CYP enzyme is not well-documented, it is conceivable that a CYP enzyme with both epoxygenase and hydroxylase activity could produce such a molecule, or that an EpOME could be subsequently hydroxylated by another enzyme. However, the primary and well-established pathway involves the formation of DiHOMEs.

The following diagram outlines the principal steps in the CYP-mediated metabolism of linoleic acid.

Sources

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"physical and chemical properties of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate"

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. This document is intended to serve as a critical resource for researchers engaged in the fields of lipidomics, drug discovery, and diagnostics, offering in-depth insights into the characteristics and potential applications of this complex biomolecule.

Introduction: Unveiling a Member of the Hepoxilin Family

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a specialized fatty acid methyl ester belonging to the hepoxilin family of lipid mediators. Hepoxilins are oxygenated metabolites of polyunsaturated fatty acids, formed through the lipoxygenase (LOX) pathway. These molecules are characterized by the presence of both an epoxide and a hydroxyl functional group, which confer unique chemical reactivity and biological activity.

The specific stereochemistry of the title compound—(12R,13S)-epoxy and 9(S)-hydroxy—along with the geometry of its double bonds (10E, 15Z), dictates its three-dimensional structure and, consequently, its interaction with biological systems. Understanding these structural nuances is paramount for elucidating its function and potential as a therapeutic agent or biomarker.

Physicochemical Properties: A Quantitative Overview

The fundamental physical and chemical characteristics of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate are summarized below. This data is essential for its handling, storage, and analytical characterization.

Property	Value	Source
Molecular Formula	C₁₉H₃₂O₄	[1]
Molecular Weight	324.45 g/mol	[1][2]
CAS Number	911634-07-6	[1]
Physical State	Liquid	[2]
Purity (Commercial)	>98%	[1][2]
Synonyms	12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoic acid Methyl ester	[2]
Storage	Store at -20°C	[1]

Spectroscopic Characterization: The Fingerprint of a Molecule

Detailed spectroscopic analysis is indispensable for the unambiguous identification and structural elucidation of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. Although a complete set of spectra for this specific isomer is not publicly available, data from closely related compounds can provide valuable insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to exhibit characteristic signals for the methyl ester protons (a singlet around 3.65 ppm), olefinic protons (in the range of 5.3-6.0 ppm), protons adjacent to the epoxide and hydroxyl groups (in the range of 2.8-4.2 ppm), and the aliphatic chain protons. The coupling constants of the olefinic protons are critical for confirming the E and Z geometry of the double bonds. For a related compound, 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate, key ¹H NMR signals were observed at δ 5.91 (dd, J=6.40, 15.55 Hz, 1H), 5.40 (dd, J=7.87, 15.55 Hz, 1H), 3.90–4.17 (m, 1H), 3.65 (s, 3H), 3.08 (dd, J=2.10, 7.78 Hz, 1H), and 2.80 (dt, J=2.01, 5.58 Hz, 1H)[3].

• ¹³C NMR: The carbon NMR spectrum would provide complementary information, with distinct chemical shifts for the carbonyl carbon of the ester, the sp² carbons of the double bonds, the carbons of the epoxide ring, the carbon bearing the hydroxyl group, and the aliphatic carbons.

Mass Spectrometry (MS): Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of the molecule. Under electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS) after derivatization, the compound would be expected to show a molecular ion peak corresponding to its molecular weight. Fragmentation analysis would reveal characteristic losses of water, the methoxy group, and cleavage at various points along the fatty acid chain, providing structural confirmation.

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands for the hydroxyl group (a broad peak around 3400 cm⁻¹), the ester carbonyl group (a strong peak around 1740 cm⁻¹), C-H stretching of the aliphatic chain (around 2850-2960 cm⁻¹), and C=C stretching of the double bonds (around 1650 cm⁻¹). The C-O stretching of the epoxide ring would likely appear in the fingerprint region (around 800-950 cm⁻¹).

UV-Vis Spectroscopy: The presence of conjugated double bonds in some related hepoxilins can give rise to UV absorption. However, for the title compound with non-conjugated double bonds, significant absorption in the standard UV-Vis range (200-800 nm) is not expected.

Synthesis and Purification: A Methodological Approach

Conceptual Synthetic Workflow:

A conceptual workflow for the synthesis of the target molecule.

Key Synthetic Steps and Considerations:

• Stereoselective Epoxidation: The formation of the (12R,13S)-epoxide would likely involve a stereoselective epoxidation of a precursor with a double bond at the C12-C13 position. Methods like the Sharpless asymmetric epoxidation are commonly employed for such transformations.

• Introduction of the Hydroxyl Group: The (9S)-hydroxyl group could be introduced either from a starting material already containing this functionality or through a stereoselective reduction of a ketone at the C9 position.

• Control of Double Bond Geometry: The (10E) and (15Z) double bonds would need to be established using stereocontrolled olefination reactions, such as the Wittig or Horner-Wadsworth-Emmons reaction.

• Esterification: The final step would involve the esterification of the carboxylic acid to the methyl ester, typically achieved by reaction with methanol under acidic conditions.

Purification Protocol:

Purification of the final product and intermediates is crucial to remove side products and unreacted starting materials. A typical purification workflow would involve:

• Extraction: The reaction mixture is typically worked up by liquid-liquid extraction to separate the organic product from aqueous reagents.

• Chromatography:

  • Flash Column Chromatography: This is used for the initial purification of the crude product on a silica gel stationary phase with a gradient of non-polar to polar organic solvents (e.g., hexane/ethyl acetate).

  • High-Performance Liquid Chromatography (HPLC): For achieving high purity (>98%), reversed-phase or normal-phase HPLC is often necessary. A C18 column with a mobile phase of acetonitrile/water or methanol/water is a common choice for reversed-phase separation of fatty acid derivatives.

A general workflow for the purification of the target molecule.

Biological Activity and Significance: A Potential Mediator in Health and Disease

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, as a member of the hepoxilin family, is likely involved in a range of biological processes. While specific studies on this particular isomer are limited, the broader class of hepoxilins has been implicated in:

• Inflammation: Hepoxilins can act as pro-inflammatory or anti-inflammatory mediators, depending on the specific context and isomer. They are known to modulate neutrophil function and calcium signaling.

• Skin Barrier Function: Certain hepoxilins derived from linoleic acid are essential for the formation and maintenance of the epidermal water barrier.

• Cardiovascular System: Some epoxy fatty acids have been shown to have effects on blood pressure and vascular tone.

• Pain Perception: There is evidence to suggest that hepoxilins may play a role in modulating pain signaling pathways.

The biological activity of these compounds is often mediated by their interaction with specific receptors or enzymes. For example, soluble epoxide hydrolase (sEH) is a key enzyme that metabolizes epoxides to their corresponding diols, often with altered biological activity. Therefore, the stability and metabolism of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in biological systems are critical determinants of its overall effect.

Future Directions and Applications

The study of specific isomers of hepoxilins, such as Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, is a burgeoning field with significant potential. Future research should focus on:

• Validated Synthesis and Characterization: The development and publication of a robust and reproducible synthetic route, along with a complete set of spectroscopic data, would be invaluable to the research community.

• Elucidation of Biological Function: In-depth studies are needed to determine the specific biological targets and signaling pathways modulated by this isomer. This includes receptor binding assays, enzyme inhibition studies, and cell-based functional assays.

• Pharmacokinetic and Pharmacodynamic Profiling: Understanding the absorption, distribution, metabolism, and excretion (ADME) of this compound is essential for evaluating its potential as a therapeutic agent.

• Development as a Biomarker: Given its origin from specific enzymatic pathways, this molecule could serve as a biomarker for diseases involving dysregulation of lipoxygenase activity.

Conclusion

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a structurally complex and biologically intriguing lipid mediator. While our current understanding of this specific isomer is incomplete, its relationship to the broader class of hepoxilins suggests a significant role in physiological and pathophysiological processes. This technical guide has synthesized the available information to provide a solid foundation for researchers and drug development professionals. Further investigation into its synthesis, characterization, and biological activity is warranted and holds the promise of new discoveries in the field of lipid science and medicine.

References

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. National Institutes of Health.

• Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. Traxal Technologies.

• METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. INDOFINE Chemical Company.

• Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. INDOFINE Chemical Company.

• Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. Cosmo Bio USA.

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An In-depth Technical Guide to the Stereochemistry of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

Foreword: Navigating the Complex Stereochemical Landscape of Oxylipins

The biological activity of oxidized lipids, or oxylipins, is intrinsically linked to their precise three-dimensional structure. Subtle changes in the orientation of functional groups can dramatically alter their interaction with biological targets, transforming a potent signaling molecule into an inactive isomer. This guide provides a comprehensive technical overview of a specific oxylipin, Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, for researchers, scientists, and drug development professionals. We will delve into the critical stereochemical features of this molecule, explore strategies for its stereoselective synthesis, and discuss the analytical methodologies required for its unambiguous characterization. Our focus will be on the "why" behind the "how," offering insights into the rationale of experimental design in the fascinating world of lipid chemistry.

Molecular Architecture: Unraveling the Stereochemical Intricacies

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a complex fatty acid methyl ester with a molecular formula of C₁₉H₃₂O₄ and a molecular weight of 324.45 g/mol [1]. Its structure is characterized by an 18-carbon chain containing a hydroxyl group, an epoxide ring, and two double bonds, in addition to the methyl ester at the carboxyl end.

The specific stereochemistry is denoted as:

• 9(S)-hydroxy: The hydroxyl group at the 9th carbon is in the S configuration.

• 12(R),13(S)-Epoxy: The epoxide ring spans carbons 12 and 13, with the R configuration at carbon 12 and the S configuration at carbon 13.

• 10(E),15(Z)-octadecadienoate: The double bond between carbons 10 and 11 is in the E (trans) configuration, while the double bond between carbons 15 and 16 is in the Z (cis) configuration.

This precise arrangement of chiral centers and geometric isomers is crucial for its biological function, as it dictates the molecule's shape and its ability to bind to specific enzymes and receptors.

Strategic Synthesis: A Logic-Driven Approach to Stereocontrol

A convergent synthesis, where different fragments of the molecule are prepared separately and then combined, is often the most efficient approach.

Retrosynthetic Analysis

A logical retrosynthetic disconnection would involve a Wittig or Horner-Wadsworth-Emmons reaction to form the C10-C11 double bond, connecting two key fragments. The stereochemistry of the hydroxyl and epoxy groups would be introduced early in the synthesis of these fragments.

Caption: Retrosynthetic analysis of the target molecule.

Synthesis of Key Fragments

• Fragment A (C1-C10 Aldehyde): This fragment would contain the 9(S)-hydroxyl group. A chiral pool starting material, such as (S)-malic acid, could be used to set the stereocenter. Alternatively, an asymmetric reduction of a corresponding ketone would be a viable strategy. The terminal end would be oxidized to an aldehyde to prepare it for the coupling reaction.

• Fragment B (C11-C18 Phosphonium Ylide): This fragment is more complex, containing the epoxide and the Z-double bond. The 15(Z)-double bond can be installed using a Z-selective Wittig reaction. The 12(R),13(S)-epoxide is a key challenge. A Sharpless asymmetric epoxidation of a corresponding allylic alcohol is the method of choice for installing the epoxide with high stereocontrol[2].

Stereoselective Epoxidation Protocol (Sharpless Asymmetric Epoxidation)

This protocol is a cornerstone of stereoselective synthesis and is directly applicable to the formation of the 12(R),13(S)-epoxy group.

Objective: To create the 12(R),13(S)-epoxide from a corresponding (E)-allylic alcohol precursor.

Materials:

• (E)-allylic alcohol precursor

• Titanium(IV) isopropoxide (Ti(OⁱPr)₄)

• (+)-Diethyl tartrate ((+)-DET) for the desired (R,S) epoxide

• tert-Butyl hydroperoxide (TBHP) in a non-polar solvent

• Dichloromethane (anhydrous)

• Molecular sieves (4Å)

Step-by-Step Methodology:

• A flame-dried, round-bottom flask under an inert atmosphere (argon or nitrogen) is charged with anhydrous dichloromethane and powdered 4Å molecular sieves.

• The solution is cooled to -20 °C.

• Titanium(IV) isopropoxide is added, followed by the dropwise addition of (+)-diethyl tartrate. The mixture is stirred for 30 minutes at -20 °C.

• The allylic alcohol precursor, dissolved in dichloromethane, is added to the reaction mixture.

• tert-Butyl hydroperoxide is added dropwise, and the reaction is maintained at -20 °C. The progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of water. The mixture is warmed to room temperature and stirred for 1 hour.

• The resulting gel is filtered, and the filtrate is extracted with dichloromethane. The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• (-20 °C): The low temperature is crucial for the stability of the chiral catalyst and for achieving high enantioselectivity.

• (+)-Diethyl Tartrate: The choice of the tartrate enantiomer dictates the stereochemical outcome of the epoxidation. (+)-DET directs the epoxidation to one face of the double bond, leading to the desired (R,S) configuration in this context.

• Titanium(IV) isopropoxide: This acts as a Lewis acid, coordinating to both the allylic alcohol and the hydroperoxide, creating a chiral environment for the oxygen transfer.

• Molecular Sieves: These are added to ensure strictly anhydrous conditions, as water can deactivate the catalyst.

Structural Elucidation and Analytical Characterization

Unambiguous characterization of the stereochemistry requires a combination of analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR data for this exact isomer is scarce, we can predict the key signals based on related structures[3].

Predicted ¹H NMR (CDCl₃, 400 MHz) Key Signals:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.8	m	2H	H-10, H-11
~5.4	m	2H	H-15, H-16
~4.1	m	1H	H-9
~3.67	s	3H	-OCH₃
~2.9	m	2H	H-12, H-13
~2.3	t	2H	H-2
~2.0	m	2H	H-14
~0.9	t	3H	H-18

¹³C NMR would be essential to confirm the carbon backbone and the presence of the oxygenated carbons. The epoxy carbons would appear around δ 55-65 ppm, and the hydroxyl-bearing carbon around δ 70-75 ppm.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern, which can help in locating the functional groups. Electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS) after derivatization are common methods[4].

Expected Fragmentation Pattern: Cleavage at the C-C bonds adjacent to the epoxide ring is a characteristic fragmentation pathway for epoxy fatty acids[5]. This would result in fragment ions that can pinpoint the location of the epoxide.

Chiral High-Performance Liquid Chromatography (HPLC)

To confirm the enantiopurity of the synthesized molecule and to separate it from other stereoisomers, chiral HPLC is indispensable.

Experimental Workflow for Chiral HPLC:

Caption: Workflow for chiral HPLC analysis.

Key Considerations for Chiral HPLC Method Development:

• Chiral Stationary Phase (CSP): The choice of the chiral column is critical. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for separating enantiomers of fatty acid derivatives[6][7].

• Mobile Phase: A normal-phase mobile phase (e.g., hexane/isopropanol) or a polar organic mobile phase may be required to achieve separation.

• Detection: UV detection is possible due to the double bonds, but coupling to a mass spectrometer provides greater sensitivity and structural information.

Biological Significance and Potential Applications

Epoxy-hydroxy fatty acids are a class of oxylipins that are known to be involved in a variety of physiological processes, including inflammation, pain, and blood pressure regulation. They are typically formed through the cytochrome P450 or lipoxygenase pathways.

While the specific biological activity of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate has not been extensively studied, its structural similarity to other biologically active oxylipins suggests potential roles in:

• Anti-inflammatory pathways: Many epoxy fatty acids are known to have anti-inflammatory properties.

• Cardiovascular signaling: They may play a role in regulating vascular tone and blood pressure.

• Pain modulation: Some oxylipins are involved in nociception.

The availability of a stereochemically pure standard of this molecule through targeted synthesis is essential for investigating its precise biological functions and its potential as a therapeutic agent.

Conclusion and Future Directions

The stereochemistry of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate presents a significant challenge for both synthesis and analysis. However, by leveraging modern synthetic methodologies such as the Sharpless asymmetric epoxidation and powerful analytical techniques like chiral HPLC and mass spectrometry, it is possible to prepare and fully characterize this complex molecule. A thorough understanding of its three-dimensional structure is the gateway to unlocking its biological functions and exploring its therapeutic potential. Future research should focus on the development of a robust total synthesis to produce sufficient quantities for biological testing, followed by in-depth in vitro and in vivo studies to elucidate its specific roles in health and disease.

References

• Balazy, M., & Nies, A. S. (1989). Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters. Biomedical & Environmental Mass Spectrometry, 18(5), 328-336. [Link]

• INDOFINE Chemical Company. (n.d.). METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. Retrieved from [Link]

• Hammock, B. D., et al. (2019). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. bioRxiv. [Link]

• Falck, J. R., et al. (2014). Enzymatic synthesis and chemical inversion provide both enantiomers of bioactive epoxydocosapentaenoic acids. Journal of Lipid Research, 55(10), 2145-2153. [Link]

• Knothe, G., & Kenar, J. A. (2004). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of the American Oil Chemists' Society, 81(12), 1143-1148. [Link]

• Destaillats, F., et al. (2016). ¹H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 93(4), 549-557. [Link]

• May, S. W., & Schwartz, R. D. (1976). Enzymatic epoxidation: synthesis of 7,8-epoxy-1-octene, 1,2-7,8-diepoxyoctane, and 1,2-Epoxyoctane by Pseudomonas oleovorans. Applied and Environmental Microbiology, 31(1), 78-82. [Link]

• Traxal Technologies. (n.d.). Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. Retrieved from [Link]

• PubChem. (n.d.). 12,13-Epoxy-11-hydroxy-9-octadecenoic acid. Retrieved from [Link]

• Nshimiyimana, R., et al. (2019). On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Molecules, 24(21), 3849. [Link]

• ChiralTek. (n.d.). Chiral Columns. Retrieved from [Link]

• PubChem. (n.d.). 12,13-Epoxy-9-hydroxy-10-octadecenoate. Retrieved from [Link]

• Schwartz, R. D., & May, S. W. (1976). Enzymatic epoxidation: synthesis of 7,8-epoxy-1-octene, 1,2-7,8-diepoxyoctane, and 1,2-Epoxyoctane by Pseudomonas oleovorans. Applied and Environmental Microbiology, 31(1), 78-82. [Link]

• Lee, J. H., et al. (2000). (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. Bioscience, Biotechnology, and Biochemistry, 64(4), 882-886. [Link]

• Alberdi-Cedeño, J., et al. (2020). (A) Structure of 9-hydroxy-(12,13)-E-epoxy-10E-octadecenoate as an... ResearchGate. [Link]

• Omar, M. N. B., Hamilton, R. J., & Moynihan, H. A. (2003). Stereoselective preparations of epoxy-, fluoro- and related derivatives of ricinoleic acid and 13 (S)-hydroxyoctadeca-9 (Z), 11 (E)-dienoic acid. ARKIVOC, 2003(7), 190-199. [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 12(13)-epoxy-6Z,9Z-octadecadienoic acid (HMDB0062288). Retrieved from [Link]

• Dziuk, B., et al. (2021). Enzymatic Approach to the Synthesis of Enantiomerically Pure Hydroxy Derivatives of 1,3,5-Triaza-7-phosphaadamantane. Molecules, 26(12), 3658. [Link]

• Herrero, M., et al. (2022). Chiral and achiral separation of ten flavanones using supercritical fluid chromatography. Application to bee pollen analysis. Journal of Chromatography A, 1683, 463529. [Link]

• ChiralTek. (n.d.). Chiral Column & Media and SPE Catalog. Retrieved from [Link]

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An In-depth Technical Guide to Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Landscape of Oxylipins

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a specific stereoisomer of a larger class of signaling molecules known as oxylipins. Derived from the enzymatic oxidation of linoleic acid, this epoxy fatty acid methyl ester represents a fascinating area of research due to the profound and often stereospecific biological activities exhibited by its structural relatives. This guide provides a comprehensive technical overview of this compound, from its chemical synthesis and analysis to its potential biological significance, offering a foundation for researchers and drug development professionals interested in the nuanced roles of lipid mediators in health and disease.

Chemical Properties and Identification

A clear understanding of the physicochemical properties of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is fundamental for its study.

Property	Value	Source
CAS Number	911634-07-6	[1][2]
Molecular Formula	C₁₉H₃₂O₄	[2]
Molecular Weight	324.45 g/mol	[2]
Physical State	Liquid (typically supplied in solution)	[2]
Purity	>98% (as commercially available)	[2]

Biosynthesis and Chemical Synthesis

The endogenous formation of epoxy-hydroxy-octadecadienoates is a complex enzymatic process. In vivo, linoleic acid is converted to these metabolites through pathways involving lipoxygenase (LOX) and cytochrome P450 (CYP) enzymes. The specific stereochemistry of the title compound suggests a highly regulated enzymatic synthesis.

For research purposes, both enzymatic and chemical synthesis routes can be envisioned to obtain this molecule.

Conceptual Enzymatic Synthesis Workflow

A plausible biosynthetic route would involve the sequential action of specific lipoxygenases and epoxygenases to introduce the hydroxyl and epoxy moieties with the correct stereochemistry.

Caption: Conceptual enzymatic synthesis of the target molecule.

Representative Chemical Synthesis Protocol

Step 1: Synthesis of a Chiral Precursor A suitable starting material, such as methyl 9-hydroxynonanoate, would be oxidized to the corresponding aldehyde.

Step 2: Carbon Chain Elongation A Wittig or Horner-Wadsworth-Emmons reaction would be employed to introduce the remainder of the carbon chain with the desired double bond geometry.

Step 3: Stereoselective Epoxidation The stereoselective epoxidation of an allylic alcohol intermediate, for example using a Sharpless asymmetric epoxidation, would be a critical step to install the 12(R),13(S)-epoxide.

Step 4: Introduction of the Hydroxyl Group The 9(S)-hydroxyl group could be introduced via a stereoselective reduction of a corresponding ketone or through the use of a chiral building block.

Step 5: Purification Purification at each step would be crucial, employing techniques such as column chromatography and high-performance liquid chromatography (HPLC).

Analytical Methodologies

The analysis of epoxy fatty acid isomers is challenging due to their structural similarity. A combination of chromatographic and spectrometric techniques is typically required for their separation and identification.

Chromatographic Separation

High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the method of choice for separating stereoisomers. Polysaccharide-based chiral stationary phases are often effective.

Protocol: Chiral HPLC Separation of Epoxy-Hydroxy-Octadecadienoate Methyl Esters

• Column: A chiral stationary phase column (e.g., polysaccharide-based) is essential.

• Mobile Phase: A normal-phase solvent system, such as hexane/isopropanol or hexane/ethanol, is typically used. The exact ratio will require optimization.

• Flow Rate: A flow rate of 0.5-1.5 mL/min is a common starting point.

• Detection: UV detection at a low wavelength (e.g., 205-215 nm) is suitable for these compounds which lack a strong chromophore.

• Sample Preparation: The sample should be dissolved in the mobile phase or a compatible solvent.

• Injection Volume: Typically 5-20 µL.

• Temperature: The column temperature should be controlled to ensure reproducible retention times.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for the analysis of fatty acid methyl esters. Derivatization to more volatile and stable compounds, such as trimethylsilyl (TMS) ethers, is often necessary.

Spectrometric Characterization

Mass Spectrometry (MS): Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) coupled with tandem mass spectrometry (MS/MS) can provide structural information and enable sensitive quantification.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for the structural elucidation of the purified compound.[3] While specific spectral data for the title compound is not widely published, characteristic shifts for the protons on the epoxide ring and the carbon bearing the hydroxyl group would be expected.

Biological Significance and Mechanism of Action

The biological activities of many oxidized metabolites of linoleic acid are well-documented, with many acting as signaling molecules in inflammatory processes.[5] It is highly probable that Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate also possesses biological activity, likely with a high degree of stereospecificity.

Potential Anti-Inflammatory Effects

Related hydroxy- and epoxy-derivatives of linoleic acid have been shown to possess anti-inflammatory properties.[6] For instance, some of these compounds can modulate the activity of key inflammatory enzymes like lipoxygenases.

Interaction with Peroxisome Proliferator-Activated Receptors (PPARs)

Oxidized fatty acids are known to be endogenous ligands for PPARs, a family of nuclear receptors that play crucial roles in lipid metabolism and inflammation.[7][8] Specifically, PPARγ is a key regulator of adipogenesis and has anti-inflammatory functions. It is plausible that Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate could act as a selective modulator of PPAR activity.

Caption: Postulated mechanism of action via PPARγ activation.

Future Directions and Research Opportunities

The specific biological functions of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate remain an open area for investigation. Key research questions include:

• Receptor Identification: What are the specific protein targets of this molecule? Does it bind to PPARs or other nuclear receptors with high affinity and stereoselectivity?

• Cellular Signaling: Which signaling pathways are modulated by this compound?

• In Vivo Efficacy: What are the effects of this molecule in animal models of inflammation, metabolic disease, or other relevant pathologies?

• Structure-Activity Relationship: How do the different stereoisomers of this molecule differ in their biological activity?

The development of robust and scalable stereoselective synthetic routes will be critical to enabling these future biological studies.

Conclusion

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a structurally defined oxylipin with the potential to be a potent and selective signaling molecule. While much of its specific biology is yet to be uncovered, its relationship to other bioactive lipid mediators suggests that it is a promising candidate for further investigation in the context of inflammation and metabolic disease. The methodologies outlined in this guide provide a framework for researchers to synthesize, analyze, and ultimately elucidate the biological role of this intriguing compound.

References

• Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. PubMed Central. Available at: [Link]

• Activation of PPAR gamma in colon tumor cell lines by oxidized metabolites of linoleic acid, endogenous ligands for PPAR gamma. PubMed. Available at: [Link]

• Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. Traxal Technologies. Available at: [Link]

• An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research. Available at: [Link]

• METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. INDOFINE Chemical Company. Available at: [Link]

• Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate | Ester Product. Bio-Connect. Available at: [Link]

• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. National Institutes of Health. Available at: [Link]

• (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii. PubMed. Available at: [Link]

• Oxidative metabolism of linoleic acid modulates PPAR-beta/delta suppression of PPAR-gamma activity. PubMed. Available at: [Link]

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The Biological Significance of Epoxy Fatty Acid Methyl Esters: A Technical Guide for Researchers

Abstract

Epoxy fatty acid methyl esters (EpFAMEs) represent a class of lipid molecules at the intersection of critical biological signaling and analytical chemistry. While their free acid counterparts, the epoxy fatty acids (EpFAs), are recognized as potent endogenous mediators in cardiovascular, inflammatory, and pain signaling pathways, EpFAMEs are most frequently encountered as their chemically stabilized derivatives for analytical quantification. However, emerging evidence suggests that esterified epoxylipids, including methyl and other esters, may possess unique biological properties and serve as prodrugs for the parent EpFAs. This technical guide provides an in-depth exploration of the biological significance of EpFAMEs, addressing their formation, metabolism, signaling roles, and the analytical methodologies crucial for their study. We will delve into the causality behind experimental choices, providing field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Dual Identity of EpFAMEs

Polyunsaturated fatty acids (PUFAs) such as arachidonic acid (ARA), eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA) are metabolized via three primary enzymatic pathways: the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) pathways.[1] While the COX and LOX pathways predominantly produce pro-inflammatory mediators, the CYP epoxygenase pathway generates epoxy fatty acids (EpFAs), which are largely associated with beneficial, anti-inflammatory, and pro-resolving effects.[2][3]

These EpFAs, including epoxyeicosatrienoic acids (EETs) from ARA, epoxyeicosatetraenoic acids (EEQs) from EPA, and epoxydocosapentaenoic acids (EDPs) from DHA, are potent signaling molecules.[4][5] However, their in vivo activity is tightly regulated by rapid hydrolysis to their less active diol counterparts, dihydroxy fatty acids (DHFAs), by the soluble epoxide hydrolase (sEH) enzyme.[6][7]

This is where Epoxy Fatty Acid Methyl Esters (EpFAMEs) enter the narrative with a dual identity:

• Analytical Derivatives: Historically, the carboxyl group of EpFAs was methylated to form EpFAMEs to increase their volatility and improve chromatographic separation for gas chromatography-mass spectrometry (GC-MS) analysis. This derivatization is a critical step in many established analytical protocols.[8]

• Potential Prodrugs and Bioactive Molecules: More recent research has explored EpFAMEs and other esters as therapeutic agents.[9][10] Esterification can protect the parent EpFA from rapid metabolism, potentially increasing its bioavailability and therapeutic window.[11] Studies have shown that administration of EpFA methyl esters can reduce inflammatory pain and endoplasmic reticulum stress, suggesting they act as effective prodrugs that are hydrolyzed in vivo to release the active EpFA.[10][11]

This guide will navigate both facets of EpFAMEs, providing a comprehensive understanding of their importance in lipid biology and pharmacology.

Biosynthesis and Metabolism: A Tightly Regulated Pathway

The formation and degradation of EpFAs, the precursors to EpFAMEs, is a dynamic process central to their signaling function. Understanding this pathway is critical for interpreting analytical data and designing therapeutic strategies.

2.1. Biosynthesis via Cytochrome P450 Epoxygenases

EpFAs are synthesized from PUFAs by a specific subset of cytochrome P450 (CYP) enzymes, primarily from the CYP2C and CYP2J families.[1][5] These membrane-bound hemoproteins utilize NADPH and molecular oxygen to introduce an epoxide group across one of the double bonds of the fatty acid.[12] For example, arachidonic acid can be converted into four different EET regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[5]

2.2. The Key Role of Soluble Epoxide Hydrolase (sEH)

The biological half-life of EpFAs is short due to their rapid conversion to the corresponding dihydroxy-fatty acids (DHFAs) by the soluble epoxide hydrolase (sEH).[13][14] This enzymatic hydrolysis dramatically reduces the biological activity of the molecule.[7] Consequently, sEH is a major therapeutic target; inhibition of sEH stabilizes endogenous EpFA levels, potentiating their beneficial effects.[6][15] Numerous potent sEH inhibitors (sEHIs) have been developed and are under investigation for treating hypertension, inflammation, and pain.[6][14]

2.3. Formation of EpFAMEs

Endogenous formation of EpFAMEs is not a primary metabolic pathway. Their presence in biological systems is more commonly the result of:

• Exogenous Administration: In research and therapeutic contexts, EpFAMEs can be administered directly.[10][11]

• Analytical Derivatization: As mentioned, this is a deliberate chemical modification during sample preparation for analysis.[8]

The metabolic fate of administered EpFAMEs likely involves hydrolysis by cellular esterases to release the parent EpFA, which can then enter its signaling and degradation pathways.

Diagram: The EpFA Biosynthesis and Metabolism Pathway

The following diagram illustrates the central role of CYP epoxygenases in producing EpFAs and their subsequent inactivation by sEH, highlighting the point at which therapeutic intervention with sEH inhibitors occurs.

Caption: Biosynthesis of EpFAs from PUFAs by CYP enzymes and their degradation by sEH.

Biological Activities and Signaling Mechanisms

The biological significance of EpFAMEs is intrinsically linked to the potent activities of their parent EpFAs. These lipid mediators exert a wide range of protective effects across various physiological systems.

3.1. Anti-inflammatory Effects

EpFAs are powerful anti-inflammatory agents.[16][17] They have been shown to:

• Inhibit NF-κB Signaling: EETs can prevent the degradation of IκBα, the inhibitory subunit of the transcription factor NF-κB.[3][13] This action blocks the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory genes like VCAM-1 and ICAM-1.[3][17]

• Activate PPARs: EpFAs can act as partial agonists for Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARγ.[16][17] PPAR activation is a well-established mechanism for suppressing inflammatory responses.

3.2. Cardiovascular and Vasodilatory Effects

EpFAs are potent vasodilators and are considered to be endothelium-derived hyperpolarizing factors (EDHFs).[3][18] They promote relaxation of vascular smooth muscle by activating calcium-activated potassium channels (KCa).[2] This leads to hyperpolarization of the cell membrane and subsequent vasodilation, which contributes to the lowering of blood pressure.[2][19] Their protective cardiovascular roles also include reducing cardiac hypertrophy and fibrosis and protecting against ischemia-reperfusion injury.[4][7]

3.3. Analgesic Properties

Both ω-6 and ω-3 derived EpFAs have demonstrated significant analgesic effects in models of inflammatory and neuropathic pain.[5][11] The stabilization of EpFAs through sEH inhibition is a promising therapeutic strategy for pain management.[5][20]

Table 1: Summary of Key Epoxy Fatty Acids and Their Biological Effects

Precursor PUFA	Epoxy Fatty Acid (EpFA) Class	Key Regioisomers	Primary Biological Effects
Arachidonic Acid (ARA, ω-6)	Epoxyeicosatrienoic Acids (EETs)	5,6-EET, 8,9-EET, 11,12-EET, 14,15-EET	Vasodilation, Anti-inflammatory, Angiogenesis, Cardioprotective[3][4][18]
Eicosapentaenoic Acid (EPA, ω-3)	Epoxyeicosatetraenoic Acids (EEQs)	17,18-EEQ	Anti-arrhythmic, Anti-inflammatory, Analgesic[4][5]
Docosahexaenoic Acid (DHA, ω-3)	Epoxydocosapentaenoic Acids (EDPs)	19,20-EDP	Potent Analgesic, Anti-arrhythmic, Inhibits Angiogenesis & Metastasis[4][12]
Adrenic Acid (AdA, ω-6)	Epoxydocosatrienoic Acids (EDTs)	16,17-EDT, 13,14-EDT	Vasorelaxant, Reduces ER Stress, Analgesic[9][11]

Diagram: Simplified EpFA Signaling Pathway (Anti-inflammatory)

This diagram illustrates a key mechanism by which EpFAs exert their anti-inflammatory effects through the inhibition of the NF-κB pathway.

Caption: EpFA-mediated inhibition of the NF-κB pro-inflammatory signaling cascade.

Analytical Methodologies: A Comparative Approach

As a Senior Application Scientist, it is imperative to select the right analytical tool for the question at hand. The quantification of EpFAs and their metabolites is challenging due to their low endogenous concentrations and chemical instability. The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a critical decision point.

4.1. The Case for GC-MS: The Derivatization Imperative

GC-MS has historically been a workhorse for fatty acid analysis.[8] Its high chromatographic resolution provides excellent separation of isomers.

• Causality of Derivatization: Free fatty acids are not sufficiently volatile for GC analysis. Derivatization to their methyl ester forms (FAMEs) is mandatory.[8] This process, often using diazomethane or BF3-methanol, converts the polar carboxylic acid group into a less polar, more volatile methyl ester. This is the primary context in which EpFAMEs are generated in the laboratory.

• Protocol Consideration: While robust, derivatization adds steps to sample preparation, which can introduce variability and potential loss of analyte.[21]

4.2. The Rise of LC-MS/MS: Direct Analysis

Modern LC-MS/MS offers a powerful alternative that often circumvents the need for derivatization.[22][23]

• Key Advantage: LC-MS/MS can directly analyze the free acid (EpFA) form of the molecule. This simplifies sample preparation, reduces the risk of artifact formation, and increases throughput.[21]

• Enhanced Specificity: The use of tandem mass spectrometry (MS/MS) with techniques like Multiple Reaction Monitoring (MRM) provides exceptional selectivity and sensitivity, allowing for confident quantification even in complex biological matrices.[21]

4.3. Recommended Experimental Protocol: LC-MS/MS for EpFA Quantification

This protocol outlines a validated, trustworthy method for the direct quantification of EpFAs from plasma, reflecting current best practices.

Step 1: Lipid Extraction (Self-Validating System)

• Rationale: To isolate lipids from the complex plasma matrix and remove interfering substances like proteins and salts. Solid-Phase Extraction (SPE) is highly recommended for its selectivity and reproducibility.

• To 100 µL of plasma, add an antioxidant (e.g., 10 µL of 0.2 mg/mL BHT/EDTA) and an internal standard mix (containing deuterated analogs of the target EpFAs). The internal standard is critical for a self-validating system as it corrects for analyte loss during extraction and for matrix effects during ionization.

• Precipitate proteins by adding 300 µL of ice-cold methanol. Vortex and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Condition a C18 SPE cartridge with methanol followed by water.

• Load the supernatant onto the SPE cartridge.

• Wash the cartridge with a low-percentage organic solvent (e.g., 15% methanol in water) to remove polar interferences.

• Elute the EpFAs with a high-percentage organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small volume (e.g., 50 µL) of the initial mobile phase.

Step 2: LC-MS/MS Analysis

• Rationale: To separate the EpFA regioisomers and quantify them with high sensitivity and specificity.

• Chromatography: Use a reverse-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size). A gradient elution is employed, typically with water containing 0.1% formic acid (Mobile Phase A) and acetonitrile/methanol containing 0.1% formic acid (Mobile Phase B). The gradient allows for the separation of more polar DHFAs from the less polar EpFAs.[11]

• Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode.

• Data Acquisition: Use Multiple Reaction Monitoring (MRM). For each EpFA and its corresponding internal standard, a specific precursor ion ([M-H]⁻) and one or two product ions are monitored. This transition is highly specific and provides the basis for confident quantification.

Diagram: Analytical Workflow for EpFA/EpFAME Analysis

This diagram outlines the decision-making process and steps involved in analyzing epoxy fatty acids.

Caption: Comparative workflow for the analysis of epoxy fatty acids via GC-MS or LC-MS/MS.

Future Directions and Therapeutic Potential

The study of epoxy fatty acids and their esters is a rapidly evolving field. The development of potent and selective sEH inhibitors has paved the way for clinical trials targeting a range of diseases, including hypertension, diabetes, and chronic obstructive pulmonary disease (COPD).[6][15]

The use of EpFAMEs and other esterified forms as stable prodrugs is a particularly promising strategy.[10][11] These molecules may overcome the pharmacokinetic challenges associated with the parent EpFAs, offering enhanced stability and bioavailability. Future research will likely focus on:

• Optimizing Prodrug Design: Creating novel EpFA esters with tailored hydrolysis rates for specific therapeutic applications.

• Exploring Endogenous Esters: Investigating the potential endogenous roles of epoxy fatty acids esterified to cholesterol or other lipids.

• Multi-Target Therapeutics: Combining sEH inhibitors with other drugs, such as COX inhibitors, to achieve synergistic anti-inflammatory effects.[5]

Conclusion

Epoxy fatty acid methyl esters hold a unique position in lipid research. While they are indispensable as analytical derivatives for GC-MS-based methods, their potential as stabilized prodrugs for delivering therapeutic EpFAs is gaining significant traction. A thorough understanding of the parent EpFA's biosynthesis, metabolism, and potent signaling activities—particularly their anti-inflammatory, vasodilatory, and analgesic effects—is crucial for any researcher in this field. As analytical technologies continue to advance, particularly with the dominance of LC-MS/MS for direct analysis, the focus will increasingly shift from EpFAMEs as mere analytical tools to their deliberate use as novel therapeutic agents designed to harness the profound biological benefits of the CYP epoxygenase pathway.

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An In-depth Technical Guide on Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate and its Putative Role in Inflammation

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Frontier of Bioactive Lipids

The landscape of inflammatory signaling is continually being reshaped by the discovery of novel lipid mediators. Among these, the oxidized metabolites of polyunsaturated fatty acids, collectively known as oxylipins, have emerged as critical players. This guide focuses on a specific, yet understudied, linoleic acid derivative: Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. While direct research on this molecule is nascent, its structural features place it at the crossroads of several important metabolic and signaling pathways implicated in inflammation. This document serves as a technical exploration of its likely biosynthesis, potential mechanisms of action, and a practical guide to its scientific investigation. We will draw upon the wealth of knowledge surrounding its chemical relatives to build a framework for understanding and exploring the therapeutic potential of this intriguing compound.

Part 1: The Molecular Architecture and Biosynthetic Origins

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a methylated ester of a hydroxy-epoxy derivative of linoleic acid. Its structure suggests a complex enzymatic origin, likely involving the coordinated action of lipoxygenases (LOX) and cytochrome P450 (CYP) enzymes, or potentially a specialized epoxyalcohol synthase.[1]

Proposed Biosynthetic Pathway

The biosynthesis of this specific stereoisomer is hypothesized to occur through a multi-step enzymatic cascade originating from linoleic acid.

• Step 1: Dioxygenation by Lipoxygenase (LOX): The initial step is likely the introduction of molecular oxygen into linoleic acid by a specific LOX isozyme. To achieve the 9(S)-hydroxy configuration, a 9-lipoxygenase would be responsible for the initial hydroperoxidation, forming 9(S)-hydroperoxy-10(E),12(Z)-octadecadienoic acid (9-HPODE).

• Step 2: Epoxidation of the Double Bond: The 12,13-double bond could then be epoxidized. This could be mediated by a cytochrome P450 epoxygenase.[2][3][4][5][6] The stereospecificity of the resulting 12(R),13(S)-epoxide would be determined by the specific CYP isoform involved.

• Alternative Pathway: Epoxyalcohol Synthase Activity: Some enzymes, particularly certain cytochrome P450s, possess epoxyalcohol synthase activity, which can directly convert a hydroperoxide to a hydroxy-epoxy structure.[7] It is plausible that a CYP74 family enzyme could catalyze the conversion of 9-HPODE to the final product.

• Step 3: Esterification: The final step is the esterification of the carboxylic acid group to a methyl ester. This may occur through the action of a non-specific esterase or could be an artifact of extraction and analysis methods using methanol.

The precise enzymatic machinery responsible for producing this specific molecule in vivo remains to be elucidated and represents a key area for future research.

Diagram: Proposed Biosynthetic Pathway

Caption: Proposed enzymatic conversion of linoleic acid.

Part 2: The Inflammatory Nexus: A Mechanistic Hypothesis

The biological activity of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in the context of inflammation is currently unknown. However, based on the known functions of related linoleic acid metabolites, we can postulate several potential mechanisms of action. These metabolites are known to have pleiotropic effects that can be either pro- or anti-inflammatory.

Potential Anti-Inflammatory Mechanisms

Many epoxy fatty acids (EpFAs) exhibit anti-inflammatory properties. The introduction of the epoxy group often confers activities that counter inflammatory signaling.

• NF-κB Pathway Inhibition: A common mechanism for the anti-inflammatory effects of lipid mediators is the inhibition of the transcription factor NF-κB, a master regulator of pro-inflammatory gene expression. While linoleic acid itself can activate NF-κB, some of its metabolites may have opposing effects.[8][9] Conjugated linoleic acid, for instance, has been shown to suppress NF-κB activation.[10] It is plausible that the target molecule could interfere with IκB kinase (IKK) activation or the nuclear translocation of NF-κB subunits.

• PPAR Activation: Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that play a crucial role in the regulation of inflammation and metabolism. Certain fatty acids and their derivatives are natural ligands for PPARs.[11][12][13][14][15] Activation of PPARγ, in particular, is associated with potent anti-inflammatory effects in macrophages and other immune cells. The target molecule could potentially act as a PPARγ agonist, leading to the transrepression of pro-inflammatory genes.

Potential Pro-Inflammatory and Nociceptive Mechanisms

Conversely, some hydroxy-epoxy derivatives of linoleic acid have been implicated in pro-inflammatory and pain signaling.

• TRP Channel Activation: Transient Receptor Potential (TRP) channels, such as TRPV1 and TRPA1, are ion channels that act as sensors of noxious stimuli, including inflammatory mediators.[16][17] Several oxidized linoleic acid metabolites have been shown to activate these channels on sensory neurons, contributing to inflammatory pain and neurogenic inflammation.[18][19][20] The hydroxy and epoxy moieties on the target molecule could potentially interact with and activate these channels, leading to the release of pro-inflammatory neuropeptides.

Diagram: Hypothetical Signaling Pathways

Caption: Postulated dual role in inflammatory signaling.

Part 3: A Practical Guide to Investigation

A robust understanding of the role of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in inflammation requires a systematic experimental approach. This section outlines key methodologies for its synthesis, purification, and biological characterization.

Synthesis and Purification

The chemical synthesis of this molecule can be approached through established methods for the stereospecific synthesis of epoxy and hydroxy fatty acids.[21]

Step-by-Step Synthetic Protocol Overview:

• Protection of the Carboxylic Acid: The carboxylic acid of linoleic acid is first protected as a methyl ester.

• Stereospecific Epoxidation: A stereoselective epoxidation of the 12,13-double bond is performed using a chiral catalyst, such as a Jacobsen or Sharpless epoxidation.

• Allylic Hydroxylation: A regioselective and stereoselective hydroxylation at the 9-position is then carried out, potentially using a selenium dioxide-mediated reaction or through enzymatic transformation.

• Purification by HPLC: The final product is purified using high-performance liquid chromatography (HPLC).

Detailed HPLC Purification Protocol for Fatty Acid Methyl Esters: [22][23][24][25][26]

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used.

• Mobile Phase: A gradient of acetonitrile and water is commonly employed. For instance, a linear gradient from 60% to 100% acetonitrile over 30 minutes.

• Flow Rate: A flow rate of 1 mL/min is standard.

• Detection: UV detection at 205-215 nm is suitable for detecting the double bonds in the molecule.

• Fraction Collection: Fractions corresponding to the peak of interest are collected, and the solvent is evaporated under a stream of nitrogen.

Structural Characterization

The identity and stereochemistry of the synthesized compound must be rigorously confirmed using spectroscopic methods.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) coupled with tandem MS (MS/MS) can be used to confirm the molecular weight and fragmentation pattern, which will reveal the positions of the epoxy and hydroxyl groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR, along with 2D techniques like COSY and HMBC, are essential for confirming the overall structure and the position of functional groups. The stereochemistry can be determined using Nuclear Overhauser Effect (NOE) experiments.

In Vitro Assessment of Inflammatory Activity

Primary macrophages or macrophage-like cell lines (e.g., RAW 264.7) are excellent model systems for studying inflammation in vitro.[27][28][29][30][31]

Experimental Workflow for Macrophage Assays:

• Cell Culture: Culture macrophages in appropriate media.

• Stimulation: Pre-treat the cells with various concentrations of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate for a specified time (e.g., 1-2 hours).

• Inflammatory Challenge: Stimulate the cells with a pro-inflammatory agent, such as lipopolysaccharide (LPS).

• Endpoint Analysis:

  • Cytokine Production: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and anti-inflammatory cytokines (e.g., IL-10) in the cell culture supernatant using ELISA or multiplex bead assays.

  • Gene Expression: Analyze the mRNA levels of inflammatory genes using quantitative real-time PCR (qRT-PCR).

  • Signaling Pathway Activation: Assess the phosphorylation status of key signaling proteins (e.g., IKK, p65 subunit of NF-κB, MAPKs) by Western blotting.

Diagram: In Vitro Experimental Workflow

Caption: Workflow for assessing inflammatory responses in macrophages.

In Vivo Evaluation

Should in vitro studies suggest significant anti-inflammatory activity, the therapeutic potential of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate can be assessed in animal models of inflammation.

Common In Vivo Models of Inflammation:

• LPS-induced Systemic Inflammation: Administration of LPS to rodents induces a robust systemic inflammatory response, characterized by the release of pro-inflammatory cytokines into the circulation. The efficacy of the test compound can be evaluated by measuring these cytokine levels.

• Carrageenan-induced Paw Edema: This is a classic model of acute localized inflammation. The anti-inflammatory effect of the compound is determined by its ability to reduce paw swelling.

• Zymosan-induced Peritonitis: This model allows for the collection of inflammatory exudate and the analysis of leukocyte infiltration and the local production of lipid mediators.[32][33][34][35]

In these models, lipidomic analysis of plasma and inflammatory tissues can be performed to determine the pharmacokinetic and pharmacodynamic properties of the administered compound and its metabolites.[36]

Part 4: Concluding Remarks and Future Directions

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate stands as an enigmatic yet potentially significant player in the complex orchestra of inflammatory signaling. While direct evidence of its biological function is currently lacking, its structural relationship to a family of well-characterized bioactive lipid mediators provides a strong rationale for its investigation. The methodologies outlined in this guide offer a clear path forward for researchers and drug development professionals to elucidate its biosynthetic origins, unravel its molecular mechanisms, and ultimately assess its therapeutic potential in inflammatory diseases. The exploration of this and other novel oxylipins will undoubtedly continue to enrich our understanding of inflammation and open new avenues for therapeutic intervention.

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The Lipoxygenase Pathway: A Technical Guide to the Metabolism of Linoleic Acid into Epoxy Fatty Acids

Introduction: Beyond the Canonical Roles of Lipoxygenases

For decades, the lipoxygenase (LOX) pathway has been a cornerstone of lipid biochemistry, primarily recognized for its role in generating hydroperoxy fatty acids that serve as precursors to potent inflammatory mediators like leukotrienes and lipoxins.[1][2] Lipoxygenases are a family of iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids (PUFAs) such as linoleic acid and arachidonic acid.[2] While the canonical pathway is well-documented, a more nuanced understanding of the metabolic fate of LOX products is emerging. This guide delves into a less-explored facet of this pathway: the metabolism of linoleic acid into a diverse array of oxidized lipids, including a variety of epoxy fatty acids. These molecules are gaining recognition as critical signaling molecules in their own right, with implications for a range of physiological and pathological processes.[3][4]

This document provides researchers, scientists, and drug development professionals with an in-depth technical overview of the lipoxygenase-mediated metabolism of linoleic acid, with a specific focus on the downstream formation of epoxy fatty acids. We will explore the enzymatic cascades, the chemical intricacies of product formation, and the analytical methodologies required to investigate these bioactive lipids.

The Initial Step: Lipoxygenase-Catalyzed Hydroperoxidation of Linoleic Acid

The journey from linoleic acid to epoxy fatty acids via the lipoxygenase pathway begins with the formation of hydroperoxy-octadecadienoic acids (HPODEs). This initial oxidation is the defining step of the LOX pathway.

Lipoxygenases abstract a hydrogen atom from a bis-allylic methylene group of linoleic acid, leading to the formation of a pentadienyl radical. Molecular oxygen then adds to this radical in a stereospecific manner to yield a hydroperoxyl radical, which is subsequently reduced to a hydroperoxide.[5] In mammals, the primary LOX isoforms involved in linoleic acid metabolism are 5-LOX, 12-LOX, and 15-LOX, each exhibiting distinct positional specificity.[1] For instance, soybean lipoxygenase-1, a commonly studied model enzyme, produces a mixture of (13S)-hydroperoxy-9,11-octadecadienoic acid (13-HPODE) and (9S)-hydroperoxy-10,12-octadecadienoic acid (9-HPODE), with the ratio being pH-dependent.[6]

The formation of these conjugated diene hydroperoxides results in a characteristic UV absorbance at 234 nm, a property that is exploited in common spectrophotometric assays for measuring lipoxygenase activity.[7][8]

From Hydroperoxides to Epoxides: A Multi-faceted Metabolic Cascade

The conversion of HPODEs to epoxy fatty acids is not a direct, single-enzyme step. Instead, it involves a series of subsequent reactions that can be both enzymatic and non-enzymatic. The highly reactive hydroperoxide group of HPODEs makes them susceptible to further transformations.

One major pathway involves the heme-catalyzed decomposition of HPODEs. Hematin, for instance, can reduce the hydroperoxide to an alkoxyl radical.[9] This radical can then cyclize to an adjacent double bond, forming an epoxy allylic radical, which can be further converted to hydroxy-epoxy or keto-epoxy fatty acids.[9][10] For example, the reaction of 13-HPODE with hematin yields products such as erythro- and threo-11-hydroxy-12,13-epoxy-9-octadecenoic acid.[9]

Another potential mechanism involves the intramolecular rearrangement of the hydroperoxide group, which can be acid-catalyzed, leading to the formation of epoxides.[11] Furthermore, certain lipoxygenase enzymes themselves can exhibit secondary catalytic activities or act in concert with other enzymes, like cytochrome P450s or peroxygenases, to transform fatty acid epoxides into more complex products.[12][13]

It's crucial to distinguish this lipoxygenase-dependent formation of epoxy fatty acids from the direct epoxidation of linoleic acid by cytochrome P450 (CYP) epoxygenases. The CYP pathway directly adds an oxygen atom across one of the double bonds of linoleic acid to form either 9,10-epoxy-12Z-octadecenoic acid (also known as coronaric acid or leukotoxin) or 12,13-epoxy-9Z-octadecenoic acid (vernolic acid or isoleukotoxin).[14][15] These CYP-derived epoxides have well-established roles in regulating inflammation, pain, and vascular tone.[3][16][17]

The following diagram illustrates the divergence of the lipoxygenase and cytochrome P450 pathways in the metabolism of linoleic acid to form epoxy fatty acids.

Caption: Divergent pathways of linoleic acid metabolism to epoxy fatty acids.

Biological Significance of Linoleic Acid-Derived Epoxy Fatty Acids

The epoxy fatty acids derived from linoleic acid are not mere metabolic byproducts; they are increasingly recognized as potent signaling molecules with a wide range of biological activities. While research is ongoing, several key roles have been identified:

• Inflammation: While the canonical LOX pathway is often associated with pro-inflammatory mediators, some linoleic acid-derived epoxides, particularly those generated by the CYP pathway, exhibit anti-inflammatory properties.[3][4][18] They can modulate the production of inflammatory cytokines and regulate the activity of immune cells.[18]

• Pain Perception: Certain epoxy fatty acids have been shown to have analgesic effects, suggesting their potential as therapeutic targets for pain management.[17]

• Cardiovascular Function: Linoleic acid epoxides can influence vascular tone and blood pressure, contributing to cardiovascular homeostasis.[19]

• Cellular Stress Responses: Some oxidized linoleic acid metabolites, such as the epoxy-keto derivative 12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE), can activate the antioxidant response element (ARE), a key pathway in cellular defense against oxidative stress.[20]

The biological effects of these compounds are often mediated by their interaction with specific receptors and signaling pathways. However, their bioactivity is tightly regulated, in part, by their rapid metabolism. For instance, soluble epoxide hydrolase (sEH) efficiently converts epoxy fatty acids to their corresponding diols, which often exhibit different, and sometimes opposing, biological activities.[14][15][21]

Methodologies for Studying the Lipoxygenase-Mediated Formation of Epoxy Fatty Acids

Investigating the complex metabolism of linoleic acid to epoxy fatty acids requires a combination of robust enzymatic assays and sophisticated analytical techniques.

Experimental Protocols

1. Lipoxygenase Activity Assay (Spectrophotometric Method)

This protocol is adapted from established methods and measures the formation of conjugated diene hydroperoxides.[7][8]

• Materials:

  • Purified lipoxygenase enzyme or cell/tissue homogenate

  • Linoleic acid substrate solution (e.g., 10 mM sodium linoleate)

  • Assay buffer (e.g., 0.1 M sodium phosphate buffer, pH 7.4)

  • UV-Vis spectrophotometer

  • Quartz cuvettes

• Procedure:

  • Prepare the reaction mixture by adding the assay buffer and linoleic acid substrate solution to a quartz cuvette.

  • Equilibrate the mixture to the desired reaction temperature (e.g., 25°C).

  • Initiate the reaction by adding a small volume of the lipoxygenase enzyme solution or homogenate to the cuvette and mix gently.

  • Immediately monitor the increase in absorbance at 234 nm for a set period (e.g., 2-5 minutes).

  • Calculate the rate of reaction using the molar extinction coefficient of the hydroperoxide product (ε = 25,000 M⁻¹cm⁻¹).[5]

2. Extraction and Analysis of Epoxy Fatty Acids by HPLC-MS/MS

This protocol provides a general workflow for the extraction and sensitive detection of epoxy fatty acids from biological samples.[22]

• Materials:

  • Biological sample (e.g., cell culture supernatant, plasma, tissue homogenate)

  • Organic solvents (e.g., methanol, ethyl acetate, hexane)

  • Solid-phase extraction (SPE) cartridges (e.g., C18)

  • Internal standards (deuterated epoxy fatty acids)

  • HPLC system coupled to a tandem mass spectrometer (MS/MS)

  • Reversed-phase HPLC column (e.g., C18)

• Procedure:

  • Sample Preparation and Extraction:

    • Add internal standards to the biological sample.

    • Perform a liquid-liquid extraction using an appropriate organic solvent (e.g., ethyl acetate) after acidification.

    • Alternatively, use solid-phase extraction to concentrate the lipids and remove interfering substances.

  • HPLC Separation:

    • Reconstitute the dried extract in the mobile phase.

    • Inject the sample onto a reversed-phase HPLC column.

    • Separate the different fatty acid metabolites using a gradient of aqueous and organic mobile phases.

  • MS/MS Detection and Quantification:

    • Use electrospray ionization (ESI) in negative ion mode to generate parent ions of the epoxy fatty acids.

    • Perform tandem mass spectrometry (MS/MS) by selecting the parent ion and fragmenting it to produce characteristic daughter ions.

    • Quantify the epoxy fatty acids by comparing the peak areas of the endogenous compounds to those of the internal standards.

Data Presentation

The following table summarizes key characteristics of the primary epoxy fatty acids derived from linoleic acid via the cytochrome P450 pathway, which are often studied in conjunction with lipoxygenase-derived metabolites.

Epoxy Fatty Acid	Common Name(s)	Precursor	Biosynthetic Pathway	Key Biological Activities
9,10-epoxy-12Z-octadecenoic acid	Coronaric acid, Leukotoxin	Linoleic Acid	Cytochrome P450	Anti-inflammatory, regulates vascular tone
12,13-epoxy-9Z-octadecenoic acid	Vernolic acid, Isoleukotoxin	Linoleic Acid	Cytochrome P450	Anti-inflammatory, potential cytotoxicity of its diol

The following diagram outlines a typical workflow for the analysis of epoxy fatty acids.

Caption: General workflow for the analysis of epoxy fatty acids.

Conclusion and Future Directions

The metabolism of linoleic acid by the lipoxygenase pathway and subsequent enzymatic and non-enzymatic reactions represents a complex and fascinating area of lipid biochemistry. The resulting epoxy fatty acids are emerging as critical signaling molecules with diverse biological functions. A thorough understanding of their biosynthesis and mechanism of action is essential for elucidating their roles in health and disease.

Future research in this field will likely focus on:

• Elucidating the precise enzymatic machinery responsible for the conversion of lipoxygenase-derived hydroperoxides to specific epoxy fatty acid isomers.

• Identifying and characterizing the cellular receptors and downstream signaling pathways that are activated by these novel lipid mediators.

• Developing more specific and sensitive analytical methods to accurately profile the complete spectrum of these oxidized lipids in biological systems.

• Exploring the therapeutic potential of modulating the levels of specific linoleic acid-derived epoxy fatty acids for the treatment of inflammatory diseases, pain, and cardiovascular disorders.

As our analytical capabilities continue to improve, we can expect to uncover even greater complexity and biological significance within this intricate metabolic network, opening new avenues for therapeutic intervention and a deeper understanding of the role of lipids in cellular communication.

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The Cytochrome P450 Epoxygenase Pathway in the Formation of Epoxy Octadecadienoates

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Linoleic acid, the most abundant polyunsaturated fatty acid in the Western diet, is a substrate for various metabolic pathways, including the cytochrome P450 (CYP) system. This technical guide provides an in-depth exploration of the CYP-mediated epoxygenase pathway that converts linoleic acid into epoxy octadecadienoates (EpOMEs), also known as leukotoxins. We will delve into the key CYP isoforms responsible for this biotransformation, the subsequent metabolism of EpOMEs by soluble epoxide hydrolase (sEH), and the diverse biological activities of these lipid mediators. This guide is designed for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven methodologies for investigating this important metabolic pathway.

Introduction: The Cytochrome P450 Superfamily and Lipid Metabolism

The cytochrome P450 (CYP) superfamily of enzymes are heme-containing monooxygenases that play a crucial role in the metabolism of a wide array of endogenous and exogenous compounds.[1] In humans, 57 functional CYP genes have been identified, with the CYP1, CYP2, and CYP3 families being the most prominent in drug metabolism.[1] Beyond xenobiotics, CYPs are integral to maintaining physiological homeostasis through their involvement in the metabolism of endogenous substrates like steroids, fatty acids, and vitamins.

Polyunsaturated fatty acids (PUFAs) are essential components of cell membranes and precursors to a vast array of signaling molecules. The metabolism of PUFAs occurs through three primary enzymatic pathways: the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) pathways.[2] While the COX and LOX pathways, leading to prostaglandins and leukotrienes respectively, are well-characterized, the CYP pathway represents a significant and increasingly appreciated route for the generation of bioactive lipid mediators.[2]

The Epoxidation of Linoleic Acid: Formation of Epoxy Octadecadienoates (EpOMEs)

Linoleic acid (LA), an 18-carbon omega-6 PUFA, is the most consumed PUFA in the human diet, primarily derived from vegetable oils, nuts, and seeds.[2] Through a CYP-dependent mechanism, LA is metabolized to its epoxide derivatives, 9,10-epoxyoctadecenoic acid (9,10-EpOME) and 12,13-epoxyoctadecenoic acid (12,13-EpOME).[2][3] These molecules are also referred to as leukotoxin and isoleukotoxin, respectively.

Key CYP Isoforms Involved

The primary CYP isoforms responsible for the epoxidation of linoleic acid are members of the CYP2C and CYP2J subfamilies.[2]

CYP Isoform	Primary Tissue Expression	Key Characteristics
CYP2J2	Heart, Endothelial Cells	Considered the primary epoxygenase in the heart. Metabolizes various PUFAs including arachidonic acid, linoleic acid, and omega-3 fatty acids.[4][5]
CYP2C8	Liver, Vascular Tissue	Plays a significant role in the metabolism of arachidonic acid and linoleic acid.[2][4]
CYP2C9	Liver, Vascular Tissue	A major hepatic CYP isoform involved in the metabolism of numerous drugs and endogenous compounds, including linoleic acid.[2][4]

Other inducible CYP isoforms, such as CYP1A1, can also contribute to the formation of epoxy-fatty acids, particularly under conditions of pharmacological induction.[2] The focus on CYP2J2, CYP2C8, and CYP2C9 in research stems from their established roles in cardiovascular physiology and their efficiency in metabolizing linoleic acid.

The Catalytic Mechanism of Epoxidation

The epoxidation of the double bonds in linoleic acid by CYP enzymes follows the general P450 catalytic cycle. This intricate process involves the activation of molecular oxygen and the transfer of an oxygen atom to the substrate.

CYP450 Catalytic Cycle for Linoleic Acid Epoxidation.

Downstream Metabolism and Biological Activity of EpOMEs

The biological effects of EpOMEs are tightly regulated by their subsequent metabolism, primarily through the action of soluble epoxide hydrolase (sEH).

The Role of Soluble Epoxide Hydrolase (sEH)

Soluble epoxide hydrolase is a cytosolic enzyme that catalyzes the hydrolysis of epoxides to their corresponding vicinal diols.[6][7] In the context of EpOME metabolism, sEH converts 9,10-EpOME and 12,13-EpOME to their respective diols, 9,10-dihydroxy-12Z-octadecenoic acid (9,10-DiHOME) and 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME).[2] This conversion generally results in molecules with different, and sometimes opposing, biological activities.

Metabolic conversion of Linoleic Acid to EpOMEs and DiHOMEs.

Biological Significance of EpOMEs and DiHOMEs

The metabolites of the CYP-epoxygenase pathway of linoleic acid have a range of biological effects, many of which are still under active investigation.

• Cytotoxicity and Cardiotoxicity: EpOMEs and DiHOMEs have been shown to induce mitochondrial dysfunction and cell death in various cell types, including renal proximal tubules.[2] Some studies suggest that the DiHOME metabolites are primarily responsible for these harmful effects.[8]

• Inflammation and Immune Response: DiHOMEs are emerging as important lipid mediators in modulating immune responses and inflammation.[3] They have been implicated in the inhibition of neutrophil respiratory burst.[2][3]

• Pain Perception: Recent research has pointed to a role for DiHOMEs in pain perception, suggesting they may be important lipid mediators in both inflammatory and neuropathic pain.[3][6]

• Cancer: There is growing evidence that the CYP2J2/EpOME axis may promote the development of certain cancers, such as breast cancer, by influencing cellular proliferation and metastasis.[9]

Methodologies for Studying the CYP-Mediated Formation of EpOMEs

Investigating the formation and function of EpOMEs requires a combination of in vitro and analytical techniques. The choice of methodology is critical for obtaining reliable and reproducible data.

In Vitro Experimental Systems

• Human Liver Microsomes (HLMs): HLMs are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes. They are a valuable tool for studying the metabolism of compounds by the full complement of hepatic CYPs.

• Recombinant CYP Enzymes: Using heterologously expressed individual CYP isoforms allows for the precise determination of which enzymes are responsible for a particular metabolic conversion. This approach is crucial for dissecting the contribution of each CYP to EpOME formation.

• Cell-Based Assays: Intact cells, either primary cells or cell lines that endogenously express or are engineered to express specific CYPs, provide a more physiologically relevant system for studying metabolism and the subsequent cellular effects of the metabolites.

Analytical Techniques

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for the sensitive and specific detection and quantification of EpOMEs and DiHOMEs in complex biological matrices.[10][11] The use of stable isotope-labeled internal standards is essential for accurate quantification.

Use of Inhibitors

Chemical inhibitors of CYP enzymes and sEH are invaluable tools for probing the functional roles of these pathways. For example, ketoconazole is a broad-spectrum CYP inhibitor that can be used to demonstrate the involvement of CYPs in a particular biological response.[12] Similarly, specific sEH inhibitors can be used to increase the levels of EpOMEs and study their effects in the absence of significant conversion to DiHOMEs.[7]

Experimental Protocols

The following protocols provide a starting point for researchers new to this field. It is essential to optimize these protocols for your specific experimental conditions.

Protocol 1: In Vitro Incubation of Linoleic Acid with Human Liver Microsomes

Objective: To determine the metabolic profile of linoleic acid when incubated with human liver microsomes.

• Prepare the Incubation Mixture: In a microcentrifuge tube, combine the following on ice:

  • 100 mM potassium phosphate buffer (pH 7.4)

  • 1 mg/mL human liver microsomes

  • 10 µM linoleic acid (dissolved in ethanol, final ethanol concentration <1%)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the Reaction: Add NADPH to a final concentration of 1 mM to start the reaction.

• Incubation: Incubate at 37°C for 30 minutes with gentle shaking.

• Terminate the Reaction: Stop the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard (e.g., d4-9,10-DiHOME).

• Sample Preparation: Vortex the mixture and centrifuge at 14,000 x g for 10 minutes to pellet the protein.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Extraction and Quantification of EpOMEs and DiHOMEs by LC-MS/MS

Objective: To extract and quantify EpOMEs and DiHOMEs from a biological sample (e.g., plasma, cell culture supernatant).

• Sample Collection: Collect the biological sample and immediately add an antioxidant (e.g., butylated hydroxytoluene) and an internal standard mix.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile, vortex, and incubate at -20°C for 30 minutes.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the supernatant from the previous step.

  • Wash the cartridge with water.

  • Elute the analytes with methanol or ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Use a reverse-phase C18 column for chromatographic separation.

  • Employ a gradient elution with a mobile phase consisting of water and acetonitrile with 0.1% formic acid.

  • Use electrospray ionization (ESI) in negative mode for detection.

  • Monitor the specific parent-to-daughter ion transitions for each analyte and internal standard in multiple reaction monitoring (MRM) mode.

General workflow for the analysis of EpOMEs and DiHOMEs.

Data Interpretation and Troubleshooting

Accurate identification of EpOMEs and DiHOMEs by LC-MS/MS relies on matching retention times and fragmentation patterns with those of authentic standards. The primary diagnostic fragment ions for EpOMEs are typically generated from cleavage of the epoxide ring.[10] For DiHOMEs, characteristic neutral losses of water are observed.

Common Troubleshooting Scenarios:

• Low Analyte Recovery: This can be due to inefficient extraction, degradation of the analytes, or poor SPE performance. Ensure proper pH for extraction and consider alternative SPE sorbents.

• Matrix Effects: Co-eluting compounds from the biological matrix can suppress or enhance the ionization of the analytes, leading to inaccurate quantification. The use of stable isotope-labeled internal standards that co-elute with the analytes is the most effective way to compensate for matrix effects.

• Poor Chromatographic Peak Shape: This can be caused by issues with the column, mobile phase, or sample solvent. Ensure the reconstitution solvent is compatible with the initial mobile phase.

Future Directions and Therapeutic Implications

The growing understanding of the biological roles of EpOMEs and DiHOMEs has opened up new avenues for therapeutic intervention. The modulation of the CYP/sEH pathway is a promising strategy for the treatment of various diseases.

• sEH Inhibitors: By preventing the degradation of EpOMEs, sEH inhibitors can potentiate their potentially beneficial effects. These inhibitors are being investigated for the treatment of hypertension, inflammation, and pain.[7][13][14]

• CYP Modulation: Targeting specific CYP isoforms to either increase or decrease the production of EpOMEs could be a viable therapeutic approach, particularly in diseases where these metabolites are known to play a key role, such as cancer.[9]

Further research is needed to fully elucidate the complex and sometimes contradictory roles of EpOMEs and DiHOMEs in different physiological and pathological contexts. The development of more specific pharmacological tools and advanced analytical techniques will be crucial for advancing our knowledge in this exciting field.

Conclusion

The cytochrome P450-mediated epoxidation of linoleic acid is a critical metabolic pathway that generates a family of bioactive lipid mediators with diverse physiological and pathological roles. A thorough understanding of the enzymes involved, the resulting metabolites, and their biological activities is essential for researchers in academia and industry. This technical guide provides a solid foundation and practical methodologies to empower scientists to explore the intricacies of the EpOME and DiHOME signaling pathways and to unlock their therapeutic potential.

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Natural Sources of Hydroxy Epoxy Octadecadienoic Acids: A Guide to Biosynthesis, Characterization, and Biological Significance

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroxy epoxy octadecadienoic acids (HxEpODEs) represent a class of oxygenated metabolites derived from C18 polyunsaturated fatty acids, primarily linoleic acid. These oxylipins are not mere metabolic byproducts but potent, stereospecific signaling molecules with diverse physiological roles in both the plant and animal kingdoms. In plants, they are integral to defense mechanisms and development, while in mammals, they are emerging as key mediators in inflammation, pain perception, and tissue homeostasis. This technical guide provides an in-depth exploration of the natural sources of HxEpODEs, detailing their biosynthetic origins, outlining robust analytical methodologies for their extraction and characterization, and discussing their established biological activities. This document is structured to serve as a foundational resource for researchers aiming to investigate this compelling class of lipid mediators.

Part 1: The Plant Kingdom as a Rich Reservoir of Epoxy Fatty Acids

Plants are a primary and structurally diverse source of epoxy and hydroxy-epoxy fatty acids, which are often stored in seed triacylglycerols or incorporated into structural biopolymers like cutin and suberin.[1] The specific regio- and stereochemistry of these compounds are determined by distinct enzymatic pathways, reflecting a functional specialization across different plant species.

Occurrence and Distribution in Planta

Epoxy fatty acids are particularly abundant in the seed oils of specific plant families, where they can comprise a significant percentage of the total fatty acid content. These natural oils represent the most viable sources for the bulk extraction of these molecules.

Key plant sources include:

• Asteraceae Family: Species such as Vernonia galamensis and Stokesia laevis are renowned for their high accumulation of vernolic acid (cis-12,13-epoxy-cis-9-octadecenoic acid), which can reach levels of up to 80% in the seed oil.[2][3]

• Euphorbiaceae Family: Euphorbia lagascae is another major source of vernolic acid.[2][4] The seed oil of Bernardia pulchella is exceptionally rich in coronaric acid (cis-9,10-epoxy-cis-12-octadecenoic acid).[1]

• Other Notable Sources: Epoxy fatty acids are also found in the seed oil of Geranium sanguineum (vernolic acid) and in peanut germplasm (Arachis hypogaea).[1] In addition to seed oils, these functionalized fatty acids are key monomers in the protective plant polymers cutin and suberin.[1]

Plant Species	Family	Predominant Epoxy Fatty Acid	Concentration in Seed Oil (%)	Reference
Vernonia galamensis	Asteraceae	Vernolic Acid	~80%	[2]
Euphorbia lagascae	Euphorbiaceae	Vernolic Acid	60-75%	[1][4]
Bernardia pulchella	Euphorbiaceae	Coronaric Acid	~91%	[1]
Stokesia laevis	Asteraceae	Vernolic Acid	High	[1]
Geranium sanguineum	Geraniaceae	Vernolic Acid	~7%	[1]

Biosynthetic Pathways in Plants

The formation of HxEpODEs and their precursors in plants is catalyzed by several distinct and highly regulated enzyme families. The precursor for these C18 oxylipins is linoleic acid (18:2) or α-linolenic acid (18:3).

In Euphorbiaceae species like Euphorbia lagascae, the epoxidation of linoleic acid is catalyzed by a specialized cytochrome P450-dependent enzyme.[4] This enzyme directly inserts an oxygen atom across the Δ12 double bond of linoleic acid, typically while the fatty acid is esterified to phosphatidylcholine, to form vernolic acid.[4]

Caption: Cytochrome P450-mediated epoxidation of linoleic acid.

A distinct mechanism for epoxy fatty acid synthesis exists in plants like oat (Avena sativa).[5][6] This pathway utilizes a peroxygenase enzyme, which uses a fatty acid hydroperoxide as the oxygen donor to epoxidize an unsaturated fatty acid substrate.[5][6] The pathway is initiated by a 9-lipoxygenase (9-LOX) that forms 9-hydroperoxyoctadecadienoic acid (9-HPODE) from linoleic acid. The peroxygenase then uses the hydroperoxide group to epoxidize another fatty acid molecule.[5][6] This can result in the formation of epoxy fatty acids and hydroxy epoxy fatty acids, such as 12,13-epoxy-9-hydroxy-octadecenoic acid.[5]

Caption: The two-step peroxygenase pathway for HxEpODE synthesis in oat.

The most complex pathway, often linked to the synthesis of the phytohormone jasmonic acid, begins with the oxidation of polyunsaturated fatty acids by lipoxygenases (LOX).[7] For instance, 13-LOX converts α-linolenic acid to 13(S)-hydroperoxyoctadecatrienoic acid (13-HPOT). This intermediate can then be metabolized by various enzymes, including Epoxy Alcohol Synthase (EAS), which transforms the hydroperoxide into a hydroxy-epoxide.[8] This pathway generates a variety of stereospecific HxEpODEs that act as signaling molecules in plant stress responses.[8][9]

Part 2: Endogenous HxEpODEs in Mammalian Systems

In mammals, HxEpODEs are not obtained from the diet but are synthesized endogenously. They function as transient signaling molecules involved in regulating inflammation, vascular tone, and pain.[1][10] Their production is often localized and tightly controlled.

Physiological Context and Bioactivity

Linoleic acid is the most abundant polyunsaturated fatty acid in many mammalian tissues, providing a vast substrate pool for oxidation.[11] HxEpODEs and related keto-epoxide derivatives have been identified in human skin and plasma.[11] Their biological activities are often mediated through interactions with specific cellular targets. For example, certain HxEpODEs have been shown to activate trigeminal neurons, suggesting a role in mediating pain and headache.[11][12] They are also implicated in skin barrier function, where their formation is crucial for the proper structure of the epidermis.[12]

Biosynthetic Pathways in Mammals

The enzymatic machinery for HxEpODE production in mammals involves sequential oxidation steps, primarily through lipoxygenase pathways.

The human epidermis is a key site of HxEpODE synthesis. The pathway is critical for maintaining the skin's water barrier.[12]

• Initial Oxygenation: The process begins with the oxidation of linoleic acid by 12(R)-lipoxygenase (12(R)-LOX), which produces hydroperoxide intermediates.[12]

• Isomerase Activity: Epidermal lipoxygenase 3 (eLOX3) then acts on these hydroperoxides. eLOX3 possesses a unique hydroperoxide isomerase activity that converts the hydroperoxide into a hydroxy-epoxide derivative.[8][12]

This sequential enzymatic action results in the formation of specific hydroxy-epoxy metabolites that are essential for ceramide processing and the formation of the corneocyte lipid envelope.[12]

Caption: Sequential LOX pathway for HxEpODE synthesis in human epidermis.

Part 3: A Practical Guide to HxEpODE Analysis

The accurate identification and quantification of HxEpODEs from complex biological matrices is challenging due to their low abundance, isomeric complexity, and susceptibility to degradation. A robust analytical workflow is essential for reliable results.[13]

Experimental Protocol: Extraction and Purification

The goal of this protocol is to efficiently extract total lipids from a biological sample and then enrich the HxEpODE fraction using solid-phase extraction (SPE).

Rationale: A two-step process is employed. First, a liquid-liquid extraction using a solvent system like chloroform/methanol (Folch method) ensures the comprehensive recovery of lipids of varying polarities. Second, SPE is used to separate the more polar oxylipins, including HxEpODEs, from the bulk of non-polar lipids like triacylglycerols and cholesterol esters. A C18 reversed-phase sorbent is chosen for its ability to retain lipids from an aqueous phase, which can then be eluted with an organic solvent.

Step-by-Step Methodology:

• Sample Homogenization: Homogenize the tissue sample (e.g., 100 mg plant seed powder or animal tissue) in 2 mL of ice-cold methanol containing an antioxidant (e.g., 0.005% butylated hydroxytoluene, BHT) and an internal standard (e.g., d4-9-HODE) to correct for extraction losses.

• Lipid Extraction:

  • Add 4 mL of chloroform to the homogenate. Vortex vigorously for 2 minutes.

  • Add 1.2 mL of 0.9% NaCl solution to induce phase separation. Vortex for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer to a new tube.

• Saponification (Optional, for total fatty acids):

  • Dry the lipid extract under a stream of nitrogen.

  • Resuspend in 1 mL of 0.5 M KOH in methanol and incubate at 60°C for 1 hour to hydrolyze esters.

  • Neutralize with 0.5 M HCl and proceed to SPE.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (e.g., 500 mg) by washing with 5 mL of methanol followed by 5 mL of water.

  • Load the sample (if saponified, ensure it is in an aqueous solution; if not, dry the extract and resuspend in 1 mL of 15% methanol/water).

  • Wash the cartridge with 5 mL of water, followed by 5 mL of hexane to remove non-polar lipids.

  • Elute the HxEpODE fraction with 5 mL of methanol or ethyl acetate.

• Final Preparation: Evaporate the eluate to dryness under nitrogen and reconstitute in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Analytical Workflow: LC-MS/MS for Separation and Detection

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for oxylipin analysis, providing both separation of isomers and sensitive, specific detection.[14][15]

Rationale: Reversed-phase HPLC separates molecules based on hydrophobicity, which is effective for resolving different oxylipin species. Electrospray ionization (ESI) in negative mode is ideal for generating carboxylate anions ([M-H]⁻) from fatty acids. Tandem MS (MS/MS) in Multiple Reaction Monitoring (MRM) mode provides exceptional specificity and sensitivity by monitoring a specific fragmentation (transition) from a precursor ion to a product ion, filtering out chemical noise.

Caption: General analytical workflow for HxEpODE characterization.

Typical LC-MS/MS Parameters:

• Column: C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10) with 0.1% formic acid.

• Gradient: A linear gradient from ~30% B to 95% B over 20 minutes.

• Ionization Mode: ESI Negative.

• MS/MS Transitions: For a generic HxEpODE (MW ~312.4 g/mol ), the precursor ion would be m/z 311.4. Product ions would be specific to the molecule's structure, arising from cleavages adjacent to the hydroxyl and epoxy groups. These transitions must be determined empirically using authentic standards.

References

• Epoxy FA | Cyberlipid - gerli. (n.d.). Retrieved from [Link]

• O'Donnell, V. B., et al. (2024). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. Retrieved from [Link]

• Jaworski, J., & Cahoon, E. (2019, July 23). Production of Unusual Fatty Acids in Plants. AOCS. Retrieved from [Link]

• Getinet, M., et al. (2025, August 5). Vernonia galamensis, a natural source of epoxy oil: Variation in fatty acid composition of seed and leaf lipids. ResearchGate. Retrieved from [Link]

• Meesapyodsuk, D., & Qiu, X. (2011). A Peroxygenase Pathway Involved in the Biosynthesis of Epoxy Fatty Acids in Oat. Plant Physiology, 157(1), 454–463. Retrieved from [Link]

• Le-Paige, C., et al. (2018). Characterization and biological effects of di-hydroxylated compounds deriving from the lipoxygenation of ALA. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1863(1), 51-61. Retrieved from [Link]

• Hoggatt, J., & Thompson, D. (2023). Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms. eScholarship.org. Retrieved from [Link]

• Harwood, J. (2019, July 23). Plant Fatty Acid Synthesis. AOCS. Retrieved from [Link]

• Lee, M., et al. (1998). Transgenic Production of Epoxy Fatty Acids by Expression of a Cytochrome P450 Enzyme from Euphorbia lagascae Seed. The Plant Cell, 10(2), 205-216. Retrieved from [Link]

• Wasternack, C., & Hause, B. (2002). Enzymes of the biosynthesis of octadecanoid‐derived signalling molecules. Journal of Experimental Botany, 53(374), 1495-1511. Retrieved from [Link]

• O'Donnell, V. B., & Murphy, R. C. (2022). The octadecanoids: an emerging class of lipid mediators. Biochemical Society Transactions, 50(6), 1645-1655. Retrieved from [Link]

• Dembitsky, V. M. (2022). Chemical structures of plant oxylipins, oxy-, hydroxy-, and epoxy-derivatives of fatty acids. ResearchGate. Retrieved from [Link]

• Singh, N. K., et al. (2020). Hydroxy-epoxide and keto-epoxide derivatives of linoleic acid activate trigeminal neurons. Neurobiology of Pain, 7, 100046. Retrieved from [Link]

• Meesapyodsuk, D., & Qiu, X. (2011). A peroxygenase pathway involved in the biosynthesis of epoxy fatty acids in oat. Plant Physiology, 157(1), 454-63. Retrieved from [Link]

• W. W. Christie. (2017). Naturally Occurring ω-Hydroxyacids. International Journal of Cosmetic Science, 39(5), 457-460. Retrieved from [Link]

• Donegan, M., et al. (2025). Analytical Tools for HCP Detection, Identification, and Quantitation. Methods in Molecular Biology, 2838, 255-274. Retrieved from [Link]

• Cheng, G., & Shi, R. (2022). Mammalian peroxidasin (PXDN): From physiology to pathology. Free Radical Biology and Medicine, 182, 100-107. Retrieved from [Link]

• Kofoed, T., & Thirup, J. F. (n.d.). HCP detection - precision analysis for regulatory success. Alphalyse. Retrieved from [Link]

• Wolfender, J. L., et al. (2015). Comparison of analytical techniques for the identification of bioactive compounds from natural products. Chimia (Aarau), 69(7-8), 416-22. Retrieved from [Link]

• Girelli, D., et al. (2013). Hepcidin quantification: methods and utility in diagnosis. Journal of Applied Physiology, 114(1), 3-10. Retrieved from [Link]

• Wang, L., et al. (2024). Advances in Analytical Determination Methods and Toxicity and Health Risk Assessment of 6PPD and Its Transformation Products in Food. Foods, 13(12), 1898. Retrieved from [Link]

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• 5. A Peroxygenase Pathway Involved in the Biosynthesis of Epoxy Fatty Acids in Oat - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Quantitative Analysis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate using a Validated LC-MS/MS Method

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed, robust, and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. This lipid mediator, an oxidized derivative of linoleic acid, is implicated in various physiological and pathological processes, including the regulation of the epidermal skin barrier.[1][2] The complexity and isomeric nature of such oxidized fatty acids necessitate a highly selective and sensitive analytical approach.[3][4] This guide provides a comprehensive protocol, from sample preparation to data analysis, grounded in established principles of lipidomics and mass spectrometry.

Introduction

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is an oxylipin, a class of molecules that plays a critical role in cell signaling and inflammation. The precise stereochemistry of this compound, featuring both an epoxy and a hydroxyl group, suggests specific enzymatic origins and biological functions. Analyzing such molecules is challenging due to the presence of numerous structural and stereoisomers that may have distinct biological activities.[4][5]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this type of analysis due to its exceptional sensitivity and selectivity. The chromatographic separation allows for the resolution of isomers, while tandem mass spectrometry provides unambiguous identification and quantification based on specific mass-to-charge (m/z) transitions.[6][7] This document outlines a complete workflow designed for accurate and reproducible analysis in complex biological matrices.

Analytical Workflow Overview

The entire analytical process is streamlined into four main stages: sample extraction, chromatographic separation, mass spectrometric detection, and data processing. Each step is optimized to ensure maximum recovery, resolution, and sensitivity.

Caption: High-level workflow for the LC-MS/MS analysis of the target analyte.

Materials and Reagents

• Analyte Standard: Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate (Purity >98%)[8]

• Internal Standard (IS): A suitable deuterated analogue (e.g., d4-PGE2) is recommended.

• Solvents: LC-MS grade Methanol, Acetonitrile, Isopropanol, and Water.

• Mobile Phase Additives: Formic acid (Optima™ LC/MS grade) and Ammonium formate (≥99.0%).

• Extraction Supplies: Solid Phase Extraction (SPE) cartridges (e.g., C18, 100 mg), nitrogen evaporator, sample vials.

Detailed Experimental Protocol

Preparation of Standards and Solutions

• Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of the analyte standard and dissolve in 1 mL of methanol. Store at -80°C. A similar stock should be prepared for the internal standard.

• Working Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL) by serially diluting the stock solution in a 50:50 (v/v) methanol:water mixture. Add the internal standard to each calibrator at a constant concentration (e.g., 10 ng/mL).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile:Isopropanol (80:20, v/v).

Sample Preparation (Solid Phase Extraction)

This protocol is a general guideline for extracting lipids from a biological fluid like plasma.

• Acidification: To 100 µL of plasma, add 400 µL of acidified water (pH ~3.5) and the internal standard. Vortex briefly. Acidification ensures that acidic analytes are in a neutral form, improving their retention on the C18 sorbent.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing sequentially with 3 mL of methanol followed by 3 mL of water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of water to remove polar interferences.

• Elution: Elute the analyte with 2 mL of methanol into a clean collection tube. The methanol disrupts the hydrophobic interactions between the analyte and the C18 sorbent, releasing it from the column.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 90% A: 10% B). This step concentrates the sample and ensures it is dissolved in a solvent compatible with the LC system, leading to better peak shape.

LC-MS/MS Instrumentation and Conditions

The separation of lipid isomers is critical and is best achieved using a high-resolution reversed-phase column coupled with a sensitive triple quadrupole mass spectrometer.[6]

Parameter	Condition
LC System	UPLC/UHPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm particle size)
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile:Isopropanol (80:20, v/v)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Program	See Table 2

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90.0	10.0
1.0	90.0	10.0
12.0	10.0	90.0
15.0	10.0	90.0
15.1	90.0	10.0
20.0	90.0	10.0

• Rationale: A shallow initial gradient allows for the elution of more polar lipids while retaining the target analyte. The long, gradual ramp to a high organic percentage is essential for resolving structurally similar isomers that differ only slightly in hydrophobicity.[4][5]

Parameter	Setting
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	450°C
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	See Table 4

• Rationale for ESI Positive Mode: The methyl ester group is not readily ionizable. However, in the presence of an acid like formic acid, protonation can occur, forming the [M+H]⁺ ion. Ammonium adducts ([M+NH₄]⁺) are also common and can provide structural information.

MRM Transitions and Fragmentation

The analyte has a molecular formula of C₁₉H₃₂O₄ and a molecular weight of 324.45 g/mol .[8] The precursor ion in positive mode will be the protonated molecule [M+H]⁺ at m/z 325.2. Collision-induced dissociation (CID) will produce characteristic fragment ions.

Caption: Predicted fragmentation pathways for the protonated analyte.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Use
Methyl 12,13-Epoxy-9-..	325.2	307.2	Quantifier
325.2	293.2	Qualifier 1
325.2	User Defined	Qualifier 2
Internal Standard (IS)	Specific to IS	Specific to IS	Quantifier

• Justification of Fragments:

  • m/z 307.2 [M+H-H₂O]⁺: The most common and facile loss from a molecule containing a secondary alcohol is the neutral loss of water (18 Da). This often produces the most stable and abundant fragment ion, making it ideal for quantification.[9]

  • m/z 293.2 [M+H-CH₃OH]⁺: The loss of methanol (32 Da) from the methyl ester group is also a characteristic fragmentation pathway for fatty acid methyl esters.[10]

  • Qualifier 2: Additional product ions resulting from cleavage of the carbon chain, particularly around the epoxy and hydroxyl functionalities, should be identified by infusing the standard and performing a product ion scan. These fragments provide higher structural specificity.[11]

Data Analysis and System Suitability

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (Analyte/Internal Standard) against the nominal concentration of the calibrators. A linear regression with a weighting factor of 1/x is typically used. The correlation coefficient (r²) should be >0.99.

• Quantification: Determine the concentration of the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.

• Confirmation: The identity of the analyte is confirmed if the retention time is within ±2% of the average of the calibrators, and the ratio of the qualifier ion(s) to the quantifier ion is within ±20% of the average ratio in the standards.

Conclusion

This application note provides a comprehensive and scientifically grounded LC-MS/MS method for the analysis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. The protocol emphasizes robust sample preparation, effective chromatographic separation of isomers, and highly selective detection using optimized MRM transitions. By explaining the rationale behind key methodological choices, this guide equips researchers with the necessary tools to implement this method for advanced lipidomics research and drug development applications.

References

• Lodén, M., & Maibach, H. I. (Eds.). (2012). Treatment of Dry Skin Syndrome: The Art and Science of Moisturizers. Springer Science & Business Media.

• Kyle, J. E., et al. (2016). Uncovering Biologically Significant Lipid Isomers with Liquid Chromatography, Ion Mobility Spectrometry and Mass Spectrometry. PMC - NIH. [Link]

• Looking into Lipids. (2019). LCGC International. [Link]

• 12,13-Epoxy-9-hydroxy-10-octadecenoate. PubChem. [Link]

• Poulos, A. (1995). The role of linoleic and arachidonic acid in the skin. In Omega-6 Essential Fatty Acids: Pathophysiology and Roles in Clinical Medicine (pp. 233-242). Alan R. Liss, Inc. [Link]

• Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. Traxal Technologies. [Link]

• Gladue, M. P., & Taylor, G. W. (1990). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research. [Link]

• Miller, E., et al. (2021). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Prostaglandins, Leukotrienes and Essential Fatty Acids. [Link]

• Fragmentation patterns in the mass spectra of organic compounds. Chemguide. [Link]

• Alberdi-Cedeño, J., et al. (2023). (A) Structure of 9-hydroxy-(12,13)-E-epoxy-10E-octadecenoate as an example of non-vicinal mHO-mEPO-E-mE. ResearchGate. [Link]

• Zirrolli, J. A., & Murphy, R. C. (1983). Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization. Journal of the American Society for Mass Spectrometry. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

• Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns. (2020). YouTube. [Link]

• METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. INDOFINE Chemical Company. [Link]

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• 2. Stable analogs of 13‑hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE | 911634-07-6 | INDOFINE Chemical Company [indofinechemical.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemguide.co.uk [chemguide.co.uk]

Quantitative Analysis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in Human Skin Lipids by LC-MS/MS

Application Note & Protocol

Abstract

This document provides a comprehensive guide for the quantification of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, a specific oxidized linoleic acid metabolite, in human skin lipid extracts. This oxylipin is part of a class of signaling molecules involved in regulating skin barrier function and inflammation.[1][2][3] Accurate quantification is crucial for understanding its role in dermatological health and disease, including conditions like psoriasis and atopic dermatitis where lipid profiles are altered.[4][5] This guide details a robust workflow, from non-invasive skin sampling and lipid extraction to a highly sensitive and specific quantification method using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). We provide detailed, step-by-step protocols, explain the rationale behind key experimental choices, and offer guidance on data analysis and method validation to ensure scientific integrity.

Biochemical Context and Significance

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a specialized lipid mediator derived from the enzymatic oxidation of polyunsaturated fatty acids (PUFAs), primarily linoleic acid, which is the most abundant fatty acid in the mammalian epidermis.[3] The formation of such hydroxy-epoxy fatty acids in the skin is a complex, multi-step enzymatic process critical for the formation and maintenance of the epidermal water barrier.

The pathway involves the sequential action of lipoxygenase (LOX) enzymes, such as 12R-LOX and epidermal LOX-3 (eLOX3).[1][3] These enzymes introduce oxygen into the linoleic acid backbone, creating hydroperoxide intermediates that are subsequently converted into stable hydroxy-epoxy structures.[3] The resulting molecules, including the target analyte, are believed to play a pivotal role in linking the lipid envelope to the protein structure of corneocytes, a process essential for skin barrier competence.[1] Dysregulation of this pathway is implicated in skin disorders characterized by a defective barrier.[2]

Figure 1: Simplified biochemical pathway for the formation of hydroxy-epoxy octadecadienoates in the epidermis.

Principle of the Analytical Method

The quantification of this specific oxylipin from a complex biological matrix like skin requires a multi-stage approach to ensure accuracy and reproducibility. The overall workflow is based on:

• Efficient Lipid Extraction: Isolating lipids from the skin matrix while minimizing degradation of the target analyte. This involves homogenization in an organic solvent system and the immediate addition of an internal standard to account for sample loss during processing.

• Chromatographic Separation: Utilizing UHPLC with a reversed-phase C18 column to separate the target analyte from other isomeric and structurally similar lipids. This step is critical for reducing matrix effects and ensuring accurate detection.

• Specific Detection and Quantification: Employing a triple quadrupole mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. This technique provides exceptional sensitivity and specificity by monitoring a unique precursor-to-product ion transition for the analyte and the internal standard. Quantification is achieved by comparing the analyte's response to a calibration curve generated from an authentic analytical standard.

Materials and Reagents

Item	Description/Specification	Recommended Supplier
Analytical Standard	Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate	INDOFINE Chemical Co. (Cat: 22-1885) or equivalent[6]
Internal Standard (IS)	Deuterated d4-12,13-EpOME or similar stable isotope-labeled analog	Cayman Chemical, Avanti Polar Lipids
Solvents (LC-MS Grade)	Acetonitrile, Methanol, Water, Isopropanol	Fisher Scientific, MilliporeSigma
Solvents (HPLC Grade)	Chloroform, Methanol	Fisher Scientific, MilliporeSigma
Additives	Formic Acid (≥99%), Ammonium Acetate	MilliporeSigma
Lipid Extraction	2 mL Safe-Lock tubes, Bead homogenizer (e.g., Precellys), Ceramic beads	Eppendorf, Bertin Instruments
Solid Phase Extraction	SPE Cartridges (e.g., C18, 100 mg)	Waters, Agilent Technologies
Skin Sampling	D-Squame® Adhesive Discs	Cuderm
UHPLC System	Vanquish, Acquity UPLC, or equivalent	Thermo Fisher Scientific, Waters
Mass Spectrometer	Triple Quadrupole MS (e.g., TSQ Series, Sciex QTRAP)	Thermo Fisher Scientific, Sciex

Detailed Experimental Protocols

PART 1: Sample Collection and Lipid Extraction

This protocol is optimized for lipids extracted from the stratum corneum collected via non-invasive tape stripping.[7]

• Skin Sampling:

  • Clean the target skin area (e.g., forearm) with a 70% ethanol wipe and allow it to air dry completely.

  • Press a D-Squame® adhesive disc firmly onto the skin for 5 seconds.

  • Remove the tape strip with a smooth, consistent motion and place it into a pre-labeled 2 mL Safe-Lock tube. For robust analysis, pooling 2-3 strips from the same site is recommended.

• Lipid Extraction:

  • Rationale: A modified Bligh-Dyer or Folch extraction is used to efficiently extract a broad range of lipids.[8][9] Chloroform and methanol disrupt cell membranes and solubilize lipids of varying polarities.

  • To each tube containing the tape strip(s), add 500 µL of ice-cold methanol.

  • Spike the sample with 10 µL of the Internal Standard (IS) working solution (e.g., 100 ng/mL d4-12,13-EpOME in methanol). This step is critical as the IS accounts for variability in extraction efficiency and MS response.

  • Add two small ceramic beads and 1000 µL of ice-cold chloroform. The final solvent ratio should be Chloroform:Methanol 2:1 (v/v).

  • Homogenize the sample using a bead beater for 2 cycles of 45 seconds at 6000 Hz, resting the sample on ice for 1 minute between cycles.

  • Add 300 µL of LC-MS grade water to induce phase separation. Vortex vigorously for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C. Three distinct layers will form: an upper aqueous/methanol layer, a protein disk, and a lower organic (chloroform) layer containing the lipids.

  • Carefully collect the lower organic layer using a glass syringe and transfer it to a new 1.5 mL glass vial. Avoid disturbing the protein interface.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid film in 100 µL of Acetonitrile:Isopropanol (1:1, v/v) for LC-MS/MS analysis.

Figure 2: Workflow for the extraction of lipids from skin tape strips.

PART 2: UHPLC-MS/MS Quantification

• Chromatographic Conditions:

  • Rationale: A reversed-phase C18 column provides excellent hydrophobic retention for lipids, while a gradient elution with acetonitrile allows for the separation of different lipid classes and isomers.[10] The acidic mobile phase (formic acid) aids in protonation for positive-ion ESI.

  • Column: Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or equivalent

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile:Isopropanol (90:10) + 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 45°C

  Table 1: UHPLC Gradient Program

  Time (min)	% Mobile Phase B
  0.0	35
  2.0	60
  8.0	98
  10.0	98
  10.1	35

  | 12.0 | 35 |

• Mass Spectrometry Conditions:

  • Rationale: Electrospray ionization (ESI) is a soft ionization technique suitable for lipids. MRM is used for its high specificity and sensitivity, monitoring the fragmentation of a specific precursor ion into a characteristic product ion.

  • Ionization Mode: Heated ESI, Positive

  • Spray Voltage: 3500 V

  • Sheath Gas: 40 Arb

  • Aux Gas: 15 Arb

  • Ion Transfer Tube Temp: 320°C

  • Vaporizer Temp: 300°C

  • Collision Gas: Argon (1.5 mTorr)

  Table 2: Multiple Reaction Monitoring (MRM) Parameters

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
  Methyl 12,13-Epoxy-9-hydroxy...	325.2 [M+H]⁺	155.1	18
  Internal Standard (d4-12,13-EpOME)	329.2 [M+H]⁺	159.1	18

  Note: The molecular formula is C₁₉H₃₂O₄, with a molecular weight of 324.45.[6] Product ions and collision energies should be optimized empirically by infusing the analytical standard. The product ion m/z 155.1 is a plausible fragment resulting from cleavage adjacent to the epoxy and hydroxyl functionalities.

PART 3: Data Analysis and Method Validation

• Quantification:

  • Prepare a calibration curve by making serial dilutions of the analytical standard (e.g., 0.1 to 100 ng/mL) in the reconstitution solvent. Each calibrant must be spiked with the same concentration of internal standard as the samples.

  • Integrate the peak areas for the analyte and the internal standard in all samples and calibrants.

  • Generate a calibration curve by plotting the ratio of (Analyte Area / IS Area) against the concentration of the standard. A linear regression with a weighting of 1/x is recommended.

  • Calculate the concentration of the analyte in the unknown samples using the regression equation from the calibration curve.

• Method Validation:

  • To ensure the trustworthiness of the results, the method should be validated according to established guidelines. Key parameters are summarized below.

  Table 3: Summary of Method Validation Parameters and Acceptance Criteria

  Parameter	Description	Acceptance Criteria
  Linearity	The ability of the method to elicit results that are directly proportional to the analyte concentration.	R² ≥ 0.995 over the calibration range.
  LOD	Limit of Detection: The lowest concentration that can be reliably detected.	Signal-to-Noise Ratio (S/N) ≥ 3
  LOQ	Limit of Quantification: The lowest concentration that can be accurately quantified.	S/N ≥ 10; Precision <20% CV; Accuracy ±20%
  Precision	Agreement between replicate measurements (intra- and inter-day).	Coefficient of Variation (CV) ≤ 15%
  Accuracy	Closeness of the measured value to the true value (assessed via spike-recovery).	Recovery between 85-115%

  | Specificity | Ability to differentiate and quantify the analyte in the presence of other matrix components. | No interfering peaks at the analyte retention time in blank matrix. |

References

• Reis, A., & Ochoa, B. (2018). Discussion on "What is the best method to extract lipids from skin tissue for mass-spec?". ResearchGate. [Link]

• López-Bascón, M. A., & de Castro, M. D. L. (2020). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites. [Link]

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Application Notes and Protocols: NMR Characterization of Epoxy Hydroxy Octadecadienoates

Introduction: The Significance of Epoxy Hydroxy Octadecadienoates

Epoxy hydroxy octadecadienoates are a class of oxylipins, which are oxidized derivatives of fatty acids. These molecules play crucial roles in various biological processes and are implicated in both health and disease. Their structural complexity, including the presence of epoxide and hydroxyl functional groups, as well as the stereochemistry at these centers, dictates their biological activity. Therefore, precise structural elucidation is paramount for understanding their function and for the development of potential therapeutics. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful and indispensable tool for the unambiguous characterization of these complex lipids. This guide provides a comprehensive overview and detailed protocols for the NMR-based structural analysis of epoxy hydroxy octadecadienoates, tailored for researchers, scientists, and professionals in drug development.

Foundational Principles: Why NMR is a Definitive Tool

Unlike mass spectrometry, which provides information about the mass-to-charge ratio and fragmentation patterns, NMR spectroscopy offers a detailed map of the molecular structure by probing the magnetic properties of atomic nuclei. For epoxy hydroxy octadecadienoates, NMR is uniquely capable of:

• Unambiguous assignment of protons and carbons: Determining the precise chemical environment of each atom in the molecule.

• Establishing connectivity: Through-bond correlations reveal how atoms are connected, confirming the carbon skeleton and the positions of functional groups.

• Determining stereochemistry: The relative orientation of atoms in space, crucial for biological activity, can be elucidated through coupling constants and Nuclear Overhauser Effect (NOE) experiments.

The combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments provides a holistic view of the molecule, making it the gold standard for structural confirmation.

Experimental Workflow: From Sample Preparation to Spectral Acquisition

A meticulously planned experimental workflow is critical for obtaining high-quality NMR data. The following diagram illustrates the key stages involved.

Caption: A streamlined workflow for the NMR characterization of epoxy hydroxy octadecadienoates.

Detailed Protocols: A Step-by-Step Guide

Protocol 1: Sample Preparation

The quality of the NMR spectra is highly dependent on proper sample preparation.

Materials:

• Epoxy hydroxy octadecadienoate sample (5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR)

• High-purity deuterated solvent (e.g., chloroform-d, CDCl₃)

• NMR tubes (5 mm)

• Pasteur pipette and glass wool (optional)

• Vortex mixer

Procedure:

• Weighing the Sample: Accurately weigh the required amount of the sample.

• Solvent Selection: Chloroform-d (CDCl₃) is a common and effective solvent for lipids due to its ability to dissolve a wide range of compounds and its relatively low cost. For compounds with poor solubility in CDCl₃, a mixture of CDCl₃ and methanol-d₄ can be considered.

• Dissolution: Add 0.6-0.7 mL of the chosen deuterated solvent to the sample vial.

• Homogenization: Gently vortex the sample to ensure complete dissolution. If necessary, gentle warming can aid this process.

• Filtration (Optional): If any particulate matter is visible, filter the solution through a Pasteur pipette containing a small plug of glass wool directly into the NMR tube to prevent magnetic field distortions.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing chemical shifts to 0.00 ppm.

Protocol 2: 1D NMR Spectroscopy (¹H and ¹³C)

1D NMR provides the initial and fundamental structural information.

Instrument Setup:

• Ensure the NMR spectrometer is properly tuned and shimmed to achieve optimal magnetic field homogeneity.

¹H NMR Acquisition:

• Pulse Sequence: A standard single-pulse experiment is generally sufficient.

• Relaxation Delay (D1): For qualitative analysis, a relaxation delay of 1-2 seconds is adequate. For quantitative analysis, a longer delay of at least 5 times the longest T₁ of the protons of interest is necessary to ensure full relaxation and accurate integration.

• Number of Scans: Typically 8 to 16 scans are sufficient for ¹H NMR.

¹³C NMR Acquisition:

• Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., zgpg30) is used.

• Relaxation Delay (D1): A delay of 2 seconds is a good starting point.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required to obtain a good signal-to-noise ratio.

Data Interpretation: Deciphering the Spectra

The key to structural elucidation lies in the careful analysis of chemical shifts, coupling constants, and correlation peaks.

¹H NMR Spectral Regions of Interest

The ¹H NMR spectrum of an epoxy hydroxy octadecadienoate can be divided into several characteristic regions.

Chemical Shift (ppm)	Proton Type	Typical Multiplicity
5.30 - 6.00	Olefinic protons (-CH=CH-)	Multiplet
3.50 - 4.20	Proton attached to the hydroxyl-bearing carbon (-CHOH-)	Multiplet
2.90 - 3.25	Protons on the epoxy ring (-CHOCH-)	Multiplet
2.00 - 2.80	Allylic and bis-allylic protons	Multiplet
1.20 - 1.70	Methylene protons of the aliphatic chain (-CH₂-)	Multiplet
0.80 - 1.00	Terminal methyl protons (-CH₃)	Triplet

Note: Chemical shifts can vary depending on the solvent and the specific isomeric form.

Key Observations in ¹H NMR:

• Epoxy Protons: The chemical shifts of the protons on the epoxide ring are highly diagnostic, typically appearing in the range of 2.90-3.25 ppm. The exact chemical shift can be influenced by the presence of other functional groups and the stereochemistry.

• Carbinol Proton: The proton on the carbon bearing the hydroxyl group (-CHOH-) usually resonates between 3.50 and 4.20 ppm.

• Olefinic Protons: The signals from the double bond protons provide information about the position and geometry of the remaining unsaturation.

¹³C NMR Spectral Features

The ¹³C NMR spectrum provides complementary information and helps to confirm the carbon framework.

Chemical Shift (ppm)	Carbon Type
170 - 180	Carboxyl carbon (-COOH or -COOR)
120 - 140	Olefinic carbons (-C=C-)
65 - 75	Carbon bearing the hydroxyl group (-COH-)
55 - 65	Carbons of the epoxy ring (-COC-)
20 - 40	Methylene carbons of the aliphatic chain (-CH₂-)
14	Terminal methyl carbon (-CH₃)

Note: These are approximate ranges and can be influenced by neighboring groups.

Advanced Structural Elucidation with 2D NMR

While 1D NMR provides a foundational understanding, 2D NMR techniques are essential for unambiguously assembling the complete molecular structure.

COSY (Correlation Spectroscopy)

The COSY experiment reveals proton-proton couplings through two or three bonds (²JHH and ³JHH). This is invaluable for tracing out the spin systems within the molecule.

Interpretation:

• A cross-peak between two proton signals in the COSY spectrum indicates that these protons are coupled to each other.

• By "walking" through the COSY spectrum, one can connect adjacent protons and map out the entire aliphatic chain.

Caption: A simplified representation of COSY correlations for an epoxy group and its neighboring protons.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates protons with their directly attached carbons. This allows for the unambiguous assignment of carbon signals based on their attached protons.

Interpretation:

• Each cross-peak in the HSQC spectrum represents a one-bond C-H connection.

• This is particularly useful for resolving overlapping proton signals, as the carbon chemical shifts are more dispersed.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment detects long-range correlations between protons and carbons over two or three bonds (²JCH and ³JCH). This is crucial for connecting different spin systems and for identifying quaternary carbons.

Interpretation:

• HMBC cross-peaks link protons to carbons that are not directly bonded.

• This information is vital for determining the positions of the epoxy and hydroxyl groups along the fatty acid chain.

Caption: Illustrative HMBC correlations for connecting different functional groups in the molecule.

Self-Validating the Protocol: Ensuring Data Integrity

A robust analytical protocol must be self-validating. This is achieved by:

• Consistency across experiments: The structural information derived from different NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC) must be consistent and complementary.

• Comparison with known data: Where possible, comparing the obtained spectral data with published values for similar compounds can provide additional confidence in the assignments.

• Purity assessment: The ¹H NMR spectrum can also be used to assess the purity of the sample. The presence of significant unexpected signals may indicate the presence of impurities that could complicate the analysis.

Conclusion: A Powerful and Reliable Approach

The combination of 1D and 2D NMR spectroscopy provides a powerful and reliable methodology for the complete structural characterization of epoxy hydroxy octadecadienoates. By following the detailed protocols and interpretation strategies outlined in this guide, researchers can confidently elucidate the complex structures of these important bioactive molecules, paving the way for a deeper understanding of their biological roles and potential therapeutic applications.

References

• Application Notes and Protocols: NMR Spectroscopy for Structural Confirmation of Fatty Acid Esters - Benchchem. (n.d.).
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• For NMR experiment, what is the best solvent for protein and lipid? (2023). ResearchGate.
• Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 1: NMR spectral characterization. (n.d.). PubMed.
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• Improved Quantification by Nuclear Magnetic Resonance Spectroscopy of the Fatty Acid Ester Composition of Extra Virgin Olive Oils. (n.d.). ACS Food Science & Technology.
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• (a) Enlargement of a region of the 1 H NMR spectra region in which the... (n.d.). ResearchGate.
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• Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. (n.d.). NIH.
• How to interpret a HSQC NMR Spectrum. (2013). YouTube.
• 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. (2025). Request PDF.
• Quantitative assessment of epoxide formation in oil and mayonnaise by 1H-13C HSQC NMR spectroscopy. (2022). WUR eDepot.
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• NMR 5: Coupling Constants. (2023). YouTube.
• Heteronuclear Single-quantum Correlation (HSQC) NMR. (n.d.). Advances in Polymer Science.
• Spectral Libraries. (n.d.). Foodball.
• 14.12: Coupling Constants Identify Coupled Protons. (2014). Chemistry LibreTexts.

Elucidating the Structure of Epoxy Hydroxy Fatty Acid Methyl Esters using Mass Spectrometry

An Application Guide

Abstract: Epoxy hydroxy fatty acids are critical intermediates in lipid metabolism and markers of oxidative stress, playing significant roles in various physiological and pathological processes. Their structural characterization is essential for understanding their biological function. Mass spectrometry, coupled with gas or liquid chromatography, stands as the premier analytical technique for this purpose. This guide provides an in-depth exploration of the fragmentation behavior of epoxy hydroxy fatty acid methyl esters (FAMEs) under both Electron Ionization (EI) and Collision-Induced Dissociation (CID) conditions. We will dissect the key fragmentation pathways, explain the causality behind experimental choices like derivatization, and provide detailed, field-proven protocols for their analysis by GC-MS and LC-MS/MS.

Part 1: The Chemistry of Fragmentation

The structural elucidation of complex molecules like epoxy hydroxy FAMEs by mass spectrometry is fundamentally dependent on the predictable cleavage of covalent bonds upon ionization and subsequent fragmentation. The method of ionization dictates the energy imparted to the molecule, which in turn governs the extent and type of fragmentation observed.

Electron Ionization (EI) for GC-MS Analysis

Electron Ionization is a high-energy ("hard") ionization technique predominantly used in GC-MS.[1][2] Analyte molecules are bombarded with 70 eV electrons, leading to the ejection of an electron and the formation of a radical cation (M•+). This high internal energy results in extensive and often complex fragmentation, creating a unique "fingerprint" mass spectrum for a given compound.[2] While this can sometimes lead to the absence of a molecular ion for labile molecules, the resulting fragments provide rich structural information.[1]

For epoxy hydroxy FAMEs, fragmentation is primarily driven by the presence of the functional groups: the methyl ester, the hydroxyl group, and the epoxy ring. The charge is not localized, and fragmentation occurs at various sites.

Electrospray Ionization (ESI) and Collision-Induced Dissociation (CID) for LC-MS/MS

In contrast, Electrospray Ionization is a "soft" ionization technique that typically generates protonated molecules ([M+H]⁺) or adducts (e.g., [M+Na]⁺) with minimal initial fragmentation.[3] This makes it ideal for determining the molecular weight of the analyte. Structural information is then obtained using tandem mass spectrometry (MS/MS). In this process, the precursor ion of interest is mass-selected and subjected to Collision-Induced Dissociation (CID) with an inert gas, leading to controlled fragmentation.[4][5] The fragmentation is "charge-directed," meaning cleavages are often initiated at or near the site of the charge.

Part 2: Characteristic Fragmentation Pathways

The key to identifying epoxy hydroxy FAMEs and determining the positions of the functional groups lies in recognizing their diagnostic fragment ions. Derivatization is often a crucial step, particularly for GC-MS, to increase volatility and thermal stability, and to direct fragmentation pathways in a more predictable manner.[6][7] Silylating the hydroxyl group (e.g., converting it to a trimethylsilyl (TMS) ether) is a common and highly effective strategy.[6][8]

GC-MS (EI) Fragmentation of TMS-Derivatized Analytes

Upon silylation of the hydroxyl group, the resulting TMS ether introduces a new, highly favorable site for fragmentation. The primary cleavage event is the α-cleavage on either side of the carbon bearing the -OTMS group. This is the most informative fragmentation for determining the position of the original hydroxyl group.

Let's consider a representative molecule: Methyl 12-(trimethylsilyloxy)-9,10-epoxyoctadecanoate .

The fragmentation of this molecule is dominated by several key pathways:

• α-Cleavage at the -OTMS Group: The bond between C12 and C13 readily cleaves, yielding a stable, resonance-delocalized fragment ion at m/z 173 . This is a diagnostic ion for a TMS-derivatized hydroxyl group on the 12th carbon from the methyl end. The other fragment from this cleavage (containing the epoxy ring and ester) is also often observed.

• Cleavage of the Epoxy Ring: The epoxide ring can also undergo cleavage. This fragmentation provides information about the location of the epoxide. The cleavage between C9 and C10 in the ring, combined with cleavage along the carbon chain, produces diagnostic ions that pinpoint the A and B fragments relative to the ring.[9][10]

• Fragments from the Ester Group: Standard FAME fragments, such as the ion at m/z 74 from McLafferty rearrangement, may be observed but are often of low abundance in such complex molecules.[11]

The following diagram illustrates the primary EI fragmentation pathways for our example molecule.

Caption: Primary EI fragmentation pathways for a TMS-derivatized epoxy hydroxy FAME.

LC-MS/MS (CID) Fragmentation

For LC-MS/MS analysis, derivatization is not typically required. The fragmentation of the protonated molecule ([M+H]⁺) is driven by the proton's location.

Key fragmentations include:

• Neutral Loss of Water: A prominent loss of H₂O (18 Da) from the hydroxyl group is very common.

• Neutral Loss of Methanol: Loss of CH₃OH (32 Da) from the methyl ester can also occur.

• Cleavage at the Epoxy Ring: Similar to EI, cleavage on either side of the epoxy ring provides diagnostic ions that are crucial for determining its position.[3][12] The resulting fragment ions will retain the charge.

• Cleavage near the Hydroxyl Group: Cleavage adjacent to the hydroxyl-bearing carbon can occur, though it is often less dominant than the neutral loss of water.

Summary of Diagnostic Ions

The table below summarizes the key fragment ions and their structural significance. The exact m/z values will depend on the specific isomer being analyzed.

Ionization	Fragmentation Type	Origin of Fragment	Structural Significance
GC-MS (EI)	α-Cleavage	Bond cleavage adjacent to the -CH(OTMS)- group	Positively identifies the location of the hydroxyl group.
Ring Cleavage	Cleavage of C-C bonds within or adjacent to the epoxy ring	Helps determine the location of the epoxy group.
McLafferty Rearr.	Rearrangement involving the methyl ester group	Characteristic of FAMEs (e.g., m/z 74), but may be low abundance.
LC-MS/MS (CID)	Neutral Loss	Loss of H₂O from the protonated molecule	Indicates the presence of a hydroxyl group.
Neutral Loss	Loss of CH₃OH from the protonated molecule	Indicates the presence of a methyl ester.
C-C Cleavage	Cleavage of the carbon chain, often at the epoxy ring	Provides key ions for locating the epoxy group. [12]

Part 3: Analytical Protocols

Trustworthy data begins with a robust and validated protocol. The following sections provide detailed, step-by-step methodologies for the analysis of epoxy hydroxy FAMEs.

Protocol 1: Sample Preparation and Derivatization for GC-MS

This protocol is adapted from methodologies designed to isolate and prepare oxidized fatty acids for GC-MS analysis.[6]

Objective: To convert fatty acids in a lipid extract to their corresponding FAMEs and subsequently derivatize the hydroxyl groups to TMS ethers for GC-MS analysis.

Materials:

• Lipid extract in a suitable organic solvent (e.g., chloroform/methanol)

• Sodium methoxide (0.5 M in methanol)

• Glacial acetic acid

• Hexane

• Solid-Phase Extraction (SPE) silica cartridges (e.g., 500 mg)

• Dichloromethane

• Ethyl acetate

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Anhydrous Pyridine

Methodology:

• Transesterification: a. Place the dried lipid extract (approx. 1-5 mg) in a glass reaction vial. b. Add 1 mL of 0.5 M sodium methoxide in methanol. c. Cap the vial tightly and heat at 50°C for 15 minutes. d. Cool to room temperature and neutralize by adding 50 µL of glacial acetic acid. e. Add 2 mL of deionized water and 2 mL of hexane. Vortex vigorously for 1 minute. f. Centrifuge briefly to separate the phases. Carefully collect the upper hexane layer containing the FAMEs. Repeat the extraction and pool the hexane layers. g. Evaporate the hexane under a gentle stream of nitrogen.

• SPE Purification: a. Condition a silica SPE cartridge with 5 mL of hexane. b. Dissolve the dried FAMEs in 1 mL of hexane/dichloromethane (95:5, v/v) and load onto the cartridge. c. Wash the cartridge with 5 mL of hexane/dichloromethane (95:5, v/v) to elute non-polar FAMEs. d. Elute the epoxy hydroxy FAMEs with 10 mL of hexane/ethyl acetate (80:20, v/v). e. Collect this fraction and evaporate the solvent under nitrogen.

• Silylation (TMS Derivatization): a. To the dried purified FAMEs, add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS. b. Cap the vial tightly and heat at 60°C for 30 minutes. c. Cool the sample. It is now ready for GC-MS analysis. The sample should be analyzed promptly as TMS derivatives can be sensitive to moisture.

Protocol 2: GC-MS Analysis

Objective: To separate and identify the TMS-derivatized epoxy hydroxy FAMEs.

Caption: A typical workflow for GC-MS analysis of derivatized FAMEs.

Instrument Parameters:

• Gas Chromatograph:

  • Injection: 1 µL, Splitless mode

  • Injector Temperature: 250°C

  • Carrier Gas: Helium, constant flow at 1.2 mL/min

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent)

  • Oven Program: Hold at 150°C for 2 min, ramp to 280°C at 5°C/min, hold for 10 min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 50 - 550

Protocol 3: LC-MS/MS Analysis

Objective: To separate and identify underivatized epoxy hydroxy FAMEs using reverse-phase chromatography and tandem mass spectrometry.

Instrument Parameters:

• Liquid Chromatograph:

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) + 0.1% Formic Acid

  • Gradient: 40% B to 98% B over 15 minutes, hold at 98% B for 5 minutes, re-equilibrate at 40% B for 5 minutes.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120°C

  • Desolvation Temperature: 350°C

  • MS1: Full Scan (m/z 150 - 500)

  • MS/MS: Data-Dependent Acquisition (DDA) of the top 3 most intense ions from the MS1 scan.

  • Collision Energy: Use a collision energy ramp (e.g., 15-40 eV) to ensure a good range of fragment ions is produced.

References

• Rontani, J. F., & Charpy-Roubaud, C. (2004). Electron ionization mass spectral fragmentation of derivatized 4,5- and 5,6-epoxysterols. Rapid Communications in Mass Spectrometry, 18(11), 1235-1242. ([Link])

• Newman, J. W., & Hammock, B. D. (2001). Optimized thiol derivatizing reagent for the mass spectral analysis of disubstituted epoxy fatty acids. Journal of Chromatography A, 925(1-2), 223-240. ([Link])

• Yang, H., Moss, K., Mangum, J., & Sun, G. Y. (2010). Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization. Journal of lipid research, 51(1), 224-232. ([Link])

• Yang, H., Moss, K., Mangum, J., & Sun, G. Y. (2010). Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization. Journal of lipid research, 51(1), 224–232. ([Link])

• Wilson, R., & Lyall, K. (2002). Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. Lipids, 37(9), 917-924. ([Link])

• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1538, 35-43. ([Link])

• Tumlinson, J. H., Heath, R. R., & Doolittle, R. E. (1974). Application of chemical ionization mass spectrometry of epoxides to the determination of olefin position in aliphatic chains. Analytical Chemistry, 46(11), 1309-1312. ([Link])

• El-Din, M. F., & Smith, M. (2019). Characterisation of four alkyl-branched fatty acids as methyl, ethyl, propyl and butyl esters using gas. Analytical Sciences, 35(12), 1357-1362. ([Link])

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• Murphy, R. C. (2015). Fragmentation Patterns of Fatty Acids and Modified Fatty Acids. ResearchGate. ([Link])

• Thomas, M. C., Mitchell, T. W., & Blanksby, S. J. (2014). Collision-induced dissociation of fatty acid [M - 2H + Na]- ions: charge-directed fragmentation and assignment of double bond position. Journal of the American Society for Mass Spectrometry, 25(11), 1917-1926. ([Link])

• Slideshare. (2023). ELECTRON IONIZTION IN MASS SPECTROSCOPY.PPT. ([Link])

• Tsikas, D. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(17), 5717. ([Link])

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Application Note: Chiral Separation of Epoxy Hydroxy Octadecadienoate Isomers

A Senior Application Scientist's Guide to High-Resolution Analysis of 12,13- and 9,10-DiHOME Stereoisomers using HPLC and SFC

Abstract

Epoxy hydroxy octadecadienoate isomers, specifically the diols derived from linoleic acid such as 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME) and 9,10-dihydroxy-12Z-octadecenoic acid (9,10-DiHOME), are bioactive lipids implicated in critical physiological processes, including brown adipose tissue (BAT) activation, cardiovascular function, and exercise-induced metabolic signaling.[1][2][3][4] Each positional isomer exists as a mixture of four stereoisomers due to two chiral centers. These stereoisomers can exhibit distinct biological activities and toxicological profiles, making their individual quantification essential for accurate biological interpretation.[5] This guide provides a detailed framework and robust protocols for the chiral separation of these isomers using both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), leveraging polysaccharide-based chiral stationary phases.

The Analytical Challenge: Resolving Structural Complexity

The primary challenge in analyzing DiHOME isomers lies in their profound structural similarity. The molecules share the same mass and elemental composition, and the stereoisomers of a given positional isomer (e.g., the four stereoisomers of 12,13-DiHOME) have identical physical properties in a non-chiral environment.

• Positional Isomers: 9,10-DiHOME and 12,13-DiHOME differ only in the location of the vicinal diol.

• Stereoisomers: For 12,13-DiHOME, the chiral centers at C-12 and C-13 give rise to four stereoisomers: (12R, 13S), (12S, 13R), (12R, 13R), and (12S, 13S).

Achieving baseline separation (Resolution, Rs > 1.5) is critical for unambiguous identification and accurate quantification, which is a prerequisite for studying stereoselective biosynthesis and physiological effects.[6]

Method Development Strategy: An Expert's Perspective

Our strategy is grounded in leveraging the most effective tools for chiral separations: Chiral Stationary Phases (CSPs). The choice between HPLC and SFC is presented to offer flexibility based on laboratory instrumentation and throughput needs.

The Power of Chiral Stationary Phases (CSPs)

Direct separation using CSPs is the most efficient approach.[7][8] Polysaccharide-based CSPs, particularly those derived from cellulose and amylose coated or immobilized on a silica support, are exceptionally versatile and powerful for resolving a wide range of chiral compounds, including lipids.[6][9][10][11] The chiral recognition mechanism involves a combination of interactions—such as hydrogen bonding, dipole-dipole interactions, and steric hindrance—between the analyte and the chiral cavities or grooves formed by the polysaccharide polymer.

Technique Selection: HPLC vs. SFC

• Normal-Phase HPLC (NP-HPLC): This is a classic and robust technique for chiral separations. It often provides excellent selectivity for polar analytes like DiHOMEs. The mobile phases (typically hexane/alcohol mixtures) are well-suited for polysaccharide CSPs. Based on successful separations of structurally similar hydroperoxy fatty acids, NP-HPLC is a reliable starting point.[12]

• Supercritical Fluid Chromatography (SFC): SFC is a modern, "green" alternative that uses supercritical CO2 as the main mobile phase, mixed with a small amount of an alcohol modifier.[13] For chiral separations, SFC offers significant advantages:

  • Speed: The low viscosity of supercritical fluids allows for higher flow rates and faster separations without sacrificing resolution.[10]

  • Efficiency: Higher diffusion coefficients in SFC lead to sharp, narrow peaks.

  • Reduced Solvent Consumption: Drastically cutting organic solvent use lowers costs and environmental impact.[10][13] SFC is increasingly the preferred technique for high-throughput chiral screening and analysis in the pharmaceutical industry.[9]

Protocol 1: Chiral NP-HPLC Method

This protocol is designed as a primary method for achieving baseline separation of the four stereoisomers of a DiHOME standard.

Materials and Instrumentation

• HPLC System: A system capable of delivering ternary or quaternary gradients with a UV/Vis or Diode Array Detector (DAD).

• Chiral Column: Immobilized polysaccharide-based CSP, e.g., CHIRALPAK® IA-3 (Amylose tris(3,5-dimethylphenylcarbamate)) or CHIRALCEL® OD-3 (Cellulose tris(3,5-dimethylphenylcarbamate)), 3 µm, 4.6 x 150 mm.

• Reagents: HPLC-grade n-Hexane, Isopropanol (IPA), Ethanol (EtOH), and Acetic Acid (optional modifier).

• Sample: A standard mixture of DiHOME isomers, dissolved in the initial mobile phase.

Step-by-Step Experimental Protocol

• Column Installation & Equilibration: Install the chiral column. Flush the system with 100% IPA, then equilibrate the column with the initial mobile phase (e.g., n-Hexane/IPA 90:10 v/v) at a flow rate of 1.0 mL/min for at least 30-45 minutes or until a stable baseline is achieved.

• Sample Preparation: Dissolve the DiHOME standard in n-Hexane/IPA (90:10) to a final concentration of approximately 0.5-1.0 mg/mL.

• Injection: Inject 5-10 µL of the prepared sample.

• Chromatographic Run: Run the isocratic method as detailed in Table 1.

• Detection: Monitor the eluent at 210 nm (for the carboxylic acid chromophore) or 235 nm if there is a conjugated diene system (as in some related HODE isomers).[12]

• Optimization (If Necessary): If resolution is insufficient (Rs < 1.5), systematically adjust the mobile phase. Decrease the percentage of alcohol (e.g., from 10% to 5% IPA) to increase retention and potentially improve separation. A small amount of acetic acid (0.1%) can be added to the mobile phase to improve peak shape for the carboxylic acid moiety.

Data Presentation: HPLC Conditions

Parameter	Recommended Condition	Rationale & Expertise
Column	CHIRALPAK® IA-3 (Amylose-based), 3 µm	Amylose CSPs are highly effective for separating chiral compounds with hydroxyl groups.[10]
Mobile Phase	Isocratic: n-Hexane / Isopropanol (90:10, v/v)	A standard normal-phase condition providing good selectivity on polysaccharide CSPs.[11]
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Column Temp.	25 °C	Temperature can affect selectivity; starting at ambient is standard practice.[11]
Injection Vol.	5 µL	Small volume to prevent band broadening.
Detection	UV at 210 nm	Detection of the non-conjugated carboxylic acid group.

Protocol 2: Chiral SFC Method (High-Throughput Alternative)

This protocol offers a faster, more efficient, and greener approach to the same separation.

Materials and Instrumentation

• SFC System: An analytical SFC system with a back-pressure regulator (BPR), CO2 pump, modifier pump, and DAD.

• Chiral Column: Same as HPLC: CHIRALPAK® IA-3 or CHIRALCEL® OD-3 , 3 µm, 4.6 x 150 mm (ensure column is SFC compatible).

• Reagents: SFC-grade CO2, HPLC-grade Methanol (MeOH) or Ethanol (EtOH).

• Sample: Standard mixture of DiHOME isomers, dissolved in Methanol or Ethanol.

Step-by-Step Experimental Protocol

• System & Column Equilibration: Set the back pressure to 150 bar. Equilibrate the column with the starting mobile phase (e.g., 15% Methanol in CO2) at 3.0 mL/min until the baseline is stable.

• Sample Preparation: Dissolve the DiHOME standard in Methanol to a concentration of 0.5-1.0 mg/mL.

• Injection: Inject 2-5 µL of the sample.

• Chromatographic Run: Execute the isocratic SFC method as detailed in Table 2.

• Detection: Monitor at 210 nm.

• Optimization: SFC offers rapid optimization. Screen different alcohol modifiers (Methanol vs. Ethanol) and vary the percentage (e.g., from 10% to 25%) in small increments to fine-tune selectivity and retention time.

Data Presentation: SFC Conditions

Parameter	Recommended Condition	Rationale & Expertise
Column	CHIRALPAK® IA-3 (Amylose-based), 3 µm	Immobilized CSPs are robust and compatible with a wide range of SFC conditions.[13]
Mobile Phase	Isocratic: 15% Methanol in CO2	Alcohol modifiers are essential for elution and interaction with the CSP in SFC.
Flow Rate	3.0 mL/min	Higher flow rates are possible due to the low viscosity of supercritical CO2, enabling faster analysis.[10]
Back Pressure	150 bar	Maintains the CO2 in a supercritical state, ensuring proper mobile phase properties.
Column Temp.	40 °C	Slightly elevated temperature improves efficiency and reduces mobile phase viscosity.
Injection Vol.	2 µL	Smaller injection volumes are typical for the higher efficiency of SFC.
Detection	UV at 210 nm	Standard detection.

Trustworthiness: A Self-Validating System

To ensure the reliability and reproducibility of the separation, a system suitability test (SST) must be performed before analyzing any unknown samples. This validates that the chromatographic system is performing adequately for the intended analysis.

SST Parameter	Acceptance Criteria	Purpose
Resolution (Rs)	Rs ≥ 1.5 (between all adjacent peaks)	Ensures that the peaks are baseline separated, allowing for accurate integration and quantification.[6]
Tailing Factor (Tf)	0.8 ≤ Tf ≤ 1.5	Measures peak symmetry. Asymmetrical peaks can indicate column degradation or undesirable secondary interactions.
Reproducibility	RSD ≤ 2.0% for Retention Time (n=5)	Confirms the stability and precision of the HPLC/SFC system over multiple injections.

Visualizing the Workflow and Logic

Experimental Workflow Diagram

Caption: General experimental workflow for chiral analysis.

Method Development Logic Diagram

Caption: Decision logic for chiral method development.

Conclusion

The successful chiral separation of epoxy hydroxy octadecadienoate isomers is an achievable but exacting task that is fundamental to advancing our understanding of lipid signaling. The protocols detailed herein, utilizing both NP-HPLC and SFC with polysaccharide-based chiral stationary phases, provide robust and reliable starting points for researchers. The choice between the classic dependability of HPLC and the modern speed and efficiency of SFC allows for flexibility in application. By adhering to the principles of systematic method development and rigorous system suitability, researchers can ensure the generation of high-quality, reproducible data essential for drug development and biological discovery.

References

• Oliw, E. H., et al. (2012). Stereoselective oxidation of regioisomeric octadecenoic acids by fatty acid dioxygenases. Journal of Lipid Research. Available at: [Link]

• Knothe, G., & Kenar, J. A. (2005). Enantioselective Formation Pathway of a Trihydroxy Fatty Acid during Mashing. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Patel, S., & Patel, P. (2011). Separation of Pharmaceutical Enantiomers using Supercritical Fluid Technology. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Lynes, M. D., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. Nature Medicine. Available at: [Link]

• Hamberg, M. (1991). Regio- and stereochemical analysis of trihydroxyoctadecenoic acids derived from linoleic acid 9- and 13-hydroperoxides. Lipids. Available at: [Link]

• Nobuhiro, H., et al. (2009). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules. Available at: [Link]

• Lynes, M. D., et al. (2017). The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue. Nature Medicine. Available at: [Link]

• Pharmacopeial Forum. (2003). System Suitability And Validation For Chiral Purity Assays Of Drug Substances. USP. Available at: [Link]

• Regalado, E. L., & Welch, C. J. (2016). Achiral Molecular Recognition of Aromatic Position Isomers by Polysaccharide-Based CSPs in Relation to Chiral Recognition. Molecules. Available at: [Link]

• Balogh, G., et al. (2020). Enantioselectivity Effects in Clinical Metabolomics and Lipidomics. Metabolites. Available at: [Link]

• De Klerck, K., et al. (2016). Finding the Best Separation for Enantiomeric Mixtures. LCGC International. Available at: [Link]

• Chromatography Today. (2018). Column Technology for Achiral SFC Separations. International Labmate Ltd. Available at: [Link]

• Kannappan, V. (2022). Chiral HPLC separation: strategy and approaches. Chiralpedia. Available at: [Link]

• Ilisz, I., et al. (2006). Enantioselective separation techniques in forensic analysis and clinical toxicology. Journal of Biochemical and Biophysical Methods. Available at: [Link]

• Amosu, D., et al. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available at: [Link]

• Shibata, T., et al. (2016). Achiral Molecular Recognition of Aromatic Position Isomers by Polysaccharide-Based CSPs in Relation to Chiral Recognition. Osaka University. Available at: [Link]

• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A. Available at: [Link]

• Pellegrino, R. M., et al. (2020). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. Molecules. Available at: [Link]

• Le, N. H., et al. (2021). 12,13-diHOME protects against the age-related decline in cardiovascular function via attenuation of CaMKII. JCI Insight. Available at: [Link]

• Fraczyk, J., & Okła, K. (2022). Biological Effects and Toxicity of Compounds Based on Cured Epoxy Resins. Materials. Available at: [Link]

• van der Stelt, M., et al. (2022). ScreenDMT reveals DiHOMEs are replicably inversely associated with BMI and stimulate adipocyte calcium influx. Nature Communications. Available at: [Link]

• Stanford, K. I., et al. (2017). 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake. Cell Metabolism. Available at: [Link]

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"synthesis and purification of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate isomers"

An in-depth guide for researchers, scientists, and drug development professionals on the stereoselective synthesis and high-purity purification of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate isomers.

Application Note & Protocol: AN-04B7

Topic: Stereoselective Synthesis and Purification of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

Introduction

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, a member of the epoxy-hydroxy fatty acid family, represents a class of lipid mediators derived from the enzymatic oxidation of polyunsaturated fatty acids like linoleic acid. These molecules, often termed leukotoxins or linoleic acid epoxides, are of significant interest in biomedical research due to their diverse physiological and pathological activities, including roles in inflammation, cardiovascular function, and multi-organ failure. The precise stereochemistry of these molecules is paramount, as different isomers can elicit distinct biological responses.

This document provides a detailed, research-grade protocol for the chemo-enzymatic synthesis and chromatographic purification of the specific stereoisomer: Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. The strategy is based on established principles of stereoselective enzymatic reactions, leveraging a lipoxygenase for hydroxylation and an epoxide hydrolase for epoxide formation, followed by rigorous purification using High-Performance Liquid Chromatography (HPLC).

Strategic Overview: A Chemo-Enzymatic Approach

A purely chemical synthesis of a molecule with four distinct stereocenters and specific double bond geometry is exceedingly complex and often results in low yields of the desired isomer. Therefore, we will employ a chemo-enzymatic pathway that leverages the inherent stereospecificity of enzymes to construct the required chiral centers.

The workflow is designed in two main stages:

• Enzymatic Oxygenation: Selective introduction of a hydroperoxy group at the C-9 position of methyl linoleate with the correct (S) configuration using soybean lipoxygenase. This is followed by a reduction step to yield the stable hydroxy intermediate.

• Enzymatic Epoxidation: Conversion of the resulting hydroxy-diene intermediate into the desired 12(R),13(S)-epoxide. This is often achieved via an intermediary bromohydrin formation followed by ring closure, or through the action of specific epoxy hydrolases in reverse.

• High-Resolution Purification: Isolation of the target stereoisomer using a combination of normal-phase and chiral chromatography.

Workflow Visualization

Caption: Overall workflow from starting material to final purified product.

Part 1: Synthesis Protocol

Rationale for Method Selection

The choice of soybean lipoxygenase-1 (SLO) is critical. SLO is known to catalyze the dioxygenation of linoleic acid primarily at the C-13 position, but under controlled conditions (e.g., pH, temperature), it can be guided to produce the C-9 hydroperoxide with high (S) stereospecificity. The subsequent epoxidation of the remaining double bond must also be stereocontrolled to achieve the desired 12(R),13(S) configuration.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Methyl Linoleate (>99%)	Purity ≥ 99%	Sigma-Aldrich	Store under Argon at -20°C.
Soybean Lipoxygenase-1 (SLO)	Type I-B, lyophilized	Sigma-Aldrich	Activity ≥ 50,000 units/mg solid.
Sodium Borohydride (NaBH₄)	ACS Reagent, ≥98.0%	MilliporeSigma	Handle with care, moisture-sensitive.
m-Chloroperoxybenzoic acid (m-CPBA)	70-75%	Sigma-Aldrich	Used for chemical epoxidation.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Various	For extraction and chromatography.
Hexane, Isopropanol, Ethyl Acetate	HPLC Grade	Various	Mobile phase solvents.
Borate Buffer (pH 9.0)	Molecular Biology Grade	Various	For enzymatic reaction.
Solid Phase Extraction (SPE) Columns	Silica, 1g	Waters, Agilent	For sample cleanup.

Step-by-Step Synthesis Procedure

Step 1: Enzymatic Hydroxylation of Methyl Linoleate

• Buffer Preparation: Prepare a 0.2 M sodium borate buffer and adjust the pH to 9.0. Deoxygenate the buffer by bubbling with argon gas for 30 minutes.

• Enzyme Solution: Dissolve soybean lipoxygenase in the deoxygenated borate buffer to a final concentration of 0.1 mg/mL. Maintain the solution on ice.

• Substrate Preparation: Dissolve 100 mg of methyl linoleate in 1 mL of ethanol.

• Reaction Initiation: In a jacketed glass reactor maintained at 4°C, add 500 mL of the deoxygenated borate buffer. While stirring vigorously, slowly add the methyl linoleate solution. The solution should become a fine emulsion.

• Enzymatic Reaction: Add the enzyme solution to the reactor. Maintain gentle stirring and a constant stream of oxygen (or air) into the headspace for 1-2 hours.

• Reaction Quenching & Reduction: Stop the reaction by adding 2 volumes of ice-cold methanol. Add 50 mg of sodium borohydride (NaBH₄) in small portions to reduce the intermediate hydroperoxides to the more stable hydroxyls. Allow this reduction to proceed for 30 minutes at 4°C.

• Extraction: Acidify the mixture to pH 4.0 with 1 M HCl. Extract the lipids three times with equal volumes of dichloromethane (DCM). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Solvent Removal: Evaporate the solvent under reduced pressure using a rotary evaporator. The resulting oil is the crude Methyl 9(S)-hydroxy-10(E),12(Z)-octadecadienoate.

Step 2: Stereoselective Epoxidation

• Rationale: The epoxidation of the 12(Z) double bond is the next critical step. While enzymatic methods exist, a well-controlled chemical epoxidation with an agent like m-CPBA can be effective, though it may produce a mixture of diastereomers requiring careful purification.

• Preparation: Dissolve the crude hydroxy-ester from the previous step (approx. 100 mg) in 10 mL of anhydrous DCM in a round-bottom flask. Cool the solution to 0°C in an ice bath.

• Reagent Addition: Add 1.1 equivalents of m-CPBA dissolved in a minimal amount of DCM dropwise to the solution over 15 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of Hexane:Ethyl Acetate (7:3 v/v). The reaction is typically complete within 2-4 hours.

• Work-up: Quench the reaction by adding a saturated solution of sodium bicarbonate. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. This yields the crude product containing the target molecule and other isomers.

Part 2: Purification Protocol

The crude product is a complex mixture. A multi-step HPLC purification is mandatory to isolate the target stereoisomer with high purity.

Purification Workflow

Caption: Multi-step purification and analysis workflow.

Step-by-Step Purification Procedure

Step 1: Initial Cleanup via Solid-Phase Extraction (SPE)

• Column Conditioning: Condition a 1g silica SPE cartridge with 10 mL of hexane.

• Sample Loading: Dissolve the crude product in 1 mL of hexane and load it onto the SPE cartridge.

• Elution: Elute with the following solvent gradient:

  • Fraction 1: 10 mL Hexane (removes nonpolar impurities)

  • Fraction 2: 10 mL Hexane:Ethyl Acetate (9:1) (elutes the target fraction)

  • Fraction 3: 10 mL Ethyl Acetate (removes highly polar impurities)

• Analysis: Analyze fractions by TLC. Combine the fractions containing the product (typically Fraction 2) and evaporate the solvent.

Step 2: Normal-Phase HPLC

• Objective: To separate the epoxy-hydroxy esters from other byproducts like diols.

Parameter	Condition
Column	Silica Column (e.g., 250 x 10 mm, 5 µm particle size)
Mobile Phase	Isocratic Hexane:Isopropanol (98:2, v/v)
Flow Rate	4 mL/min
Detection	UV at 210 nm
Injection Volume	100 µL (of sample concentrated to ~10 mg/mL)

• Procedure: Dissolve the SPE-purified sample in the mobile phase. Perform multiple injections to process the entire batch.

• Fraction Collection: Collect the peak corresponding to the epoxy-hydroxy ester class, as determined by retention time and comparison to standards if available.

• Solvent Evaporation: Pool the collected fractions and carefully remove the solvent.

Step 3: Chiral HPLC for Final Isomer Separation

• Objective: To resolve the diastereomers and enantiomers and isolate the pure Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate.

Parameter	Condition
Column	Chiral Stationary Phase (e.g., Chiralcel OD-H, 250 x 4.6 mm)
Mobile Phase	Isocratic Hexane:Isopropanol (95:5, v/v)
Flow Rate	1 mL/min
Detection	UV at 210 nm
Column Temp.	25°C

• Procedure: Dissolve the fraction from the normal-phase HPLC step in the chiral mobile phase.

• Injection & Separation: Inject small volumes (10-20 µL) to achieve baseline separation of the stereoisomers. The target isomer must be identified based on either a certified reference standard or by collecting each peak and performing subsequent structural analysis (e.g., NMR with chiral shift reagents or Mosher's ester analysis).

• Collection and Verification: Collect the peak corresponding to the desired isomer. Re-inject an aliquot to confirm its purity (>98%). Pool the pure fractions, evaporate the solvent under a stream of nitrogen, and store the final product in an inert solvent (e.g., ethanol) at -80°C.

Part 3: Characterization and Quality Control

Final verification of the purified product is essential.

• Mass Spectrometry (LC-MS/MS): To confirm the correct molecular weight (m/z) and fragmentation pattern consistent with the structure.

• Nuclear Magnetic Resonance (¹H and ¹³C NMR): To confirm the overall chemical structure, including the position of the hydroxyl and epoxy groups and the geometry of the double bonds.

• Chiral HPLC: To confirm enantiomeric/diastereomeric purity.

• Optical Rotation: To determine the specific rotation, which provides evidence for the overall stereochemistry of the molecule.

References

• Moghaddam, M. F., Grant, D. F., Cheek, J. M., Greene, J. F., Williamson, K. C., & Hammock, B. D. (1997). Bioactivation of leukotoxins (epoxyoctadecenoic acids) by cytosolic epoxide hydrolase. Nature Medicine, 3(5), 562–567. [Link]

• Dudda, A., Spiteller, G., & Kobelt, F. (1996). The role of linoleic acid epoxides in the multi-organ failure of burned mice. Prostaglandins, Leukotrienes and Essential Fatty Acids, 54(5), 335-341. [Link]

Application Note &amp; Protocols: Profiling the Bioactivity of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

Introduction & Background

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a complex oxylipin, a class of signaling molecules derived from the enzymatic or free-radical oxidation of polyunsaturated fatty acids like linoleic acid[1]. These lipid mediators, including hydroxy-epoxy and keto-epoxy derivatives, are implicated in a vast array of physiological and pathological processes, particularly in the regulation of inflammation and immune responses[1][2][3]. The specific stereochemistry of this molecule suggests a precise biological function, likely mediated by high-affinity interactions with specific cellular targets such as G-protein coupled receptors (GPCRs) or nuclear receptors[4][5].

Understanding the bioactivity of such a specific molecule requires a suite of robust, cell-based assays that can translate its structural features into functional outputs. Cell-based assays are indispensable as they provide a biologically relevant context, allowing for the interrogation of cellular signaling pathways, receptor activation, and downstream functional consequences like immune cell migration and cytokine production.

This guide provides a multi-parametric approach to characterizing the activity of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. We will detail protocols for assessing its potential anti-inflammatory and immunomodulatory effects, focusing on key immune cells such as macrophages and neutrophils. The assays described herein are designed to build a comprehensive functional profile, from broad phenotypic effects to more specific mechanistic insights.

Core Concepts: The Mechanistic Landscape

The structure of the topic compound, a hydroxy-epoxy derivative of a linoleic acid metabolite, points towards potential interactions with pathways that govern inflammation and its resolution. Oxylipins can exert potent effects, often acting as agonists or antagonists for specific receptors that are central to the immune response.

Plausible Cellular Targets & Pathways:

• G-Protein Coupled Receptors (GPCRs): Many lipid mediators signal through GPCRs. For instance, the G-protein coupled receptor G2A (also known as GPR132) is a known receptor for oxidized linoleic acid metabolites like 9-HODE and is highly expressed in immune cells[4][6]. Activation of G2A can trigger signaling cascades involving MyD88, PI3K-AKT, and MAPKs, influencing immune cell migration and cytokine release[6][7][8]. Another relevant GPCR family are the leukotriene B4 (LTB4) receptors (BLT1, BLT2), which are critical for neutrophil chemotaxis[9][10]. The topic compound could potentially act as an antagonist at these pro-inflammatory receptors.

• Nuclear Receptors: Peroxisome proliferator-activated receptors (PPARs), particularly PPARγ, are ligand-activated transcription factors that play a key role in adipogenesis, metabolism, and the negative regulation of inflammatory responses[5]. Certain fatty acids and their derivatives are known endogenous ligands for PPARs. Activation of PPARγ can suppress the expression of pro-inflammatory genes.

• NF-κB Signaling Pathway: The transcription factor NF-κB is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory cytokines like TNF-α and IL-6[11][12]. Many anti-inflammatory compounds exert their effects by inhibiting the activation of the NF-κB pathway[11][13].

Key Cell Types for Investigation:

• Macrophages: These innate immune cells are central to initiating and resolving inflammation. Upon stimulation with bacterial components like lipopolysaccharide (LPS), they produce a barrage of pro-inflammatory cytokines[14][15][16]. This response makes them an ideal system to screen for anti-inflammatory activity.

• Neutrophils: As first responders to sites of injury or infection, neutrophil migration (chemotaxis) is a hallmark of acute inflammation[17][18]. Assays that measure the modulation of neutrophil chemotaxis are therefore highly relevant for identifying compounds with anti-inflammatory or pro-resolving properties[17][19].

Below is a conceptual diagram illustrating the potential signaling pathways that could be modulated by the topic compound.

Caption: Potential signaling pathways modulated by the test compound.

Experimental Design & Pre-Assay Considerations

Rigorous and reproducible results depend on careful planning before initiating any cell-based assay.

• Compound Handling and Preparation: The compound is a methyl ester, which may influence its solubility and stability[20]. It is critical to establish a suitable solvent (e.g., DMSO or ethanol) and to prepare fresh stock solutions. The final solvent concentration in the cell culture medium should be kept low (typically ≤0.1%) and consistent across all wells, including vehicle controls, to avoid solvent-induced artifacts.

• Cell Line Selection and Culture: The choice of cell line is paramount. For macrophage studies, the murine J774A.1 or human THP-1 (differentiated with PMA) cell lines are commonly used and well-characterized for their response to LPS[14][21]. For neutrophil assays, primary human neutrophils isolated from fresh donor blood are the gold standard, though their short lifespan requires immediate use[17][19]. All cells should be maintained in a healthy, logarithmic growth phase and routinely checked for mycoplasma contamination.

• Dose-Response and Cytotoxicity: Before assessing functional activity, it is essential to determine the compound's cytotoxic concentration range. A simple viability assay (e.g., MTT or CellTiter-Glo®) should be performed across a wide range of concentrations (e.g., 1 nM to 100 µM). This ensures that any observed effects in functional assays are not simply due to cell death. Subsequent functional assays should use non-toxic concentrations.

• Controls: Every assay plate must include a robust set of controls:

  • Vehicle Control: Cells treated with the same concentration of solvent used to dissolve the test compound. This serves as the baseline for 0% activity/inhibition.

  • Unstimulated Control: Cells in media alone, without any stimulus (e.g., LPS).

  • Positive Control (Stimulus): Cells treated with the inflammatory stimulus (e.g., LPS) but without the test compound. This represents 100% activity or 0% inhibition.

  • Positive Control (Inhibitor): A known inhibitor of the pathway being studied (e.g., a known BLT1 antagonist for the chemotaxis assay) to validate that the assay is responsive to inhibition.

Protocol Suite: A Multi-Parametric Approach

Assay 1: Assessing Anti-inflammatory Potential via Cytokine Profiling in Macrophages

Principle: This assay measures the ability of the test compound to suppress the production of key pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), from macrophages stimulated with lipopolysaccharide (LPS)[14][15][16]. A reduction in cytokine secretion in the presence of the compound indicates potential anti-inflammatory activity.

Caption: Workflow for the macrophage cytokine suppression assay.

Detailed Protocol:

• Cell Seeding: Seed J774A.1 or PMA-differentiated THP-1 macrophages into a 96-well flat-bottom tissue culture plate at a density of 5 x 10⁴ to 1 x 10⁵ cells per well in 100 µL of complete RPMI 1640 medium. Incubate for 2-4 hours (or overnight) at 37°C, 5% CO₂ to allow cells to adhere.

• Compound Preparation: Prepare serial dilutions of the test compound in complete medium at 2X the final desired concentration.

• Pre-treatment: Carefully remove the seeding medium from the cells. Add 100 µL of the diluted compound or vehicle control to the appropriate wells. Incubate for 1 hour at 37°C, 5% CO₂.

• Stimulation: Prepare an LPS solution (from E. coli O111:B4) at 2X the final concentration (e.g., 20 ng/mL for a final concentration of 10 ng/mL) in complete medium. Add 100 µL of this solution to all wells except the "Unstimulated Control" wells. To the unstimulated wells, add 100 µL of medium only.

• Incubation: Incubate the plate for 16-18 hours at 37°C, 5% CO₂[14]. The incubation time can be optimized, as cytokine production can be detected as early as 4-6 hours post-stimulation[14].

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes to pellet any detached cells. Carefully collect the supernatant without disturbing the cell monolayer. Store supernatants at -80°C until analysis.

• Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's protocol[13][15][21].

Data Presentation & Interpretation:

Treatment Group	Test Compound Conc.	LPS (10 ng/mL)	Expected TNF-α (pg/mL)	Interpretation
Unstimulated Control	0	-	Low / Undetectable	Baseline cytokine level
Vehicle Control + LPS	0 (Vehicle only)	+	High (e.g., 2000-5000)	Maximum inflammatory response (0% Inhibition)
Test Compound (Low Conc.) + LPS	e.g., 10 nM	+	High	No significant inhibition
Test Compound (Mid Conc.) + LPS	e.g., 100 nM	+	Intermediate	Dose-dependent inhibition of cytokine production
Test Compound (High Conc.) + LPS	e.g., 1 µM	+	Low	Strong inhibition of cytokine production

Calculate the percent inhibition for each compound concentration relative to the vehicle control + LPS group. Plot the results to determine an IC₅₀ value (the concentration at which 50% of the cytokine production is inhibited).

Assay 2: Investigating Receptor Antagonism via Neutrophil Chemotaxis Assay

Principle: This assay determines if the test compound can block the migration of neutrophils towards a known chemoattractant, such as Leukotriene B4 (LTB4) or Interleukin-8 (IL-8)[17][19]. Inhibition of chemotaxis suggests the compound may be an antagonist of the chemoattractant's receptor (e.g., BLT1 for LTB4)[10][22]. The Boyden chamber (or Transwell®) assay is a classic and reliable method for this purpose[17].

Caption: Workflow for the Transwell® neutrophil chemotaxis assay.

Detailed Protocol:

• Neutrophil Isolation: Isolate primary human neutrophils from fresh peripheral blood of healthy donors using a standard method like Ficoll-Paque density gradient centrifugation followed by dextran sedimentation[17]. Resuspend the purified neutrophils in a serum-free assay medium (e.g., RPMI + 0.5% BSA) at a concentration of 2 x 10⁶ cells/mL.

• Assay Plate Preparation: Use a 96-well Transwell® plate with a 3.0 or 5.0 µm pore size polycarbonate membrane. In the lower chamber, add 150 µL of assay medium containing the chemoattractant (e.g., 10 nM LTB4) and the desired concentration of the test compound (or vehicle). Include wells with medium only (negative control) and chemoattractant only (positive control).

• Cell Seeding: Place the Transwell® inserts into the wells. Add 50 µL of the neutrophil suspension (1 x 10⁵ cells) to the top chamber of each insert.

• Incubation: Incubate the plate at 37°C, 5% CO₂ for 60-90 minutes.

• Quantification of Migration:

  • Carefully remove the inserts.

  • Quantify the number of cells that have migrated into the lower chamber. A common method is to use a luminescent ATP-based assay (e.g., CellTiter-Glo®), which measures the number of viable cells[17]. Add the detection reagent to the lower chamber, incubate as per the manufacturer's protocol, and read the luminescence on a plate reader.

  • The luminescence signal is directly proportional to the number of migrated neutrophils.

Data Presentation & Interpretation:

Lower Chamber Contents	Test Compound Conc.	Expected Luminescence (RLU)	Interpretation
Medium Only (Negative Control)	0	Low	Baseline random migration (chemokinesis)
LTB4 Only (Positive Control)	0	High	Maximum chemotactic response (0% Inhibition)
LTB4 + Test Compound (Low Conc.)	e.g., 10 nM	High	No significant inhibition
LTB4 + Test Compound (Mid Conc.)	e.g., 100 nM	Intermediate	Dose-dependent inhibition of chemotaxis
LTB4 + Test Compound (High Conc.)	e.g., 1 µM	Low	Strong inhibition of chemotaxis
LTB4 + Known BLT1 Antagonist	N/A	Low	Assay validation control

Calculate the percent inhibition of chemotaxis for each concentration relative to the LTB4-only control. An IC₅₀ can be determined to quantify the compound's potency as a potential LTB4 receptor antagonist.

Assay 3: Elucidating Mechanism via PPARγ Nuclear Receptor Activation Assay

Principle: This assay determines if the test compound can directly activate the nuclear receptor PPARγ. It utilizes a reporter gene system where cells are engineered to express a luciferase gene under the control of a PPAR-responsive element (PPRE)[23]. If the compound binds to and activates PPARγ, the receptor will bind to the PPRE and drive the expression of luciferase, which can be measured as a light signal[24].

Caption: Workflow for the PPARγ reporter gene assay.

Detailed Protocol:

• Cell Culture: Use a commercially available PPARγ reporter cell line (e.g., from INDIGO Biosciences or a similar vendor) or create one by transfecting a suitable host cell line (e.g., HEK293) with plasmids encoding human PPARγ and a PPRE-driven luciferase reporter.

• Cell Seeding: Follow the vendor's protocol for seeding the reporter cells into a 96-well white, clear-bottom assay plate[24]. Typically, cells are thawed and immediately dispensed into the plate.

• Compound Treatment: Prepare serial dilutions of the test compound and positive control agonist (e.g., Rosiglitazone) in the appropriate assay medium. Add the diluted compounds to the cells.

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO₂ to allow for receptor activation, gene transcription, and protein expression.

• Signal Detection: Remove the plate from the incubator and allow it to equilibrate to room temperature. Discard the culture medium and lyse the cells. Add a luciferase detection reagent (containing the substrate luciferin) to each well.

• Measurement: Measure the luminescence signal using a plate-reading luminometer.

Data Presentation & Interpretation:

Treatment Group	Test Compound Conc.	Expected Luminescence (RLU)	Interpretation
Vehicle Control	0	Low	Baseline reporter activity
Test Compound (Low Conc.)	e.g., 100 nM	Low	No significant activation
Test Compound (Mid Conc.)	e.g., 1 µM	Intermediate	Dose-dependent activation of PPARγ
Test Compound (High Conc.)	e.g., 10 µM	High	Strong activation of PPARγ
Rosiglitazone (Positive Control)	e.g., 1 µM	Very High	Maximum assay response; validation of cell system

Express the data as "Fold Activation" over the vehicle control. Plot the fold activation against the compound concentration to determine the EC₅₀ value (the concentration that produces 50% of the maximal response).

Conclusion & Synthesis

By employing this suite of cell-based assays, researchers can construct a comprehensive biological profile of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. If the compound inhibits LPS-induced cytokine production, blocks neutrophil chemotaxis, and activates PPARγ, the collective evidence would strongly support its classification as a potent anti-inflammatory and potentially pro-resolving agent. These findings would provide a solid foundation for further preclinical investigation, including more complex co-culture models and in vivo studies of inflammatory disease.

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Application Notes and Protocols for the Use of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate as a Research Standard

Introduction: Unveiling the Role of a Key Linoleic Acid Metabolite

Linoleic acid (LA), the most abundant polyunsaturated fatty acid in the Western diet, is a precursor to a diverse array of signaling molecules known as oxylipins.[1] These metabolites, formed through enzymatic pathways involving cytochrome P450 (CYP), lipoxygenase (LOX), and cyclooxygenase (COX), are pivotal in regulating a wide range of physiological and pathological processes.[1][2] Among these, the epoxy-hydroxy derivatives of linoleic acid are gaining significant attention for their roles in inflammation, immune response, pain perception, and cardiovascular health.[1][3]

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a specific stereoisomer of an oxidized linoleic acid metabolite. Its structure, featuring both an epoxide and a hydroxyl group, makes it a valuable research standard for investigating the intricate signaling cascades of oxylipins. Due to the high stereospecificity of biological reactions, the use of a well-characterized standard like this one is crucial for the accurate identification and quantification of endogenous metabolites in complex biological matrices.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate as a research standard, with a primary focus on its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS)-based lipidomics.

Chemical Profile and Handling

A solid understanding of the chemical properties of a research standard is fundamental to its proper use and the generation of reliable data.

Property	Value	Source
Chemical Formula	C₁₉H₃₂O₄	[4]
Molecular Weight	324.45 g/mol	[4]
CAS Number	911634-07-6	[4]
Purity	>98%	[4][5]
Physical State	Liquid (typically supplied in a solvent)	[5]
Storage	Store at -20°C or below in a tightly sealed container, protected from light. Repeated freeze-thaw cycles should be avoided.	General laboratory best practices for lipid standards.
Solubility	Soluble in organic solvents such as ethanol, methanol, acetonitrile, and dimethylformamide. Limited solubility in aqueous solutions.	Inferred from the structure and common solvents for lipids.

Note on Stability: Epoxy-hydroxy fatty acid esters are susceptible to hydrolysis and degradation. It is imperative to use high-purity solvents and handle solutions with care to prevent contamination and decomposition. Prepare working solutions fresh whenever possible.

Core Application: Quantitative Analysis by LC-MS/MS

The primary application of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is as an analytical standard for the identification and quantification of this and related oxylipins in biological samples. LC-MS/MS offers the required sensitivity and selectivity for this purpose.

The "Why": Understanding the Biological Context

Linoleic acid is metabolized by CYP epoxygenases to form epoxyoctadecenoic acids (EpOMEs), which are subsequently hydrolyzed by soluble epoxide hydrolase (sEH) to dihydroxyoctadecenoic acids (DiHOMEs).[1] The target compound is a related hydroxy-epoxy metabolite, potentially formed through lipoxygenase pathways.[6] These molecules are implicated in a variety of disease states, making their accurate quantification crucial for biomarker discovery and mechanistic studies.[1][7]

Protocol 1: Quantification of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in Human Plasma

This protocol outlines a robust method for the extraction and quantification of the target analyte from human plasma using solid-phase extraction (SPE) and LC-MS/MS.

Experimental Workflow Diagram

Caption: Workflow for plasma sample preparation and analysis.

Materials and Reagents

• Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate standard (Cayman Chemical or equivalent)

• Deuterated internal standard (e.g., 9-HODE-d4, if a specific deuterated standard is unavailable, a related compound can be used)

• Human plasma (collected with EDTA as anticoagulant)

• LC-MS grade acetonitrile, methanol, water, and formic acid

• Solid-Phase Extraction (SPE) cartridges (e.g., Waters Oasis HLB)

• Centrifuge, vortex mixer, and sample evaporator

Step-by-Step Methodology

• Preparation of Standard Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in ethanol.

  • From the stock solution, prepare a series of working standards by serial dilution in a 50:50 acetonitrile:water mixture to create a calibration curve (e.g., 0.1 to 100 ng/mL).

• Sample Preparation and Extraction:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of the internal standard solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.[8]

  • Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 10% methanol in water to remove polar impurities.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analyte with 1 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40 water:acetonitrile with 0.1% formic acid).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Use a reversed-phase C18 column for chromatographic separation.[4]

  • Employ a gradient elution to separate the analyte from other matrix components.

  • Detect the analyte using a triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode with Multiple Reaction Monitoring (MRM).[4]

Suggested LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for lipids.
Mobile Phase A	0.1% Formic Acid in Water	Standard aqueous mobile phase for reversed-phase LC-MS.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic mobile phase for reversed-phase LC-MS.
Gradient	Start at 40% B, ramp to 95% B over 15 min, hold for 3 min, re-equilibrate	A typical gradient for separating a range of oxylipins.
Flow Rate	0.3 mL/min	Suitable for a 2.1 mm ID column.
Ionization Mode	Negative Electrospray (ESI-)	Carboxylic acid-containing molecules ionize well in negative mode.
MRM Transition	Hypothetical: Precursor Ion (Q1): m/z 323.2, Product Ion (Q3): m/z 171.1	The precursor would be [M-H]⁻. The product ion would be a characteristic fragment from collision-induced dissociation (to be determined experimentally).

Note: The exact MRM transition must be determined by infusing the pure standard into the mass spectrometer to identify the precursor ion and optimize the collision energy to find the most abundant and specific product ion.

Signaling Pathway Context

The production of epoxy-hydroxy-octadecadienoates is part of the complex metabolic cascade of linoleic acid. Understanding this pathway is crucial for interpreting the biological significance of the measured analyte levels.

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Application Notes and Protocols: Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in Dermatological Research

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the potential applications and experimental protocols for utilizing Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in dermatological research. While direct studies on this specific molecule are emerging, this guide synthesizes information from related epoxy fatty acids to propose its utility in investigating inflammatory skin diseases and skin barrier function. Detailed protocols for in vitro and in vivo studies are provided to facilitate the exploration of its therapeutic potential.

Introduction to Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is an esterified oxidized lipid mediator derived from polyunsaturated fatty acids (PUFAs).[1][2] Its chemical structure, featuring an epoxy and a hydroxyl group, suggests potential bioactivity in cellular signaling pathways, particularly those involved in inflammation and tissue homeostasis.[1][3] Epoxy fatty acids (EpFAs), as a class, are known to possess generally anti-inflammatory properties, contrasting with other PUFA metabolites like prostaglandins and leukotrienes.[3]

Chemical Properties:

Property	Value
CAS Number	911634-07-6[4]
Molecular Formula	C₁₉H₃₂O₄[4]
Molecular Weight	324.45 g/mol [4]

The presence of structurally similar hydroxy-epoxy octadecadienoates in psoriatic skin lesions and their ability to activate neurons suggest a potential role for these molecules in the pathophysiology of inflammatory skin diseases and associated sensory responses like itching and pain.[5][6]

Potential Applications in Dermatology Research

Based on the known biological activities of related epoxy and hydroxy fatty acids, Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a promising candidate for investigation in the following areas of dermatology:

• Anti-inflammatory Effects: Evaluating its ability to modulate inflammatory responses in skin cells and tissues. This includes investigating its impact on pro-inflammatory cytokine production and immune cell infiltration.

• Skin Barrier Function: Assessing its role in the formation and maintenance of the epidermal barrier, a critical function often compromised in inflammatory skin conditions like atopic dermatitis.[7]

• Modulation of Nociception: Investigating its potential to influence sensory nerve activation, which is relevant to symptoms like pruritus (itching) and pain in dermatological disorders.[6]

• Wound Healing: Exploring its effects on keratinocyte and fibroblast proliferation and migration, key processes in skin repair.

Experimental Protocols

This section provides detailed protocols for investigating the potential dermatological applications of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate.

In Vitro Models: Assessing Anti-inflammatory and Barrier Function Properties

In vitro models offer a controlled environment to dissect the molecular mechanisms of action.[8][9][10]

This protocol outlines the culture of primary human keratinocytes and fibroblasts, the principal cell types of the epidermis and dermis, respectively.[11][12][13]

Materials:

• Primary Human Epidermal Keratinocytes (NHEKs)

• Primary Human Dermal Fibroblasts (NHDFs)

• Keratinocyte Growth Medium (KGM)

• Fibroblast Growth Medium (FGM)

• Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate (dissolved in a suitable vehicle, e.g., ethanol or DMSO)

• Pro-inflammatory stimulus (e.g., Lipopolysaccharide (LPS), Tumor Necrosis Factor-alpha (TNF-α), or a cytokine cocktail mimicking a disease state like psoriasis or atopic dermatitis)[10]

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

• Cell culture flasks and plates

Procedure:

• Cell Culture: Culture NHEKs and NHDFs according to the supplier's instructions.[14][15] Maintain cells at 37°C in a humidified atmosphere with 5% CO₂.

• Seeding: Seed cells into appropriate culture plates (e.g., 6-well or 24-well plates) and allow them to adhere and reach 70-80% confluency.

• Treatment:

  • Pre-treat the cells with varying concentrations of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate for a predetermined time (e.g., 1-2 hours).

  • Include a vehicle control group.

  • Induce an inflammatory response by adding the pro-inflammatory stimulus to the culture medium.

  • Include a positive control group (stimulus only) and a negative control group (medium only).

• Incubation: Incubate the cells for a specified period (e.g., 6, 24, or 48 hours) depending on the endpoint being measured.

• Harvesting: Collect the cell culture supernatant for cytokine analysis and lyse the cells for RNA or protein extraction.

Caption: Workflow for assessing the anti-inflammatory potential of the compound in skin cell cultures.

Cytokine Measurement (ELISA):

The Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method for quantifying specific cytokines in the cell culture supernatant.[16][17]

• Use commercially available ELISA kits for target cytokines (e.g., IL-6, IL-8, TNF-α).

• Follow the manufacturer's instructions for the assay.

• Measure the absorbance using a microplate reader.

• Calculate cytokine concentrations based on a standard curve.

Gene Expression Analysis (RT-qPCR):

Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR) is used to measure the mRNA levels of inflammatory genes.[18]

• Isolate total RNA from the cell lysates.

• Synthesize cDNA using reverse transcriptase.

• Perform qPCR using specific primers for target genes (e.g., IL6, IL8, TNFA, PTGS2 (COX-2)) and a housekeeping gene for normalization (e.g., GAPDH, ACTB).

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

In Vivo Models: Evaluating Therapeutic Efficacy in Skin Disease Models

In vivo models are essential for evaluating the therapeutic potential in a complex biological system.[19][20]

This is a widely used model that recapitulates many features of human psoriasis.[21][22]

Materials:

• 8-12 week old BALB/c or C57BL/6 mice

• Imiquimod cream (5%)

• Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate formulated for topical application (e.g., in a cream or ointment base)

• Vehicle control formulation

• Calipers for measuring ear thickness

Procedure:

• Acclimatization: Acclimatize mice for at least one week before the experiment.

• Induction of Psoriasis-like Inflammation: Apply a daily topical dose of imiquimod cream to the shaved back skin and/or ears of the mice for 5-7 consecutive days.

• Treatment:

  • Topically apply the formulation containing Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate or the vehicle control to the inflamed area daily, starting from day 1 or day 3 of imiquimod application.

• Clinical Scoring:

  • Monitor and score the severity of skin inflammation daily based on erythema (redness), scaling, and thickness.

  • Measure ear thickness daily using calipers.

• Sample Collection: At the end of the experiment, euthanize the mice and collect skin tissue and blood samples.

• Analysis:

  • Histology: Perform H&E staining of skin sections to assess epidermal thickness (acanthosis) and inflammatory cell infiltrate.

  • Immunohistochemistry: Stain for markers of proliferation (e.g., Ki67) and immune cells (e.g., CD3 for T cells, Ly6G for neutrophils).

  • Gene and Protein Expression: Analyze the expression of inflammatory markers in skin homogenates using RT-qPCR and ELISA as described in Protocol 2.

Caption: Hypothesized mechanism of action involving the inhibition of pro-inflammatory signaling pathways.

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• Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)
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Application Notes &amp; Protocols: Experimental Models for Studying Epidermal Barrier Function with Epoxy Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The epidermal barrier, our primary defense against the external environment, is a meticulously organized structure primarily governed by the stratum corneum. Its integrity is crucial for preventing water loss and blocking the entry of allergens, pathogens, and toxins.[1][2] A growing body of evidence highlights the significant role of endogenous lipid mediators, particularly epoxy lipids, in maintaining and repairing this vital barrier.[3]

Epoxy lipids, such as epoxyeicosatrienoic acids (EETs), are metabolites of polyunsaturated fatty acids, generated by cytochrome P450 (CYP) epoxygenases.[4][5] These molecules are known to possess potent anti-inflammatory and pro-reparative properties. Understanding their precise contribution to epidermal barrier function is paramount for developing novel therapeutic strategies for inflammatory skin diseases like atopic dermatitis and psoriasis, which are characterized by a compromised barrier.[6]

This guide provides a comprehensive overview of the key experimental models available to investigate the role of epoxy lipids in epidermal barrier function. It offers detailed protocols and expert insights to aid researchers in selecting and implementing the most appropriate models for their scientific inquiries.

The Role of Epoxy Lipids in Epidermal Homeostasis

Epoxy lipids are integral signaling molecules in the skin. They are synthesized from fatty acids like arachidonic and linoleic acid by CYP enzymes, notably members of the CYP2C and CYP2J families.[5] Once formed, these epoxides can be incorporated into cell membranes or act as signaling molecules by activating various receptors, including Peroxisome Proliferator-Activated Receptors (PPARs).[7][8] Activation of PPARs in keratinocytes has been shown to stimulate their differentiation, enhance the expression of key barrier proteins like loricrin and filaggrin, and accelerate barrier recovery after disruption.[9][10][11]

The biological activity of epoxy lipids is tightly regulated by their degradation by the soluble epoxide hydrolase (sEH) enzyme, which converts them into less active diols.[3] Therefore, studying the balance between CYP-mediated synthesis and sEH-mediated degradation is crucial for understanding the net effect of epoxy lipids on skin barrier function.

Below is a diagram illustrating the signaling pathway of epoxy lipids in enhancing epidermal barrier function.

Caption: General experimental workflow for using RHE models to study barrier function.

Protocol 1: Transepidermal Water Loss (TEWL) Measurement

TEWL is a non-invasive measurement of the rate of water vapor diffusing across the stratum corneum, providing a direct indication of barrier integrity. [12][13][14]An increase in TEWL signifies a compromised barrier.

• Model Acclimatization: Acclimatize the RHE tissues in a new culture plate with fresh medium for at least 1 hour under standard culture conditions (37°C, 5% CO2).

• Treatment: Topically apply the test compound (e.g., an epoxy lipid formulation or an sEH inhibitor) to the surface of the RHE. Use an appropriate vehicle control.

• Incubation: Incubate for the desired period (e.g., 24, 48, or 72 hours).

• Measurement:

  • Move the culture plate to a controlled environment (20-22°C, 40-60% humidity) and allow it to equilibrate for 15-30 minutes. [15] * Use a TEWL probe (e.g., an open-chamber or condenser-chamber device) to measure the water loss from the surface of the RHE. [12][13] * Ensure the probe is held gently and perpendicularly to the tissue surface.

  • Record several readings per tissue and calculate the average.

• Data Analysis: Compare the TEWL values of the treated groups to the vehicle control. A decrease in TEWL suggests an improvement in barrier function.

Protocol 2: Permeability Assay with Lucifer Yellow

This assay quantifies the "leakiness" of the epidermal barrier to a fluorescent molecule, Lucifer Yellow. [16][17][18]Reduced penetration of the dye indicates enhanced barrier function. [19]

• Model Preparation: After the treatment period, wash the RHE tissues with pre-warmed phosphate-buffered saline (PBS).

• Dye Application: Place the RHE inserts into a new plate with fresh medium in the basolateral compartment. Add a solution of Lucifer Yellow (e.g., 1 mg/mL in PBS) to the apical compartment.

• Incubation: Incubate for 2-4 hours at 37°C.

• Sample Collection: Collect a sample from the basolateral medium.

• Quantification: Measure the fluorescence of the collected medium using a fluorescence plate reader (Excitation: ~425 nm, Emission: ~528 nm). [17]6. Data Analysis: Create a standard curve with known concentrations of Lucifer Yellow to quantify the amount that has permeated the tissue. Compare the permeability of treated versus control tissues.

Ex Vivo Human or Animal Skin Explants

This model utilizes full-thickness skin biopsies maintained in culture, offering the highest physiological relevance as it preserves the complex architecture and cellular diversity of the skin. [20][21]Porcine skin is often used due to its structural similarity to human skin. [22] Protocol 3: Ex Vivo Skin Explant Culture and Treatment

• Tissue Preparation: Obtain fresh human or animal skin. Remove subcutaneous fat and cut the skin into appropriate sizes (e.g., 8-10 mm punch biopsies). [20][23]2. Culture Setup: Place the skin explants in a culture insert at the air-liquid interface, with the dermal side in contact with the culture medium. [21]3. Treatment: Apply epoxy lipids or other test compounds topically to the epidermal surface.

• Incubation: Culture the explants for up to 72-96 hours, changing the medium daily. [21][23]5. Analysis: Following incubation, the explants can be subjected to TEWL measurements, permeability assays, histological analysis, or lipidomic profiling.

Lipidomic Analysis of Epidermal Lipids

To directly assess the impact of treatments on the epoxy lipid profile within the epidermis, mass spectrometry-based lipidomics is the method of choice. [24][25][26][27] Protocol 4: Sample Preparation and Lipid Extraction

• Sample Collection:

  • For RHE models, the entire tissue can be used.

  • For ex vivo skin, the epidermis can be separated from the dermis by heat treatment (e.g., 60°C for 2 minutes) followed by mechanical separation.

• Homogenization: Homogenize the collected epidermis in a suitable buffer.

• Lipid Extraction: Perform a lipid extraction using a modified Bligh-Dyer or Folch method. [24]An exemplary solvent system is a mixture of chloroform, methanol, and water.

• Analysis: Analyze the extracted lipids using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to identify and quantify specific epoxy lipids and their diol metabolites. [28]

Data Interpretation and Troubleshooting

• Variability in RHE Models: Different commercial RHE models can exhibit variability in barrier function. It is crucial to include appropriate positive and negative controls in every experiment.

• TEWL Measurements: Ensure a stable and draft-free environment for TEWL measurements, as airflow can significantly affect readings. [13]* Ex Vivo Model Viability: The viability of skin explants decreases over time. It is recommended to conduct experiments within 72 hours of culture. [21]Histological analysis (H&E staining) can be used to confirm tissue integrity.

• Lipidomics: The stability of epoxy lipids can be a concern. Ensure rapid sample processing and storage at -80°C to prevent degradation.

Conclusion

The study of epoxy lipids in epidermal barrier function is a promising field for the development of new dermatological therapies. The choice of experimental model—from high-throughput 2D cultures to physiologically complex ex vivo explants—should be guided by the specific research objectives. By employing the detailed protocols and methodologies outlined in this guide, researchers can effectively investigate the role of these potent lipid mediators in skin health and disease, paving the way for innovative therapeutic interventions.

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Technical Notes & Optimization

"challenges in isolating Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate from biological samples"

Welcome, Researcher. This guide provides in-depth technical support for the isolation of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate from complex biological samples. As Senior Application Scientists, we have designed this resource to address the nuanced challenges you face, moving beyond standard protocols to explain the critical reasoning behind each step.

Introduction to the Challenge

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is an oxylipin, a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids (PUFAs).[1] Its structure, featuring a reactive epoxide ring, a hydroxyl group, and a methyl ester, imparts specific biological activities but also presents significant stability and purification challenges.[2][3][4] Isolating this specific stereoisomer requires a meticulous approach to prevent degradation, isomerization, and loss amidst a complex lipidome.

This guide is structured to anticipate and solve problems throughout the entire workflow, from sample collection to final analysis.

General Isolation Workflow

The overall process involves several critical stages, each with potential pitfalls. Understanding the flow is the first step to successful isolation.

Caption: High-level workflow for isolating epoxy-hydroxy fatty acids.

Frequently Asked Questions (FAQs)

This section addresses common questions and provides immediate, actionable advice grounded in established analytical principles.

Q1: My target analyte is highly sensitive. How can I prevent its degradation during sample collection and storage?

Answer: Analyte stability is paramount. The epoxide ring is susceptible to hydrolysis under acidic conditions, and the double bonds are prone to oxidation.[5][6]

• Expertise & Experience: From the moment of collection, you are racing against enzymatic and chemical degradation. Endogenous enzymes can continue to metabolize lipids ex vivo.[7]

• Immediate Action:

  • Antioxidants: Immediately treat the sample with an antioxidant cocktail, such as butylated hydroxytoluene (BHT), to prevent auto-oxidation.

  • pH Control: Ensure all buffers are neutral or slightly basic (pH 7.4-8.0) to prevent the acid-catalyzed opening of the epoxide ring.

  • Low Temperature: Perform all steps on ice and store samples at -80°C under an inert atmosphere (argon or nitrogen) to minimize enzymatic activity and oxidation.

  • Solvent Purity: Use high-purity, fresh solvents. Older solvents, especially chloroform, can degrade to form reactive species like phosgene that can destroy your sample.[8][9][10]

Q2: Which lipid extraction method is best for this specific molecule? Folch, Bligh & Dyer, or something else?

Answer: The choice of extraction method depends on balancing the recovery of your moderately polar target with the removal of interfering non-lipid and neutral lipid components.[11][12][13]

• Trustworthiness: While traditional methods like Folch or Bligh & Dyer are robust for total lipid extraction, they use large volumes of chlorinated solvents and can be laborious.[13][14] For a moderately polar analyte like an epoxy-hydroxy fatty acid, a modified approach is often superior.

• Recommended Protocol: A methyl-tert-butyl ether (MTBE)-based extraction is often preferred. It is less dense than water, forming the upper phase and simplifying collection, and it efficiently extracts a broad range of lipids with reduced non-lipid contamination.[11]

• Causality: Your target molecule has both polar (hydroxyl, epoxide) and non-polar (hydrocarbon chain) characteristics. The extraction solvent system must be capable of partitioning this amphipathic molecule away from both highly polar (salts, sugars) and highly non-polar (triglycerides) matrix components.

Q3: I'm getting low recovery after Solid-Phase Extraction (SPE). What am I doing wrong?

Answer: Low SPE recovery is a common issue, often stemming from incorrect phase selection or elution solvent strength.[15]

• Expertise & Experience: The key is to retain your analyte while washing away interferences, then elute your analyte with minimal contamination. For your target, both normal-phase (silica) and reversed-phase (C18) SPE can work, but they separate based on different principles.

  • Normal-Phase (Silica): Separates based on polarity. The hydroxyl and epoxide groups will interact with the silica. You would load in a non-polar solvent (e.g., hexane/ethyl acetate mixture) and elute by increasing the solvent polarity.[16]

  • Reversed-Phase (C18): Separates based on hydrophobicity. The hydrocarbon chain interacts with the C18. You would load in a polar solvent (e.g., methanol/water) and elute by decreasing solvent polarity (increasing organic content).

• Troubleshooting Steps:

  • Check Analyte Breakthrough: Analyze the flow-through and wash fractions. If your analyte is present, it's not being retained. Your loading solvent is too strong (too polar for silica, not polar enough for C18).[15]

  • Check Elution Strength: If the analyte is not in the eluate, your elution solvent is too weak. You may need to use a stronger solvent or a larger volume. For silica, a higher percentage of ethyl acetate or methanol may be needed. For C18, pure methanol or acetonitrile might be required.

  • Avoid Irreversible Binding: Highly active sites on the sorbent can sometimes bind the analyte irreversibly. Ensure proper conditioning and equilibration of the SPE cartridge before loading the sample.

Q4: How do I resolve my target from its stereoisomers using HPLC?

Answer: Achieving isomeric separation is one of the most significant challenges and requires careful optimization of the HPLC method.[17][18]

• Authoritative Grounding: Reversed-phase chromatography on a C18 column is the most common approach.[17][19] Separation is driven by small differences in hydrophobicity conferred by the stereochemistry.

• Key Parameters to Optimize:

  • Mobile Phase Composition: The choice of organic modifier (acetonitrile vs. methanol) can significantly alter selectivity. Acetonitrile often provides better resolution for complex lipid mixtures. A shallow gradient is crucial.[18]

  • Column Temperature: Lowering the column temperature generally increases resolution in reversed-phase HPLC, though it also increases backpressure. Start around 20-25°C and adjust downwards.

  • Column Choice: Not all C18 columns are the same. A column with high carbon load and end-capping will provide more retention and potentially better selectivity. For extremely difficult separations, connecting two columns in series can increase theoretical plates and improve resolution.[18]

Parameter	Starting Point	Optimization Strategy	Rationale
Column	C18, 2.1-4.6 mm ID, 150-250 mm length, <3 µm particles	Try different C18 phases (e.g., different manufacturers, carbon load).	Subtle differences in silica and bonding chemistry affect selectivity.
Mobile Phase	A: Water + 0.05% Acetic Acid B: Acetonitrile/Methanol (90:10)	Adjust gradient slope (make it shallower). Try methanol as the organic modifier.	Acetic acid improves peak shape for carboxylic acids. The organic choice impacts selectivity.[17][19]
Flow Rate	0.2 - 1.0 mL/min (scaled to column ID)	Lower the flow rate.	Increases interaction time with the stationary phase, improving resolution.
Temperature	25°C	Decrease temperature in 5°C increments.	Enhances separation for many isomers, but monitor backpressure.[18]

Q5: What are the definitive analytical signatures for confirming the structure of my isolated compound?

Answer: Confirmation requires a combination of mass spectrometry (MS) for mass and fragmentation, and Nuclear Magnetic Resonance (NMR) for detailed structural arrangement.

• Mass Spectrometry (LC-MS/MS):

  • Parent Ion: Look for the [M+H]⁺ or [M+Na]⁺ adduct in positive ion mode, or [M-H]⁻ in negative ion mode. The molecular weight of C₁₉H₃₂O₄ is 324.45.[2][20][21]

  • Fragmentation: Tandem MS (MS/MS) is crucial. The most characteristic fragmentation occurs via cleavage of the C-C bonds adjacent to the epoxide ring.[22] This allows you to pinpoint the location of the epoxide. Cleavage at the hydroxyl group (loss of water) is also common.

• NMR Spectroscopy (¹H-NMR):

  • Epoxide Protons: The protons on the epoxide ring (H-12 and H-13) will appear in a characteristic upfield region, typically between δ 2.90-3.25 ppm .[23][24][25][26] Their specific chemical shift can be influenced by stereochemistry.

  • Hydroxyl-bearing Proton: The proton on the carbon with the hydroxyl group (H-9) will resonate around δ 3.60-4.10 ppm .

  • Olefinic Protons: The protons of the double bonds (-CH=CH-) will be found downfield, typically in the δ 5.30-5.60 ppm range.[27]

Troubleshooting Guide: Low Analyte Recovery

Low final yield is the most common and frustrating problem. This logical workflow helps diagnose the issue systematically.

Caption: Logical workflow for troubleshooting low analyte recovery.

Detailed Experimental Protocol: A Validated Approach

This protocol integrates best practices discussed above for a robust and reproducible workflow.

Part 1: Sample Extraction (MTBE Method)

• Homogenization: Homogenize 100 mg of tissue or 100 µL of biofluid in 1 mL of ice-cold methanol containing an antioxidant (e.g., 0.01% BHT) and an appropriate internal standard.

• Solvent Addition: Add 3 mL of MTBE to the homogenate. Vortex vigorously for 1 minute.

• Phase Separation: Add 750 µL of high-purity water. Vortex for 30 seconds, then centrifuge at 2,000 x g for 5 minutes at 4°C.

• Collection: Carefully collect the upper organic layer (MTBE), which contains the lipids, and transfer to a new tube.[11][12]

• Re-extraction: Add 1.5 mL of MTBE to the remaining lower aqueous layer, vortex, and centrifuge again. Combine this second organic layer with the first.

• Drying: Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen. Immediately resuspend the lipid extract in the starting solvent for SPE.

Part 2: Solid-Phase Extraction (Silica Gel)

• Cartridge Conditioning: Condition a 1 g silica SPE cartridge by washing with 5 mL of hexane.

• Sample Loading: Resuspend the dried lipid extract in 1 mL of hexane/diethyl ether (98:2 v/v) and load it onto the conditioned cartridge.

• Washing: Wash the cartridge with 15 mL of the same solvent mixture (hexane/diethyl ether 98:2 v/v) to elute highly non-polar lipids like triglycerides.[16]

• Elution: Elute your target fraction containing the epoxy-hydroxy fatty acid methyl ester with 10 mL of a more polar solvent, such as hexane/ethyl acetate (80:20 v/v).[16]

• Drying: Evaporate the collected fraction to dryness under nitrogen and reconstitute in the mobile phase for HPLC analysis.

References

• Nishimura, K., Huang, X., Yoshinaga-Kiriake, A., Yahata, Y., Tanaka, S., Gotoh, N., & Yoshinaga, K. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(5), 637-644. [Link]

• Balazy, M., & Nies, A. S. (1989). Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters. Biomedical & Environmental Mass Spectrometry, 18(5), 328-336. [Link]

• Sjövall, O., Dutta, J., & Myher, J. J. (2005). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. Journal of Chromatography A, 1075(1-2), 141-149. [Link]

• Ahmad, I., et al. (2021). Advances in Lipid Extraction Methods—A Review. Molecules, 26(24), 7679. [Link]

• Pérez-álvarez, S., et al. (2022). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites, 12(11), 1088. [Link]

• Budge, S. M., & Lumsden, M. D. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 93(4), 467-480. [Link]

• ResearchGate. (2025). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry | Request PDF. [Link]

• LCGC International. (2017). Three Common SPE Problems. [Link]

• Chromatography Today. (2016). Why Isolate Lipids from Biological Samples? Making Lipidomics by Mass Spectrometry the Standard. [Link]

• Walley, K. S., et al. (2016). Isolation of lipids from biological samples. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1861(8), 977-990. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• ResearchGate. (2025). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids | Request PDF. [Link]

• ResearchGate. (2014). MS/MS spectra and the fragmentation sites of epoxyalcohol derivatives. [Link]

• University of Cambridge. (2020). Extraction of Lipids from Liquid Biological Samples for High-Throughput Lipidomics. [Link]

• Xia, W., et al. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A, 1539, 23-31. [Link]

• Avanti Polar Lipids. (2019). Solvent Challenges Associated with the Storing and Extraction of Lipids. [Link]

• Fraunhofer IGB. (n.d.). Preparation of triglyceride and fatty acid epoxides. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Guide. [Link]

• ResearchGate. (2018). (PDF) Epoxy Fatty Acids in Foods: Analytics, Formation and Risk Assessment. [Link]

• Advanced Chromatography Technologies. (n.d.). HPLC Troubleshooting Guide. [Link]

• Traxal Technologies. (n.d.). Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. [Link]

• ResearchGate. (n.d.). 1 H NMR and FTIR of the pure epoxidized fatty acid methyl esters, (A) EMO, (B) EMLO and (C) EMLEN. [Link]

• ResearchGate. (2025). Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR | Request PDF. [Link]

• LIPID MAPS. (2018). Solvent Challenges Associated with the Storing and Extraction of Lipids [Video]. YouTube. [Link]

• Avanti Polar Lipids. (2018). Solvent Challenges Associated with the Storing and Extraction of Lipids [Video]. YouTube. [Link]

• INDOFINE Chemical Company. (n.d.). METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. [Link]

• Hidalgo, P., et al. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 13(16), 2736. [Link]

• Nishimura, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(5), 637-644. [Link]

• AdooQ BioScience. (n.d.). Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. [Link]

• AdooQ BioScience. (n.d.). Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. [Link]

• BTL Biotechno Labs Pvt. Ltd. (n.d.). Methyl 12(S),13(S)-Epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate. [Link]

• Black, K. L., et al. (2018). Preparation, Purification, and Use of Fatty Acid-containing Liposomes. Journal of Visualized Experiments, (132), 56 hazırlık. [Link]

• Csupor-Löffler, B., et al. (2021). Bioassay-Guided Isolation and Identification of Antibacterial Compounds from Invasive Tree of Heaven Stem and Trunk Bark. Molecules, 26(11), 3326. [Link]

• Morisseau, C., & Hammock, B. D. (2013). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. Prostaglandins & Other Lipid Mediators, 107, 116-127. [Link]

• Tenland, E., et al. (2024). Lipid-Based Colloidal Nanocarriers for Site-Specific Drug Delivery. Pharmaceutics, 16(1), 89. [Link]

Sources

• 1. Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Preparation of triglyceride and fatty acid epoxides - Fraunhofer IGB [igb.fraunhofer.de]
• 6. Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 8. avantiresearch.com [avantiresearch.com]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. tandfonline.com [tandfonline.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. jstage.jst.go.jp [jstage.jst.go.jp]
• 17. Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE | 911634-07-6 | INDOFINE Chemical Company [indofinechemical.com]
• 21. Methyl 11(S),12(S)-Epoxy-13(S)-hydroxy-9(Z),15(Z)-octadeca… [cymitquimica.com]
• 22. Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. marinelipids.ca [marinelipids.ca]
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• 27. pdf.benchchem.com [pdf.benchchem.com]

"stability of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate in solution"

Welcome to the technical support resource for Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) regarding the handling and stability of this epoxy fatty acid methyl ester in solution.

Introduction to Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is a complex lipid molecule with a molecular formula of C19H32O4 and a molecular weight of 324.45.[1] Its structure includes a reactive epoxy group, a hydroxyl group, and two double bonds, which contribute to its biological activity but also make it susceptible to degradation. Understanding its stability is critical for obtaining reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate?

To ensure the long-term stability of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, it should be stored at -20°C.[1] It is typically supplied as a liquid and should be kept in a tightly sealed vial to prevent solvent evaporation and exposure to air and moisture. For long-term storage, purging the vial with an inert gas like argon or nitrogen is recommended to minimize oxidation.

Q2: What solvents are suitable for dissolving and diluting this compound?

Q3: What are the primary pathways of degradation for this compound in solution?

The main degradation pathways for Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate are primarily due to its epoxy and unsaturated functionalities. The key degradation routes include:

• Hydrolysis of the Epoxide Ring: The epoxy group is susceptible to ring-opening via hydrolysis, which can be catalyzed by acidic or basic conditions, to form the corresponding diol.

• Oxidation: The double bonds in the octadecadienoate chain are prone to oxidation, which can be initiated by exposure to air (autoxidation), light (photo-oxidation), or enzymatic activity.[2]

• Ester Hydrolysis: The methyl ester group can undergo hydrolysis to the corresponding carboxylic acid, particularly in the presence of strong acids or bases.

Q4: How can I monitor the stability of my solution during an experiment?

Regularly monitoring the integrity of your compound is crucial. Thin-layer chromatography (TLC) can be a quick and effective method to check for the appearance of degradation products. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed to separate and identify the parent compound and any potential degradants.

Troubleshooting Guide

This section addresses common issues encountered during the handling and use of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate solutions.

Problem	Potential Cause	Recommended Solution
Loss of biological activity in my assay.	Compound degradation due to improper storage or handling.	Prepare fresh solutions for each experiment. Avoid repeated freeze-thaw cycles. Store stock solutions at -20°C under an inert atmosphere.
Appearance of unexpected peaks in my HPLC or LC-MS analysis.	Degradation of the compound into byproducts (e.g., diols from epoxide hydrolysis).	Ensure the pH of your solution is neutral. Use high-purity, anhydrous solvents. Protect your solution from light and air.
The solution has changed color.	Oxidation of the compound.	Purge the solvent with an inert gas before preparing the solution. Store the solution in amber vials to protect it from light.
Inconsistent results between experiments.	Instability of the compound in the experimental buffer or media.	Perform a stability study of the compound in your specific experimental medium. This can be done by incubating the solution for different time points and analyzing for degradation by HPLC or LC-MS.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Allow the vial of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate to equilibrate to room temperature before opening.

• Using a gas-tight syringe, add a suitable volume of anhydrous ethanol or DMSO to the vial to achieve the desired stock concentration.

• Gently vortex the vial to ensure the compound is fully dissolved.

• If not for immediate use, purge the vial with argon or nitrogen, seal tightly, and store at -20°C.

Protocol 2: Assessment of Solution Stability by HPLC

• Prepare a fresh solution of the compound in the solvent or buffer of interest at a known concentration.

• Immediately inject an aliquot into the HPLC system to obtain a t=0 chromatogram.

• Incubate the solution under the desired experimental conditions (e.g., specific temperature, pH, light exposure).

• At various time points, inject aliquots into the HPLC and monitor for a decrease in the area of the parent peak and the appearance of new peaks corresponding to degradation products.

• Quantify the percentage of the remaining parent compound at each time point to determine its stability.

Visualizing Degradation and Troubleshooting

Potential Degradation Pathway

Caption: Potential degradation pathways for the title compound.

Troubleshooting Workflow

Caption: A workflow for troubleshooting inconsistent results.

References

• INDOFINE Chemical Company, Inc. (2025). METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE. Retrieved from [Link]

• NIH (2023). A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. Retrieved from [Link]

Sources

• 1. METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE | 911634-07-6 | INDOFINE Chemical Company [indofinechemical.com]
• 2. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Epoxy Fatty Acids During Extraction &amp; Analysis

Welcome to the technical support center for researchers, scientists, and drug development professionals working with epoxy fatty acids (EpFAs). This guide is designed to provide in-depth, field-proven insights into the challenges of EpFA degradation during experimental workflows. Here, you will find troubleshooting advice and frequently asked questions to help you ensure the stability and accurate quantification of these sensitive lipid mediators.

Understanding the Challenge: The Inherent Instability of EpFAs

Epoxy fatty acids (EpFAs) are highly bioactive lipid signaling molecules produced from polyunsaturated fatty acids by cytochrome P450 epoxygenase enzymes.[1][2] They play crucial roles in regulating inflammation, blood pressure, and pain.[3][4] However, the very chemical feature that makes them biologically active—the strained epoxide ring—also makes them highly susceptible to degradation.

The primary route of degradation, both in vivo and ex vivo, is the hydrolysis of the epoxide to its corresponding, and generally less biologically active, 1,2-diol (also known as a vicinal diol or dihydroxy-fatty acid).[5][6] This reaction can be catalyzed by enzymes, such as soluble epoxide hydrolase (sEH) and microsomal epoxide hydrolase (mEH), or it can occur non-enzymatically under acidic conditions.[3][5][7] Failure to prevent this degradation during sample collection, extraction, and analysis is a major cause of underestimated EpFA concentrations and compromised data integrity.

Frequently Asked Questions (FAQs)

Q1: Why are my epoxy fatty acid samples so prone to degradation?

The instability of EpFAs stems from the high reactivity of the three-membered epoxide ring. This ring is strained and contains polarized oxygen-carbon bonds, making it an easy target for nucleophilic attack by water.[3] This process, called hydrolysis, opens the ring to form a vicinal diol. This reaction is energetically favorable and can be accelerated by two primary factors in a typical workflow:

• Enzymatic Activity: If not properly quenched, enzymes like soluble epoxide hydrolase (sEH) present in biological samples will rapidly convert EpFAs to their diol counterparts.[3][5]

• Acidic Conditions: The presence of acid catalyzes epoxide ring-opening. Even mildly acidic conditions (e.g., pH < 6) can significantly increase the rate of non-enzymatic hydrolysis.[7][8]

Q2: What are the major degradation products I should monitor?

The primary degradation products are the corresponding vicinal diols (e.g., 14,15-dihydroxyeicosatrienoic acid from 14,15-epoxyeicosatrienoic acid). The presence of high levels of diols relative to their parent epoxides in your analytical results is a strong indicator that significant degradation has occurred during your sample preparation. In some biological systems, these diols are not merely inactive byproducts but can have their own opposing biological effects, such as promoting inflammation.[6]

Q3: At what stages of my workflow is degradation most likely to occur?

Degradation can happen at any point from sample collection to injection into the analytical instrument. Key critical points are:

• Sample Collection & Handling: Immediate quenching of enzymatic activity is crucial. Leaving samples at room temperature allows endogenous epoxide hydrolases to act.

• Extraction: Using acidic solvents or failing to maintain a neutral or slightly basic pH can cause rapid chemical hydrolysis.

• Solvent Evaporation: Concentrating samples, especially with heat, can accelerate degradation if antioxidants are not present.[9]

• Storage: Storing extracts or samples at inappropriate temperatures (-20°C instead of -80°C) or in solvents prone to peroxide formation can lead to losses over time.

• Analytical Run: For GC-MS, the derivatization steps and high temperatures of the injection port can cause degradation if not optimized.[10][11]

Troubleshooting Guide

Problem 1: My EpFA recovery is low and inconsistent, and I see high diol peaks.

This is the most common issue and points directly to epoxide hydrolysis.

Root Cause Analysis & Solutions:

• Cause A: Inadequate Quenching of Enzymatic Activity.

  • Solution: Immediately after collection, flash-freeze biological samples in liquid nitrogen. For liquid samples like plasma, add an antioxidant/inhibitor cocktail before freezing. Ensure all subsequent steps are performed on ice or at 4°C until organic solvent extraction is complete.

• Cause B: Acid-Catalyzed Hydrolysis.

  • Solution: Strictly avoid acidic conditions during extraction. While acidifying a sample can improve the extraction of some fatty acids by ensuring they are protonated, this is highly detrimental to EpFAs.[8]

    • If using liquid-liquid extraction (e.g., with ethyl acetate), ensure the aqueous phase is buffered to a pH of 7.0-8.0.[12]

    • For solid-phase extraction (SPE), use neutral or slightly basic wash and elution solvents.[13][14] The mobile phase for LC-MS analysis itself can be slightly acidic (e.g., containing 0.05% acetic acid) as the exposure time is short, but the extraction and storage phases are more critical.[11]

• Cause C: Oxidative Degradation.

  • Solution: Protect your sample from oxidation at every step.

    • Use high-purity solvents and sparge them with argon or nitrogen to remove dissolved oxygen.

    • Add antioxidants to your collection and extraction solvents.

Table 1: Recommended Antioxidants for EpFA Stabilization

Antioxidant	Recommended Concentration	Solvent Compatibility	Mechanism of Action / Notes
Butylated Hydroxytoluene (BHT)	0.005% - 0.02% (w/v)	Organic Solvents (Methanol, Acetonitrile, Ethyl Acetate)	A radical scavenger that prevents lipid peroxidation.[15] Volatile, making it suitable for GC-MS.
Triphenylphosphine (TPP)	1-2 mg/mL	Organic Solvents	Reduces hydroperoxides that can degrade EpFAs. Also helps protect against ozonolysis.

| Vitamin E (α-tocopherol) | 50-100 µM | Organic Solvents | A natural, lipophilic antioxidant that scavenges peroxyl radicals within lipid environments.[16] |

Problem 2: I am using an appropriate internal standard, but my results are still variable.

Root Cause Analysis & Solutions:

• Cause A: Incorrect Choice of Internal Standard (IS).

  • Solution: The "gold standard" for EpFA analysis is a stable isotope-labeled (e.g., deuterated or ¹³C) version of the analyte itself (e.g., 14,15-EET-d8 for the analysis of 14,15-EET).[17] This is because it has nearly identical chemical and physical properties, meaning it will degrade and be lost at the same rate as the endogenous analyte, perfectly correcting for sample prep variability.[17] Odd-chain EpFAs are a less ideal but acceptable alternative if a stable-isotope IS is unavailable.

• Cause B: Adding the Internal Standard Too Late.

  • Solution: The internal standard must be added at the very beginning of the sample preparation process—ideally, to the biological sample before extraction.[17] Adding it later will not account for losses that occurred during the initial extraction steps.

Problem 3: I'm not sure if my issues are from extraction or my analytical instrument (GC-MS vs. LC-MS).

Root Cause Analysis & Solutions:

• GC-MS Considerations:

  • Challenge: EpFAs are not volatile and require derivatization (e.g., silylation or methylation) to be analyzed by GC-MS.[10] This extra step can be a source of variability and sample loss. The high heat of the GC inlet can also cause thermal degradation.

  • Troubleshooting: Check the efficiency of your derivatization reaction. Analyze a derivatized standard to ensure it is intact. Lower the injector temperature as much as possible without compromising peak shape.

• LC-MS/MS Considerations:

  • Advantage: This is the preferred method for EpFA analysis as it does not require derivatization and operates at lower temperatures.[18][19]

  • Challenge: Ion suppression from complex matrices can still be an issue.

  • Troubleshooting: Ensure your sample cleanup (e.g., via SPE) is effective at removing phospholipids and other interfering substances.[14] Perform a matrix effect study by comparing the response of a standard in pure solvent versus a post-extraction spiked matrix sample.

Key Experimental Protocols & Diagrams

Workflow for Minimizing EpFA Degradation

The following diagram illustrates the critical control points in a typical EpFA extraction and analysis workflow.

Caption: Experimental workflow with critical points for preventing EpFA degradation.

Primary Degradation Pathway: Hydrolysis

The following diagram illustrates the chemical transformation at the heart of EpFA instability.

Caption: The conversion of a reactive EpFA to its more stable diol metabolite.

Protocol: Optimized Solid-Phase Extraction (SPE) for EpFAs from Plasma

This protocol is designed to maximize recovery by minimizing hydrolysis and oxidative loss.

• Sample Preparation:

  • Thaw 200 µL of plasma on ice.

  • Immediately add 10 µL of a pre-prepared antioxidant/inhibitor cocktail (containing BHT and an sEH inhibitor like UC1153, if available) and 10 µL of the internal standard solution.

  • Add 600 µL of ice-cold methanol to precipitate proteins.

  • Vortex for 30 seconds and centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube. Dilute with 4 mL of water buffered to pH 7.4.

• SPE Cartridge Conditioning (C18, e.g., 100 mg):

  • Wash the cartridge with 3 mL of ethyl acetate.

  • Wash with 3 mL of methanol.

  • Equilibrate with 3 mL of pH 7.4 water. Do not let the cartridge run dry.

• Sample Loading:

  • Load the diluted supernatant onto the SPE cartridge at a slow, steady flow rate (~1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of pH 7.4 water to remove polar impurities.

  • Wash with 3 mL of 15% methanol in water to remove less polar impurities.

  • Dry the cartridge thoroughly under a stream of nitrogen or by vacuum for 20-30 minutes. This step is critical to remove all water.

• Elution:

  • Elute the EpFAs with 2 mL of ethyl acetate containing 0.01% BHT.

• Final Steps:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the sample in 50 µL of the initial mobile phase for LC-MS analysis.

Concluding Remarks

The successful analysis of epoxy fatty acids is achievable but requires a meticulous approach to sample handling and preparation. By understanding the chemical instability of the epoxide ring and implementing strategies to prevent both enzymatic and chemical hydrolysis, researchers can generate accurate, reproducible, and reliable data. Always validate your method with appropriate internal standards and quality controls to ensure the integrity of your results.

References

• Morisseau, C., & Hammock, B. D. (2012). Role of epoxide hydrolases in lipid metabolism. PMC, 41(1), 5.
• Morisseau, C., et al. (2021). Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues. MDPI, 10(5), 553.
• McReynolds, C. B., et al. (2023). Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms. eScholarship.org.
• Phenomenex. (n.d.). The Complete Guide to Solid Phase Extraction (SPE). Phenomenex.
• Cromlish, W. A., & Borgeat, P. (1989). Catalytic activities of mammalian epoxide hydrolases with cis and trans fatty acid epoxides relevant to skin barrier function. Journal of Lipid Research, 30(11), 1729-1742.
• Zheng, J., et al. (2001). Toxicity of Epoxy Fatty Acids and Related Compounds to Cells Expressing Human Soluble Epoxide Hydrolase. Chemical Research in Toxicology, 14(11), 1465-1473.
• ResearchGate. (2018). Stability of epoxy fatty acids under acidic conditions?.
• Boeglin, W. E., et al. (2014). Lipoxygenase-catalyzed transformation of epoxy fatty acids to hydroxy-endoperoxides. Journal of Lipid Research, 55(11), 2345-2357.
• Wikipedia. (n.d.). Solid-phase extraction. Wikipedia.
• Sigma-Aldrich. (n.d.). Solid Phase Extraction (SPE). Sigma-Aldrich.
• Phenomenex. (n.d.). Solid Phase Extraction (SPE) Columns & Cartridges. Phenomenex.
• Li, B., et al. (2018). Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. Chemical Science, 9(16), 3906-3914.
• BenchChem. (2025).
• Xia, W., & Budge, S. M. (2018). Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils.
• Yoshinaga, K., et al. (2024). Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science, 73(4), 469-476.
• Chemistry LibreTexts. (2023). Solid-Phase Extraction. Chemistry LibreTexts.
• BenchChem. (2025).
• Lund, M. N., & Skibsted, L. H. (2006). Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry.
• Ostermann, A. I., et al. (2014). Rapid quantification of fatty acids in plant oils and biological samples by LC-MS.
• ResearchGate. (n.d.). Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry.
• Singh, A., & Kitts, D. D. (2020). Antioxidants help favorably regulate the kinetics of lipid peroxidation, polyunsaturated fatty acids degradation and acidic cannabinoids decarboxylation in hempseed oil. Scientific Reports, 10(1), 10835.
• ResearchGate. (n.d.). Quantitative determination of epoxy stearic acids derived from oxidized frying oil based on solid-phase extraction and gas chromatography.
• Creative Proteomics. (n.d.). Principles and Differences between GC-MS and LC-MS.
• LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS.
• McReynolds, C. B., et al. (2021). Epoxy Fatty Acids Are Promising Targets for Treatment of Pain, Cardiovascular Disease and Other Indications Characterized by Mitochondrial Dysfunction, Endoplasmic Stress and Inflammation. International Journal of Molecular Sciences, 22(4), 2145.
• McReynolds, C. B., et al. (2021).
• Arome Science. (n.d.). GC-MS vs LC-MS: How to Choose for Metabolomics Research. Arome Science.
• University of Texas at Dallas. (n.d.). Fatty Acid Degradation.
• Wikipedia. (n.d.).
• Salmi, T., et al. (2023). Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. Industrial & Engineering Chemistry Research, 62(25), 9687–9699.
• Spivey, A. C., & Weston, D. J. (2016).
• Valderrama, L., et al. (2019). The effect of pH on the toxicity of fatty acids and fatty acid amides to rainbow trout gill cells. Ecotoxicology, 28(4), 435-446.
• Kågström, J., et al. (2019). Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls. Analytical Methods, 11(7), 944-953.
• Horn, A. F., et al. (2013). Model for Lipid Rancidity: The Role of Emulsifiers in pH-Dependent Oxidative Stability. Journal of Agricultural and Food Chemistry, 61(50), 12444-12453.
• Orav, A., et al. (2004). Comparison of GC-MS and LC-MS methods for the analysis of antioxidant phenolic acids in herbs.
• Yoshinaga, K., et al. (2024).
• He, R., et al. (2015). Liposomal Antioxidants for Protection against Oxidant-Induced Damage. Oxidative Medicine and Cellular Longevity, 2015, 242171.
• Miturska, I., et al. (2020). The Impact of the Acidic Environment on the Mechanical Properties of Epoxy Compounds in Different Conditions.
• Coatings World. (n.d.). Alfa Chemistry.
• Hasan, F., et al. (2017). Effect of pH on fatty acid production and hydrolysis conversion by...

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• 4. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
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Technical Support Center: Epoxy Fatty Acid Mass Spectrometry

Welcome to the technical support center for the mass spectrometry analysis of epoxy fatty acids. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common artifacts encountered during experimental workflows. As Senior Application Scientists, we have structured this guide to provide not just solutions, but a deeper understanding of the causative mechanisms behind these analytical challenges.

Section 1: In-Source Fragmentation Artifacts

In-source fragmentation (ISF) is a phenomenon where precursor ions fragment within the ion source of the mass spectrometer before mass analysis.[1][2] This is a frequent source of artifacts in lipidomics, as even soft ionization techniques like electrospray ionization (ESI) can impart enough energy to cause unintended fragmentation.[1] These artifacts can lead to misidentification of compounds, falsely high quantification of endogenous lipids that are isobaric to the fragment, and increased spectral complexity.[1][3]

FAQ 1: I am observing a significant phosphatidic acid (PA) signal in my LC-MS run, but I don't expect it to be there. Could this be an artifact?

Answer: Yes, this is a classic example of an in-source fragmentation artifact. Phosphatidylserine (PS) species are well-known to undergo the neutral loss of their serine headgroup within the ESI source, generating a fragment ion that is identical in mass to a deprotonated phosphatidic acid (PA) counterpart.[1][2]

Causality: The fragmentation is driven by the energy applied in the ion source. Higher source temperatures, cone voltages, or other desolvation parameters can increase the internal energy of the PS ion, promoting the cleavage of the glycerophospho-serine bond. The relative abundance of this PA artifact compared to the PS molecular ion can be an indicator of the extent of in-source fragmentation.[2]

Troubleshooting Steps:

• Confirm the Artifact: Analyze a pure standard of a relevant PS species under your current MS conditions. The presence of a corresponding PA fragment will confirm that ISF is occurring.

• Optimize Ion Source Conditions: The most effective way to mitigate this is to create a "softer" ionization environment.

  • Systematically reduce the cone voltage (or equivalent parameter, e.g., fragmentor voltage).

  • Lower the source temperature.

  • Adjust nebulizer and desolvation gas flows.

  • The goal is to find a balance where the precursor ion (PS) intensity is maximized while the fragment ion (PA) is minimized.

• Chromatographic Separation: If baseline separation between true PA and the precursor PS is achieved, this can help distinguish the two. However, this does not solve the issue of the artifact contributing to the signal at the PA retention time.[2][4]

FAQ 2: My spectra show peaks that could be demethylated phosphatidylcholine (PC) or phosphatidylethanolamine (PE). How can I differentiate these from artifacts?

Answer: This is another common issue arising from ISF. In negative ion mode, PC species can lose a methyl group (-CH3) and a proton to form a [M-CH3-H]⁻ adduct, or they can form adducts with anions (e.g., formate, [M+HCOO]⁻) which then fragment to lose the choline headgroup and a methyl group, resulting in a demethylated phosphatidylethanolamine (DMPE) artifact.[1] This DMPE artifact is often isobaric with an actual PE species, leading to confusion.

Causality: The fragmentation pathways for PC are complex but are similarly influenced by ion source energetics. The formation of DMPE artifacts from PC anion adducts can significantly interfere with the accurate quantification of true PE species.[1]

Troubleshooting Protocol: Differentiating PE from DMPE Artifacts

• Tandem MS (MS/MS) is Key: The fragmentation patterns of true PE and DMPE artifacts are different.

  • True PE Species: In a product ion scan, a deprotonated PE will fragment to yield characteristic fatty acyl carboxylate ions (around m/z 200-300).[1]

  • DMPE Artifact: The fragmentation of a DMPE artifact will not typically yield these same fatty acyl fragments with high intensity.

• Chemical Derivatization: Derivatizing your sample can shift the mass of the true PE species, separating it from the m/z of the DMPE artifact. This is a highly effective strategy for unambiguous quantification of low-abundance PE species.[1][3]

• Methodical Source Tuning:

  • Infuse a pure PC standard and monitor for the formation of the DMPE artifact.

  • Adjust source parameters (voltages, temperatures) to minimize its formation.

  • Cross-validate with a PE standard to ensure its signal is not compromised by the new settings.

Section 2: Sample Preparation & Handling Artifacts

Artifacts are often introduced before the sample ever reaches the mass spectrometer. The chemical reactivity of the epoxide group and the unsaturated fatty acyl chains makes these molecules susceptible to degradation during extraction, storage, and handling.[5]

FAQ 3: The concentration of my epoxy fatty acids seems to be decreasing, and I'm seeing new, more polar compounds. What is happening?

Answer: Epoxides are susceptible to hydrolysis, opening the ring to form vicinal diols. This reaction is readily catalyzed by acidic conditions.[6] If you are acidifying your samples during liquid-liquid extraction (e.g., with formic or acetic acid to protonate the carboxylic acid for better extraction into an organic solvent), you may be inadvertently hydrolyzing your target analytes.[6]

Causality: The epoxide ring is strained. Under acidic conditions, one of the epoxide oxygens can be protonated, making it a good leaving group. A subsequent nucleophilic attack by water opens the ring, resulting in a diol. This significantly increases the polarity of the molecule and changes its mass by +18 Da (the mass of water).

Preventative Measures:

• pH Control: Avoid overly acidic conditions during extraction if possible. While a low pH is necessary to protonate the fatty acid's carboxyl group (pKa ~4.4), dropping the pH too low (e.g., below 3) for extended periods can accelerate hydrolysis.[6]

• Temperature: Perform extractions on ice to slow the rate of any potential degradation reactions.

• Minimize Water: Ensure organic solvents are dry and minimize contact time with the aqueous phase.

• Prompt Analysis: Analyze extracts as quickly as possible after preparation. If storage is necessary, keep them at -80°C under an inert atmosphere (e.g., argon or nitrogen).

Visualization: Troubleshooting Workflow for Suspected Artifacts

Below is a generalized workflow for identifying the source of a questionable peak in your chromatogram.

Caption: Logical workflow for diagnosing mass spectrometry artifacts.

Section 3: Derivatization-Specific Artifacts

For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, derivatization is necessary to increase the volatility of epoxy fatty acids.[7] Trimethylsilylation (TMS) is a common technique, but it can be a source of significant artifacts.[8][9]

FAQ 4: After TMS derivatization of my epoxy fatty acid methyl esters (FAMEs), I see multiple GC peaks for what should be a single compound. What's causing this?

Answer: You are likely observing silylation artifacts. While the primary goal is to silylate the hydroxyl groups (if any) and the carboxylic acid, the derivatization reagents or contaminants in your sample can react in unexpected ways.[8][10]

Common Causes and Solutions:

• Incomplete Derivatization: Not all molecules have been derivatized, leading to both the derivatized and underivatized forms appearing in the chromatogram.

  • Solution: Increase the reaction time, temperature, or the amount of silylating reagent. Ensure your sample and solvents are completely anhydrous, as water will consume the reagent.[7]

• Reagent By-products: Silylation reagents like BSTFA or MSTFA can react with trace amounts of water or other contaminants to form by-products that appear as peaks in the chromatogram.[8]

  • Solution: Always run a reagent blank (derivatizing only the solvent) to identify these peaks. Use high-purity, unopened reagents whenever possible.[7]

• Formation of Multiple Derivatives: Some compounds can form multiple types of silyl derivatives (e.g., enol-TMS ethers for ketones), leading to multiple peaks.[8][9]

  • Solution: Altering the derivatization conditions (e.g., changing the catalyst or solvent) can sometimes favor the formation of a single, stable derivative.[8]

Table 1: Common Artifacts in Epoxy Fatty Acid MS

Artifact Type	Common Source	Precursor Molecule(s)	Key Diagnostic Feature(s)	Mitigation Strategy
In-Source Fragment	ESI-MS/MS	Phosphatidylserine (PS)	Neutral loss of serine headgroup (87 Da), appears as Phosphatidic Acid (PA).[1]	Lower ion source energy (voltage, temp).[1]
In-Source Fragment	ESI-MS/MS	Phosphatidylcholine (PC)	Appears as a demethylated PE (DMPE) artifact, isobaric with true PE.[1][3]	Tandem MS to check for fatty acyl fragments; chemical derivatization.[1]
Sample Prep	Acidic Hydrolysis	Epoxy Fatty Acid	Mass increase of 18 Da; formation of a more polar vicinal diol.[6]	Maintain neutral or mildly acidic pH; keep samples cold; minimize processing time.
Sample Prep	Oxidation	Polyunsaturated Fatty Acids	Formation of hydroperoxides, ketones, and additional epoxides.[5][11]	Use antioxidants (e.g., BHT); handle under inert gas; store at -80°C.
Derivatization	GC-MS (Silylation)	Any analyte	Multiple peaks from incomplete derivatization or side reactions.[8][9]	Ensure anhydrous conditions; optimize reaction time/temp; run reagent blanks.[10]

References

• Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. (n.d.).
• RECOGNITION AND AVOIDANCE OF ION SOURCE‐GENERATED ARTIFACTS IN LIPIDOMICS ANALYSIS. (2020).
• Strategies to improve/eliminate the limitations in shotgun lipidomics. (n.d.).
• Analysis of fatty acid epoxidation by high performance liquid chromatography with evaporative light scattering detection and mass spectrometry. (n.d.).
• Quantification and molecular imaging of fatty acid isomers from complex biological samples by mass spectrometry. (2021). RSC Publishing.
• Recent advances in analytical strategies for mass spectrometry-based lipidomics. (n.d.).
• Strategies to Improve/Eliminate the Limitations in Shotgun Lipidomics. (2025).
• Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. (2014). [No Source Provided].
• Analysis of fatty acid epoxidation by high performance liquid chromatography coupled with evaporative light scattering detection and mass spectrometry. (n.d.). PubMed.
• Derivatization of Fatty acids to FAMEs. (n.d.). Sigma-Aldrich.
• (PDF) Artifacts in trimethylsilyl derivatization reactions and ways to avoid them. (2025). [No Source Provided].
• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements. (n.d.).
• Optimized thiol derivatizing reagent for the mass spectral analysis of disubstituted epoxy f
• Rapid Analysis of Unsaturated Fatty Acids on Paper-Based Analytical Devices via Online Epoxidation and Ambient Mass Spectrometry. (n.d.).
• Stability of epoxy fatty acids under acidic conditions? (2018).
• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. (n.d.).
• Artifacts in trimethylsilyl derivatization reactions and ways to avoid them. (n.d.). PubMed.
• A Guide To Troubleshooting Mass Spectrometry. (2021). GenTech Scientific.
• Identification of Silylation Artifacts in Derivatization Reactions. (n.d.). A "Little" Mass Spec and Sailing.
• Application of Derivatization in Fatty Acids and Fatty Acyls Detection: Mass Spectrometry‐Based Targeted Lipidomics. (n.d.). OUCI.
• On-Tissue Chemical Derivatization for Mass Spectrometry Imaging of Fatty Acids with Enhanced Detection Sensitivity. (n.d.). MDPI.
• MS/MS spectra and the fragmentation sites of epoxyalcohol derivatives:... (n.d.).
• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during He
• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatiz
• Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy deriv
• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. (2018). PubMed.
• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. (2022). PubMed.
• LC-MS/MS analysis of epoxyalcohols and epoxides of arachidonic acid and their oxygenation by recombinant CYP4F8 and CYP4F22. (2010). PubMed.
• Analysis of epoxyeicosatrienoic acids by chiral liquid chromatography/electron capture atmospheric pressure chemical ionization mass spectrometry using [13C]-analog internal standards. (2010). PubMed.
• Troubleshooting low recovery of fatty acid internal standards. (n.d.). Benchchem.
• Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. (2018). Agilent.
• Mass Spectrometric Approaches to Lipidomic Studies. (2018). YouTube.
• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological. (2022). Semantic Scholar.
• Analysis of epoxyeicosatrienoic acids by chiral liquid chromatography/electron capture atmospheric pressure chemical ionization mass spectrometry using [13C]-analog internal standards. (n.d.).
• Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation. (2023).
• Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ioniz
• Analysis of triglyceride degradation products in drying oils and oil paints using LC–ESI-MS. (n.d.). UvA-DARE (Digital Academic Repository).
• Mass Spectrometry Troubleshooting and Common Issues. (2023). G-M-I, Inc..

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"optimizing LC-MS/MS parameters for epoxy-hydroxy lipid analysis"

Welcome to the Technical Support Center for Epoxy-Hydroxy Lipid Analysis.

As Senior Application Scientists, we understand the complexities involved in accurately identifying and quantifying these potent signaling molecules. This guide is designed to provide you with expert insights and practical solutions to common challenges encountered during LC-MS/MS method development and execution. We will delve into the causality behind experimental choices to empower you with the knowledge to build robust, self-validating protocols.

This section addresses specific problems you may encounter during your analysis. Each issue is presented in a question-and-answer format, providing a systematic approach to diagnosis and resolution.

Question 1: Why am I seeing poor peak shapes (tailing, fronting, or split peaks) for my lipid analytes?

Poor peak shape is a common issue that can compromise both resolution and quantification. The cause can often be traced back to interactions on the column, issues with the mobile phase, or problems within the LC system itself.

Answer:

To diagnose and resolve poor peak shapes, follow this systematic approach:

• Assess the Scope: First, determine if the issue affects all peaks or only specific ones.

  • All Peaks Tailing/Broadening: This often points to a system-level problem. Check for extra-column volume from poorly made connections or excessive tubing length.[1] A contaminated or partially plugged column frit at the inlet can also be a culprit.[1]

  • Some Peaks Tailing: This is more likely due to secondary interactions between specific analytes and the stationary phase.[1] For phospholipids, interactions with stainless steel components in the HPLC system can cause tailing; this can be mitigated by adding phosphoric acid to your sample or using PEEK tubing.[2]

• Check Your Injection Solvent: Injecting your sample in a solvent significantly stronger than your initial mobile phase is a primary cause of peak distortion, particularly splitting and broadening.[1]

  • Solution: Reconstitute your dried lipid extract in a solvent that is as close as possible in composition and strength to the starting mobile phase of your gradient.

• Evaluate Mobile Phase pH and Composition: The pH of your mobile phase can affect the ionization state of your analytes, influencing their interaction with the column. For silica-based C18 columns, operating at a pH above 7 can cause silica dissolution, leading to a void at the column inlet and resulting in split peaks.[1]

• Column Contamination and Aging: Over time, columns can become contaminated with strongly retained matrix components, such as phospholipids, or simply age.

  • Solution: Implement a robust column flushing protocol. After your analytical run, wash the column with a strong, organic solvent like isopropanol to remove hydrophobic contaminants.[3] If the problem persists, the column may need to be replaced.

The following decision tree can help guide your troubleshooting process for peak shape issues.

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]

"improving yield and purity in the synthesis of epoxy fatty acid methyl esters"

Welcome to the technical support center for the synthesis of epoxy fatty acid methyl esters (EFAMEs). This guide is designed for researchers, scientists, and professionals in drug development and related fields to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your reaction conditions, maximize both yield and purity, and confidently address challenges encountered during your experiments.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses common problems encountered during the synthesis of EFAMEs, providing explanations for their causes and actionable solutions.

Problem 1: Low Conversion of Double Bonds (Low Yield)

You observe a low conversion rate of the starting unsaturated fatty acid methyl esters (FAMEs) to the desired epoxy product, as indicated by analytical methods like iodine value determination or ¹H NMR spectroscopy.[1]

Potential Causes and Solutions:

• Insufficient Peracid Formation: The epoxidizing agent, typically a peracid (e.g., performic or peracetic acid), is generated in situ from hydrogen peroxide and a carboxylic acid.[2][3]

  • Causality: The rate of peracid formation can be a limiting factor. The equilibrium for peracid formation may not be sufficiently shifted towards the product.

  • Solution:

    • Increase Reactant Concentration: Carefully increase the molar ratio of hydrogen peroxide and/or the carboxylic acid to the number of double bonds in the FAMEs.[4] A common starting point is a molar ratio of 1:1:4 (double bonds:formic acid:hydrogen peroxide).

    • Catalyst Choice: While often performed without a separate catalyst, the addition of a strong acid catalyst like sulfuric or phosphoric acid can accelerate peracid formation.[5][6] However, be aware that this can also increase the rate of side reactions.[2] Heterogeneous catalysts, such as ion-exchange resins, can be an alternative to minimize byproduct formation.[2]

• Inadequate Reaction Temperature: The reaction temperature is too low, leading to slow reaction kinetics.

  • Causality: Epoxidation reactions, like most chemical reactions, are temperature-dependent. Insufficient thermal energy results in a slow rate of reaction.

  • Solution: Gradually increase the reaction temperature. A range of 40-70°C is commonly employed.[2][4][7] However, be cautious, as excessively high temperatures can lead to the degradation of the epoxide, as discussed in the next section.[2][3]

• Poor Mixing/Mass Transfer: The reaction is a two-phase system (organic FAME phase and aqueous hydrogen peroxide/acid phase), and inefficient mixing can limit the reaction rate.

  • Causality: The reaction primarily occurs at the interface of the two liquid phases. Poor mixing reduces the interfacial area, hindering the interaction between the reactants.

  • Solution: Ensure vigorous and consistent stirring throughout the reaction to create a fine emulsion and maximize the interfacial area between the phases.[2]

Problem 2: Low Purity (Presence of Byproducts)

Your final product is contaminated with significant amounts of byproducts, primarily diols, which are formed by the opening of the oxirane ring. This is often observed as a decrease in the oxirane oxygen content over time.

Potential Causes and Solutions:

• High Reaction Temperature: Elevated temperatures significantly accelerate the rate of oxirane ring-opening reactions.[2][3]

  • Causality: The epoxide ring is susceptible to nucleophilic attack, which is catalyzed by the acidic conditions and accelerated by heat. Water, carboxylic acids, and peracids present in the reaction mixture can act as nucleophiles.[8]

  • Solution: Maintain a moderate reaction temperature. Studies have shown that temperatures up to 40°C can achieve high conversion while minimizing ring-opening.[2] It's a trade-off between reaction rate and selectivity; therefore, optimization for your specific system is crucial.

• Excess Acid Catalyst or Carboxylic Acid: High concentrations of acid act as a catalyst for the nucleophilic attack on the oxirane ring.

  • Causality: The acid protonates the oxygen of the epoxide ring, making the carbon atoms more electrophilic and susceptible to attack by nucleophiles.

  • Solution: Use the minimum effective amount of carboxylic acid and any additional acid catalyst. While a higher concentration can increase the epoxidation rate, it disproportionately increases the rate of byproduct formation.[8]

• Prolonged Reaction Time: Leaving the reaction to proceed for too long after reaching maximum conversion can lead to the accumulation of ring-opened byproducts.

  • Causality: Once the double bonds are consumed, the continued presence of acidic conditions and nucleophiles will favor the degradation of the desired epoxide product.

  • Solution: Monitor the reaction progress using techniques like GC-MS, HPLC, or FTIR spectroscopy to determine the optimal reaction time where the concentration of the epoxide is at its maximum.[9][10][11] Quench the reaction once this point is reached.

Problem 3: Product Loss During Work-up and Purification

You experience a significant decrease in the isolated yield after the reaction work-up and purification steps.

Potential Causes and Solutions:

• Emulsion Formation during Washing: Vigorous washing of the organic phase with aqueous solutions (e.g., sodium bicarbonate, water) can lead to the formation of stable emulsions, making phase separation difficult and leading to product loss.

  • Causality: The presence of partially reacted FAMEs and byproducts can act as surfactants, stabilizing the emulsion.

  • Solution:

    • Gentle Washing: Use gentle inversions rather than vigorous shaking during the washing steps.

    • Brine Wash: After the initial washes, a wash with a saturated sodium chloride (brine) solution can help to break the emulsion by increasing the ionic strength of the aqueous phase.

    • Use of Diethyl Ether: Adding a solvent like diethyl ether can help to break the emulsion and improve phase separation.[4]

• Incomplete Removal of Water: Residual water in the final product can compromise its stability and purity.

  • Causality: Water can participate in the slow hydrolysis of the epoxide over time, especially if any residual acid is present.

  • Solution: After washing, thoroughly dry the organic phase using a suitable drying agent like anhydrous sodium sulfate or magnesium sulfate.[7] Subsequently, remove the solvent and any remaining traces of water under reduced pressure using a rotary evaporator.[2]

Frequently Asked Questions (FAQs)

Q1: What is the best method to monitor the progress of my epoxidation reaction?

A1: Several methods can be employed, each with its advantages:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique that allows for the separation and identification of the starting materials, intermediates (partially epoxidized esters), and the final products.[9][11] It provides detailed information about the composition of the reaction mixture over time.[9][12]

• High-Performance Liquid Chromatography (HPLC): HPLC with a refractive index detector can also be used to separate and quantify the components of the reaction mixture.[9][10]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a quick and convenient method to monitor the disappearance of the C=C bond signal and the appearance of the characteristic oxirane ring peaks (typically around 825-845 cm⁻¹).[4][5]

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: ¹H NMR is an excellent tool for determining the conversion of double bonds and the yield of epoxides by integrating the signals corresponding to the olefinic protons and the protons on the epoxide ring.[1][13]

Q2: Should I use performic acid or peracetic acid for the epoxidation?

A2: Both performic acid (from formic acid and H₂O₂) and peracetic acid (from acetic acid and H₂O₂) are effective. Performic acid is generally more reactive and can lead to higher conversion rates in shorter reaction times. However, its higher reactivity can also lead to a greater propensity for oxirane ring opening.[8] Peracetic acid is less reactive but can offer better selectivity towards the epoxide.[14] The choice may depend on the specific substrate and the desired balance between reaction speed and selectivity.

Q3: What are the advantages of chemo-enzymatic epoxidation?

A3: Chemo-enzymatic epoxidation, which typically uses an immobilized lipase like Candida antarctica lipase B (Novozym 435) to catalyze the formation of the peracid, offers several advantages over traditional chemical methods:[15][16][17]

• Higher Selectivity: Enzymatic methods often result in higher selectivity towards the epoxide, with minimal formation of ring-opened byproducts.[15][18]

• Milder Reaction Conditions: These reactions can be carried out at lower temperatures, which helps to preserve the stability of the epoxide ring.[19]

• Greener Chemistry: It is considered a more environmentally friendly approach, avoiding the use of strong mineral acids.[16] The main challenge is the potential for enzyme inactivation by hydrogen peroxide, which can be mitigated through strategies like fed-batch addition of H₂O₂.[20]

Q4: How can I effectively purify my final epoxy fatty acid methyl ester product?

A4: The standard purification protocol involves:

• Neutralization: After the reaction, the organic layer is separated and washed with a dilute solution of sodium bicarbonate or sodium carbonate to neutralize the remaining carboxylic and any mineral acid catalyst.[7]

• Washing: Subsequent washes with distilled water or brine are performed until the aqueous layer is neutral.[7]

• Drying: The organic phase is then dried over an anhydrous salt like sodium sulfate.[7]

• Solvent Removal: Finally, the solvent is removed under reduced pressure.[2] For higher purity, distillation or the use of adsorbents can be employed.[21][22] Membrane-based separation is also an emerging technology for FAME purification.[21][23]

Data and Protocols

Table 1: Influence of Reaction Parameters on Epoxidation Yield

Parameter	Condition	Effect on Yield	Rationale
Temperature	Increasing from 50°C to 80°C	Initially increases, then decreases	Higher temperatures increase reaction rate but also significantly increase the rate of epoxide ring opening, reducing overall yield of the desired product.[2][4]
H₂O₂ to Unsaturation Molar Ratio	Increasing from 1.1 to 2.0	Increases	A higher concentration of hydrogen peroxide shifts the equilibrium towards the formation of the peracid, the active epoxidizing agent, leading to higher conversion.[4]
Acetic Acid to Unsaturation Molar Ratio	Increasing from 0.5 to 0.8	Increases	A higher concentration of the carboxylic acid also favors the formation of the peracid, thus increasing the rate of epoxidation.[4]
Reaction Time	Increasing from 2 to 7 hours	Increases to an optimum, then may decrease	Initially, a longer reaction time allows for higher conversion. However, extended times can lead to the degradation of the formed epoxide, especially at higher temperatures.[4]

Experimental Protocol: In-Situ Epoxidation of FAMEs

This protocol is a general guideline and should be optimized for your specific FAME substrate.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a condenser, and a thermometer, add the fatty acid methyl esters (FAMEs).

• Addition of Reagents:

  • Add the desired amount of carboxylic acid (e.g., formic acid or acetic acid). A common molar ratio of carboxylic acid to double bonds is 0.5:1 to 1:1.[4]

  • Begin vigorous stirring.

  • Slowly add hydrogen peroxide (30-60 wt%) dropwise to the mixture. A typical molar ratio of H₂O₂ to double bonds is 1.5:1 to 2.2:1.[4] The addition should be done carefully to control the reaction temperature, as the reaction is exothermic.

• Reaction: Heat the mixture to the desired temperature (e.g., 65°C) and maintain it for the optimized reaction time (e.g., 6 hours).[4] Monitor the reaction progress by taking aliquots at regular intervals and analyzing them.

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature and transfer it to a separatory funnel.

  • Separate the lower aqueous phase.

  • Wash the organic phase with a 4% sodium carbonate solution to neutralize any remaining acid, followed by washes with a 1% sodium chloride solution until the aqueous layer is neutral.

  • Dry the organic phase over anhydrous sodium sulfate.

• Isolation: Filter off the drying agent and remove any solvent under reduced pressure using a rotary evaporator to obtain the final epoxy fatty acid methyl ester product.

Diagrams

Caption: Decision tree for troubleshooting common synthesis issues.

References

• Campanella, A., Fontanini, C., & Baltanás, M. A. (2008). High yield epoxidation of fatty acid methyl esters with performic acid generated in situ. Chemical Engineering Journal, 144(3), 466-475. [Link]

• Gelfand, J. D., et al. (2018). Separation of Saturated Fatty Acids and Fatty Acid Methyl Esters with Epoxy Nanofiltration Membranes. ACS Omega, 3(10), 14065-14071. [Link]

• Hrbáček, J., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Molecules, 28(6), 2819. [Link]

• Hrbáček, J., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. MDPI. [Link]

• Hidalgo, P., et al. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins. Polymers, 13(21), 3798. [Link]

• Main by-products formed during the oligomerization of FAMEs. - ResearchGate. [Link]

• Effect of FA composition on epoxidation kinetics of TAG - ResearchGate. [Link]

• The effect of fatty acid composition on the acrylation kinetics of epoxidized triacylglycerol. [Link]

• Derahman, A., & Abidin, Z. Z. (2022). Optimization of the Epoxidation Process Parameters of Fatty Acid Methyl Esters using Response Surface Methodology (RSM). Journal of Advanced Research in Fluid Mechanics and Thermal Sciences, 92(2), 118-129. [Link]

• Hrbáček, J., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. PubMed. [Link]

• High yield epoxidation of fatty acid methyl esters with performic acid generated in situ | Request PDF - ResearchGate. [Link]

• Ooi, T. L., et al. (2009). OPTIMIZATION OF THE EPOXIDATION OF METHYL ESTER OF PALM FATTY ACID DISTILLATE. Journal of Oil Palm Research, 21, 684-692. [Link]

• Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide Catalyzed by Peroxopolyoxotungstate PW4 Encapsulated in the MIL-100(Cr) Framework - MDPI. [Link]

• (PDF) Kinetics and reactor modelling of fatty acid epoxidation in the presence of heterogeneous catalyst - ResearchGate. [Link]

• 1H NMR-based analytical method: A valid and rapid tool for the epoxidation processes. [Link]

• Hrbáček, J., et al. (2023). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction - PMC - NIH. [Link]

• Fatty Acid Epoxidation on Enzymes: Experimental Study and Modeling of Batch and Semibatch Operation | Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• Russo, V., et al. (2015). Soybean Oil Epoxidation: Kinetics of the Epoxide Ring Opening Reactions. Materials, 8(10), 6634-6649. [Link]

• Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR | Request PDF - ResearchGate. [Link]

• Chemo-Enzymatic Epoxidation of Unsaturated Fatty Acids | Lund University Publications. [Link]

• (PDF) Synthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid CatalystSynthesis Epoxy Fatty Acid Methyl Ester Using Combined Acid Catalyst - ResearchGate. [Link]

• Hidalgo, P., et al. (2021). Epoxidation of Fatty Acid Methyl Esters Derived from Algae Biomass to Develop Sustainable Bio-Based Epoxy Resins - Semantic Scholar. [Link]

• Szymańska, K., et al. (2021). Effective Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide by the Catalytic System H3PW12O40/Quaternary Phosphonium Salts. Catalysts, 11(11), 1339. [Link]

• Tesser, R., et al. (2013). Epoxy Methyl Soyate as Bio-Plasticizer: Two Different Preparation Strategies. Chemical Engineering Transactions, 32, 1699-1704. [Link]

• CN101891713B - Method for preparing epoxidized fatty acid methyl ester - Google P

• Borugadda, V. B., & Goud, V. V. (2021). In-Situ Epoxidation of Waste Cooking Oil and Its Methyl Esters for Lubricant Applications: Characterization and Rheology. Journal of the American Oil Chemists' Society, 98(3), 269-281. [Link]

• Valorization of tannery-derived FAMEs into bio-based epoxides via chemo-enzymatic synthesis - ResearchGate. [Link]

• High yield epoxidation of fatty acid methyl esters with performic acid generated in situ. [Link]

• Hågström, A., et al. (2011). Chemo-enzymatic epoxidation-process options for improving biocatalytic productivity. Biotechnology Progress, 27(1), 67-74. [Link]

• Chemo-enzymatic epoxidation of oleic acid and methyl oleate in solvent-free medium. [Link]

• Chemo-enzymatic epoxidation of olefins catalyzed by a lipase - ResearchGate. [Link]

• (PDF) Current Trends in Separation and Purification of Fatty Acid Methyl Ester. [Link]

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Technical Support Center: Preventing Epoxide Ring-Opening During Sample Preparation

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) to help you prevent the unintended ring-opening of epoxides during your experimental workflows. The inherent ring strain of epoxides makes them valuable reactive intermediates but also susceptible to premature reactions if not handled with care.[1][2][3][4]

Understanding the Challenge: The Reactivity of the Epoxide Ring

Epoxides, or oxiranes, are three-membered cyclic ethers. The significant angle and torsional strain in this ring system makes them considerably more reactive than other ethers.[1][2][4][5] This reactivity is the cornerstone of their utility in synthesis but also the primary cause of instability during sample preparation. Ring-opening can be initiated by both acids and bases (or nucleophiles).

Mechanisms of Epoxide Ring-Opening

Understanding the mechanisms of ring-opening is critical to preventing it.

• Acid-Catalyzed Ring-Opening : Under acidic conditions, the epoxide oxygen is protonated, creating a good leaving group.[6][7] This is followed by a nucleophilic attack on one of the epoxide carbons. The reaction proceeds via a mechanism that has both SN1 and SN2 characteristics.[6][7] For asymmetric epoxides, the nucleophile will preferentially attack the more substituted carbon.[6][7]

• Base-Catalyzed Ring-Opening : Under basic or neutral conditions, a strong nucleophile directly attacks one of the epoxide carbons in a classic SN2 reaction.[5][6][7][8] Due to steric hindrance, the nucleophile will preferentially attack the less substituted carbon on an asymmetric epoxide.[5][6][7]

Caption: Mechanisms of Acid- and Base-Catalyzed Epoxide Ring-Opening.

Preventative Measures: Best Practices for Sample Preparation

Proactive control of the experimental environment is the most effective strategy to maintain the integrity of your epoxide-containing compounds.

Rigorous pH Control

The pH of your solution is arguably the most critical factor in preventing unwanted epoxide ring-opening.[9]

• Why it Matters : Both acidic and basic conditions can catalyze ring-opening.[6][7][8][10] Trace amounts of acid or base can be sufficient to initiate degradation.

• Recommendations :

  • Maintain a neutral pH (6.5-7.5) whenever possible.

  • Use well-characterized and stable buffer systems. Phosphate buffers are often a good choice for this pH range.

  • Be aware that some reagents or starting materials can alter the pH of the solution. Always measure the pH of your final sample preparation.

  • When a non-neutral pH is required for a subsequent step, the epoxide should be introduced as late as possible in the workflow.

Buffer System	Useful pH Range	Considerations
Phosphate	6.2 - 8.2	Generally inert and a good choice for many applications.
HEPES	6.8 - 8.2	A common biological buffer, but check for compatibility.
Borate	8.0 - 10.2	Useful for basic conditions, but can complex with diols.

Strict Temperature Management

Higher temperatures accelerate chemical reactions, including the degradation of epoxides.[11][12]

• Why it Matters : Increased thermal energy can overcome the activation energy for ring-opening, even under nominally stable pH conditions.

• Recommendations :

  • Perform all sample preparation steps at reduced temperatures (e.g., on ice or in a cold room) unless the protocol explicitly requires higher temperatures.[9]

  • Store stock solutions and samples at appropriate low temperatures, such as 2-8°C for short-term and -20°C or -80°C for long-term storage.[9][13][14][15]

  • Avoid repeated freeze-thaw cycles, which can introduce moisture and potentially affect sample stability. Aliquoting samples is highly recommended.

Judicious Solvent Selection

The choice of solvent can significantly impact the stability of an epoxide.

• Why it Matters : Protic solvents (e.g., water, methanol, ethanol) can act as nucleophiles, especially under acidic conditions, leading to solvolysis.[16][17] The polarity of the solvent can also influence reaction rates.

• Recommendations :

  • Use aprotic solvents (e.g., THF, acetonitrile, dichloromethane) whenever the experimental design allows.

  • Ensure that solvents are anhydrous and of high purity. Water is a common contaminant that can act as a nucleophile.[18]

  • If an aqueous or protic solvent system is unavoidable, ensure strict pH and temperature control.

Exclusion of Nucleophiles and Catalysts

Unwanted nucleophiles or catalysts are a common cause of epoxide degradation.

• Why it Matters : A wide range of nucleophiles can open the epoxide ring, including water, alcohols, amines, and thiols.[7][8] Trace amounts of acids or bases can act as catalysts.

• Recommendations :

  • Use high-purity reagents and solvents.

  • Be mindful of buffer components. For example, amine-containing buffers like Tris can react with epoxides.[9]

  • Ensure all glassware and equipment are scrupulously clean and dry.

The Role of Protecting Groups

In complex multi-step syntheses, it may be necessary to use protecting groups to shield other functional groups in the molecule.[19][20][21] While not a direct method for preventing epoxide ring-opening, the choice of protecting groups and the conditions for their removal can impact epoxide stability. For example, acidic conditions used to remove a protecting group could inadvertently open a nearby epoxide ring.[22]

Troubleshooting Guide

Even with the best preventative measures, you may encounter issues. This section provides a systematic approach to troubleshooting unexpected results.

Caption: Troubleshooting Workflow for Epoxide Degradation.

Issue 1: Low or No Yield of the Desired Epoxide-Containing Product

• Potential Cause : The epoxide ring opened during the reaction or work-up.

• Troubleshooting Steps :

  • Re-evaluate Reaction Conditions :

    • pH : Was the reaction run under strictly neutral conditions? Could a byproduct have shifted the pH?

    • Temperature : Was the temperature carefully controlled? Exothermic reactions can lead to localized heating.

    • Nucleophiles : Were any unintended nucleophiles present? This includes water in solvents or reagents.

  • Analyze the Crude Reaction Mixture : Use techniques like LC-MS or GC-MS to look for common ring-opened byproducts, such as diols. The mass of these byproducts will correspond to the mass of your starting epoxide plus the mass of the nucleophile (e.g., +18 for water, +32 for methanol).

  • Implement a Milder Work-up : Aqueous work-ups can be problematic. Consider using anhydrous salts to remove water and filtering, rather than a liquid-liquid extraction with an aqueous phase.

Issue 2: Appearance of Unexpected Peaks in Analytical Runs (HPLC, GC, etc.)

• Potential Cause : The epoxide is degrading in the analytical sample vial, during the run, or during sample processing.[9]

• Troubleshooting Steps :

  • Check the Sample Solvent/Mobile Phase : Is the pH of your mobile phase or sample diluent appropriate? Acidic mobile phases (e.g., containing formic acid or TFA) are a common cause of on-column degradation.

  • Analyze a Freshly Prepared Sample : Prepare a sample and inject it immediately. Compare the chromatogram to a sample that has been sitting at room temperature for some time. If new peaks appear or the main peak decreases over time, you have an in-vial stability issue.

  • Reduce Sample Temperature : Use a cooled autosampler if available. Store prepared samples in a freezer until they are ready to be analyzed.

Frequently Asked Questions (FAQs)

Q1: How can I quickly check if my epoxide is degrading? A1: Thin-Layer Chromatography (TLC) is a fast and effective method. The ring-opened products, such as diols, are typically much more polar than the parent epoxide. You will see a new spot with a lower Rf value if degradation is occurring.

Q2: Are all epoxides equally stable? A2: No. The stability of an epoxide is influenced by its structure.[3] Steric hindrance around the epoxide can sometimes offer a degree of protection against nucleophilic attack. Electronic effects from nearby functional groups can also either stabilize or destabilize the ring.

Q3: Can I use protecting groups to temporarily shield the epoxide itself? A3: Protecting an epoxide is not a standard strategy because the conditions required to add and remove a protecting group would likely be harsh enough to open the ring. The focus should be on controlling the external conditions (pH, temperature, nucleophiles) to prevent the reaction from occurring in the first place.

Q4: My downstream application requires an acidic/basic environment. How can I manage my epoxide sample? A4: The key is to minimize the time the epoxide is exposed to harsh conditions. Prepare a concentrated stock solution of your epoxide in a stable, aprotic solvent. Add this stock solution to the acidic or basic reaction mixture immediately before you intend for the reaction to start.

Q5: What are the best practices for long-term storage of epoxide compounds? A5: For long-term storage, epoxide compounds should be stored as a neat solid or oil, if possible, or as a concentrated solution in an anhydrous, aprotic solvent.[14][23] Storage should be at low temperatures (-20°C or -80°C) in tightly sealed containers to prevent moisture ingress.[13][14][15]

References

• 18.6: Reactions of Epoxides - Ring-opening - Chemistry LibreTexts. (2024, March 24). Retrieved from [Link]

• Epoxide Reactions - BYJU'S. Retrieved from [Link]

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• Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps. Retrieved from [Link]

• 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax. (2023, September 20). Retrieved from [Link]

• Epoxy 101: Best Practices for Mixing, Handling, and Hygiene - Meridian Adhesives Group. Retrieved from [Link]

• Influence of Composition, Humidity, and Temperature on Chemical Aging in Epoxies: A Local Study of the Interphase with Air - Taylor & Francis. Retrieved from [Link]

• Video: Base-Catalyzed Ring-Opening of Epoxides - JoVE. Retrieved from [Link]

• Properly Storing and Mixing Industrial Epoxy Resins - Waterproofing Contractor. Retrieved from [Link]

• How to Properly Preserve and Maintain Epoxy Materials for Maximum Shelf Life. Retrieved from [Link]

• Epoxide Ring Opening With Base - Master Organic Chemistry. (2015, February 10). Retrieved from [Link]

• Thermochemical Studies of Epoxides and Related Compounds - PMC - NIH. Retrieved from [Link]

• HANDLING AND STORAGE OF EPOXY RESINS. Retrieved from [Link]

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• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. (2023, December 25). Retrieved from [Link]

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Technical Support Center: Navigating Oxylipin Quantification

A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming Interference from Other Oxylipins.

Oxylipins, a diverse class of bioactive lipid mediators derived from the oxidation of polyunsaturated fatty acids, play critical roles in a myriad of physiological and pathological processes. Their accurate quantification is paramount to understanding their function in health and disease. However, the inherent complexity of the oxylipin metabolome, characterized by a high degree of structural similarity among its members, presents significant analytical challenges. Interference from isomeric and isobaric species is a common and critical issue that can lead to inaccurate quantification and misinterpretation of results.

This technical support guide, designed for professionals in research and drug development, provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific issue of interference from other oxylipins during their quantification.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of interference in oxylipin quantification?

A1: Interference in oxylipin analysis primarily stems from the presence of isomers and isobars.

• Isomers are molecules that have the same molecular formula but different structural arrangements. In the context of oxylipins, this includes:

  • Positional isomers: Where a functional group (e.g., hydroxyl group) is located at a different position on the fatty acid backbone (e.g., 5-HETE, 8-HETE, 9-HETE, 11-HETE, 12-HETE, and 15-HETE).[1][2]

  • Geometric isomers (cis/trans): Arising from the configuration of double bonds.

  • Enantiomers (R/S): Stereoisomers that are mirror images of each other. These are particularly important as their biological activities can differ significantly.[3][4]

• Isobars are molecules that have the same nominal mass but different elemental compositions. While less common among oxylipins themselves, isobaric interference can arise from other co-extracted lipids or matrix components.

These structurally similar compounds often exhibit similar physicochemical properties, leading to co-elution in chromatography and identical mass-to-charge ratios (m/z) in mass spectrometry, making their individual quantification challenging.[1][2][5]

Q2: I'm observing co-eluting peaks with the same m/z value in my LC-MS/MS analysis. How can I confirm if this is due to isomeric interference?

A2: This is a classic sign of isomeric interference. While tandem mass spectrometry (MS/MS) with Multiple Reaction Monitoring (MRM) enhances specificity, some isomers can still produce identical precursor and product ions.[2][6]

Here’s a systematic approach to investigate and confirm isomeric interference:

• Review the Literature: Check for known isomeric pairs for the oxylipin you are targeting. Many common oxylipins, such as HETEs and PGs, have well-documented isomers.[1][5]

• Optimize Chromatographic Separation: The most effective way to resolve isomers is through chromatography. If you suspect interference, further optimization of your LC method is the first step.

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS can help distinguish between compounds with very close m/z values that may appear as a single peak in a lower-resolution instrument.[7]

• Chiral Chromatography: If you suspect interference from enantiomers, specific chiral columns are necessary for their separation, as standard reversed-phase columns will not resolve them.[3][4][8]

Troubleshooting Guides

Problem 1: Poor Chromatographic Resolution of Key Oxylipin Isomers

Symptoms:

• Broad, tailing, or fronting peaks for your analyte of interest.

• Inability to baseline-separate known isomeric pairs (e.g., PGD2 and PGE2).[6]

• Inconsistent retention times across runs.

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Suboptimal Mobile Phase Composition	The polarity and pH of the mobile phase significantly impact the retention and separation of acidic oxylipins.	Protocol 1: Mobile Phase Optimization. Experiment with different organic modifiers (e.g., acetonitrile vs. methanol), and the concentration of additives like formic acid, acetic acid, or ammonium acetate.[1] Ammonium acetate has been shown to improve the resolution of certain isomers.[9]
Inadequate LC Column Chemistry	The choice of stationary phase is critical. A standard C18 column may not provide sufficient selectivity for all oxylipin isomers.	Protocol 2: Column Selection and Testing. Test columns with different stationary phases (e.g., C8, phenyl-hexyl) or core-shell particles, which can offer higher efficiency and resolution.[9][10]
Non-Optimal Gradient Elution	A steep gradient may not provide enough time for the separation of closely eluting isomers.	Protocol 3: Gradient Optimization. Lengthen the gradient and reduce the slope, particularly around the elution time of the target analytes, to improve separation.

Problem 2: Suspected Co-elution of Isobaric or Isomeric Interferences Despite an Optimized LC Method

Symptoms:

• Inaccurate quantification when comparing with a different analytical method or expected physiological levels.

• Fragment ion ratios that are inconsistent with a pure standard.

• The presence of a "shoulder" on your chromatographic peak.

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Identical Precursor and Product Ions	Some isomers produce identical fragmentation patterns in MS/MS, making them indistinguishable even with MRM.[2][7]	Protocol 4: Selection of Specific MRM Transitions. Carefully select MRM transitions that are unique to your analyte of interest, even if they are less intense.[1][10] Infuse pure standards of potential interferents to check for cross-talk in your selected MRM channels.[2]
Enantiomeric Co-elution	Enantiomers have identical physicochemical properties and will co-elute on achiral columns, leading to an overestimation of the total concentration if only one enantiomer is biologically active.	Protocol 5: Chiral Chromatography. Employ a chiral column and a compatible mobile phase to separate the enantiomers. This is crucial for understanding the enzymatic versus non-enzymatic origin of oxylipins.[3][4][8]
In-source Fragmentation or Adduct Formation	The electrospray ionization (ESI) source can sometimes induce fragmentation or the formation of adducts, leading to unexpected ions that can interfere with quantification.[7]	Optimize ESI source parameters (e.g., capillary voltage, source temperature) to minimize in-source fragmentation. Ensure the mobile phase composition is not promoting adduct formation.

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Isomer Separation

• Prepare Stock Solutions: Prepare a standard mixture containing the isomeric oxylipins of interest at a known concentration.

• Establish a Baseline Method: Use a standard reversed-phase C18 column with a mobile phase of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Systematic Modification:

  • Test different organic modifiers: Replace acetonitrile with methanol.

  • Vary the additive: Replace formic acid with acetic acid (0.02%).[1]

  • Introduce a salt: Add ammonium acetate (e.g., 12 mM) to both mobile phases.[1]

• Analyze and Compare: Inject the standard mixture with each mobile phase composition and compare the resolution of the isomeric peaks.

Protocol 2: Column Selection and Testing

• Select a Panel of Columns: Choose a few columns with different stationary phase chemistries (e.g., C18, C8, Phenyl-Hexyl) and particle technologies (e.g., fully porous, core-shell).

• Use an Optimized Mobile Phase: Employ the best mobile phase composition determined from Protocol 1.

• Perform Injections: Inject the standard mixture onto each column under the same gradient conditions.

• Evaluate Performance: Compare the columns based on resolution, peak shape, and analysis time.

Protocol 3: Gradient Optimization

• Initial Fast Gradient: Run a quick gradient to determine the approximate elution time of your target oxylipins.

• Shallow Gradient Segment: Modify the gradient to have a shallower slope around the elution window of your analytes. For example, if your analytes elute between 10 and 12 minutes with a gradient of 5-95% B in 15 minutes, try a segmented gradient that goes from 30-50% B over 10 minutes in that region.

• Iterate: Make small adjustments to the gradient slope and length to achieve baseline separation.

Protocol 4: Selection of Specific MRM Transitions

• Infuse Pure Standards: Individually infuse pure standards of your target analyte and any suspected interfering isomers into the mass spectrometer.

• Acquire Product Ion Scans: Perform product ion scans for the [M-H]⁻ ion of each compound.

• Identify Unique Fragments: Compare the product ion spectra to find fragment ions that are unique or significantly more abundant for your target analyte.

• Develop MRM Method: Create an MRM method using the most specific precursor-product ion pairs, even if they are not the most intense.[10]

Protocol 5: Chiral Chromatography for Enantiomer Separation

• Column Selection: Choose a chiral stationary phase suitable for oxylipins, such as an amylose-based tris(3,5-dimethyl-phenylcarbamate) phase.[4][8]

• Mobile Phase: Use a mobile phase compatible with the chiral column, often consisting of an organic solvent like acetonitrile and an acidic aqueous component.

• Method Development: Optimize the gradient and flow rate to achieve separation of the enantiomers.

• Two-Dimensional LC-MS/MS (Optional): For complex samples, a 2D-LC-MS/MS setup can be used where the oxylipin peak from a reversed-phase column is transferred to a chiral column for enantiomeric separation.[3][8]

Visualizations

Diagram 1: The Challenge of Isobaric and Isomeric Interference

Caption: Conceptual workflow illustrating how structurally similar oxylipins present a unified signal to the mass spectrometer, necessitating effective chromatographic separation for accurate quantification.

Diagram 2: Troubleshooting Workflow for Co-eluting Peaks

Caption: A decision-making flowchart for systematically addressing issues of co-eluting peaks in oxylipin analysis.

References

• Gao, S., et al. (2018). Lipidomic profiling of targeted oxylipins with ultra-performance liquid chromatography-tandem mass spectrometry. Metabolomics, 14(1), 10. Available at: [Link]

• Dyall, S. C., et al. (2022). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 23(19), 11887. Available at: [Link]

• Dyall, S. C., et al. (2022). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 23(19), 11887. Available at: [Link]

• Yang, J., et al. (2018). Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. Journal of Visualized Experiments, (137), 57765. Available at: [Link]

• Rund, K. M., et al. (2021). Deducing formation routes of oxylipins by quantitative multiple heart-cutting achiral-chiral 2D-LC-MS. Journal of Lipid Research, 62, 100085. Available at: [Link]

• MetwareBio. (n.d.). Lipidomics Sample Preparation FAQ. Available at: [Link]

• Rund, K. M., et al. (2021). Chiral separation of arachidonic acid-derived oxylipins by means of 2D-LC-MS/MS. ResearchGate. Available at: [Link]

• Wu, Z., et al. (2023). Analytical Strategy for Oxylipin Annotation by Combining Chemical Derivatization-Based Retention Index Algorithm and Feature Tandem Mass Spectrometric Fragmentation as a Biomarker Discovery Tool. Analytical Chemistry, 95(43), 15933–15942. Available at: [Link]

• Bohrium. (2023). Analytical Strategy for Oxylipin Annotation by Combining Chemical Derivatization-Based Retention Index Algorithm and Feature Tandem Mass Spectrometric Fragmentation as a Biomarker Discovery Tool. Available at: [Link]

• ResearchGate. (n.d.). Examples of the most commonly used types of solid-phase extraction... Available at: [Link]

• Rund, K. M., et al. (2021). Analytical approach for the determination of oxylipin enantiomers in... ResearchGate. Available at: [Link]

• Chen, Y.-C., et al. (2023). Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research. Metabolites, 13(11), 1123. Available at: [Link]

• Kuda, O., et al. (2020). Methods of the Analysis of Oxylipins in Biological Samples. Metabolites, 10(1), 24. Available at: [Link]

• O'Donnell, V. B., et al. (2021). Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Zenodo. Available at: [Link]

• O'Donnell, V. B., et al. (2025). Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry. Science Signaling, 18(887), eadw1245. Available at: [Link]

• Zhang, X., et al. (2021). High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples. Metabolites, 11(10), 664. Available at: [Link]

• Agilent Technologies. (2019). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. MDPI. Available at: [Link]

• Waters Corporation. (n.d.). Targeted UPLC-MS/MS Analysis of Oxylipins. Available at: [Link]

• Surma, M. A., et al. (2021). Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. Metabolites, 11(8), 534. Available at: [Link]

• Han, X. (2012). Strategies to improve/eliminate the limitations in shotgun lipidomics. Journal of Lipid Research, 53(7), 1225–1236. Available at: [Link]

• Le, T. D., et al. (2023). Decoding the Oxylipin Chemical Space using Ion Identity Molecular Networking. ChemRxiv. Available at: [Link]

• Kuda, O., et al. (2020). Methods of the Analysis of Oxylipins in Biological Samples. Metabolites, 10(1), 24. Available at: [Link]

• Kuda, O., et al. (2020). Methods of the Analysis of Oxylipins in Biological Samples. ResearchGate. Available at: [Link]

• Hartler, J., et al. (2017). Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry. Journal of Lipid Research, 58(10), 2086–2097. Available at: [Link]

• Hartler, J., et al. (2021). Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry. Journal of Lipid Research, 62, 100050. Available at: [Link]

• Dyall, S. C., et al. (2022). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. International Journal of Molecular Sciences, 23(19), 11887. Available at: [Link]

Sources

• 1. Lipidomic profiling of targeted oxylipins with ultra-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deducing formation routes of oxylipins by quantitative multiple heart-cutting achiral-chiral 2D-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comprehensive Analysis of Different Subtypes of Oxylipins to Determine a LC–MS/MS Approach in Clinical Research | MDPI [mdpi.com]
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• 7. chemrxiv.org [chemrxiv.org]
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• 10. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate Standards

Welcome to the technical support guide for Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. This document provides in-depth guidance, field-proven insights, and troubleshooting protocols for researchers, scientists, and drug development professionals. As a complex bioactive lipid, this eicosanoid standard requires meticulous handling to ensure experimental accuracy and reproducibility. This guide is structured to address common challenges and provide both the "how" and the "why" behind critical experimental procedures.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of this standard.

Q1: How should I store the standard upon receipt?

A1: Immediate and proper storage is critical to prevent degradation. Upon receipt, the standard, which is typically supplied in a solution[1][2], should be stored at -80°C .[3][4][5] This ultra-low temperature is essential to minimize lipid oxidation and potential enzymatic activity that can compromise the integrity of the molecule, particularly the sensitive epoxy and hydroxyl groups.[3] Storage at -20°C is insufficient to halt these degradative processes for long-term stability.[3]

Q2: What is the best solvent for reconstituting and preparing dilutions of this standard?

A2: The choice of solvent is crucial for both solubility and stability. High-purity ethanol is a common and effective solvent for creating primary stock solutions.[5] For creating working standards and serial dilutions for analytical purposes (e.g., LC-MS/MS), solvents such as acetonitrile, ethanol, or methanol are frequently used.[4][6][7] It is imperative to use anhydrous, HPLC or MS-grade solvents to prevent the introduction of water or contaminants that can accelerate hydrolysis or oxidation.

Q3: How can I prevent oxidative degradation during my experiments?

A3: This molecule, like many eicosanoids, is highly susceptible to oxidation due to its polyunsaturated structure.[8][9] To mitigate this, consider the following:

• Use of Antioxidants: Incorporating an antioxidant like butylated hydroxytoluene (BHT) into your solvents can help quench free radicals and prevent oxidative damage.[3][4] A final concentration of 0.05% (w/v) BHT in stock and working solutions is a common practice.[4]

• Inert Atmosphere: When preparing solutions, especially if they will be stored for any period before use, purging the vial headspace with an inert gas like argon or nitrogen can displace oxygen and protect the standard.

• Minimize Freeze-Thaw Cycles: Repeatedly freezing and thawing solutions can introduce atmospheric oxygen and moisture. Prepare single-use aliquots of your stock and working solutions to avoid this.

Q4: Is a stable isotope-labeled internal standard necessary for quantification?

A4: Yes, for accurate quantification using mass spectrometry, the use of a stable isotope-labeled (e.g., deuterated) internal standard is considered the gold standard.[5][6][8] These standards behave almost identically to the endogenous analyte during sample extraction, chromatography, and ionization.[8][9] Adding a known amount of the labeled standard to your samples at the earliest stage of preparation corrects for analyte loss during sample processing and compensates for matrix effects during analysis, ensuring the highest level of accuracy.[8][9]

Quantitative Data Summary

The table below summarizes key parameters for the handling and storage of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate.

Parameter	Recommendation	Rationale
Long-Term Storage Temp.	-80°C	Minimizes lipid oxidation and enzymatic degradation.[3][4][5]
Short-Term Storage Temp.	-80°C (aliquots)	Avoids repeated freeze-thaw cycles.
Primary Reconstitution Solvent	Anhydrous Ethanol (MS-Grade)	Good solubility and compatibility with subsequent dilutions.[5]
Working Solution Solvents	Acetonitrile, Methanol, Ethanol (MS-Grade)	Common mobile phase components compatible with LC-MS/MS.[4][6][7]
Antioxidant Additive	Butylated Hydroxytoluene (BHT)	Scavenges free radicals to prevent oxidative degradation.[3][4]
Typical Stock Concentration	0.25 - 1.0 ng/µL	A practical starting point for generating calibration curves.[5]

Experimental Protocols

Protocol 1: Reconstitution of Standard to Create a Stock Solution

This protocol details the steps for safely preparing a primary stock solution from a commercially supplied standard.

Materials:

• Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate standard (as supplied)

• Anhydrous Ethanol (MS-Grade)

• Butylated Hydroxytoluene (BHT)

• Gas-tight Hamilton syringe

• Inert gas (Argon or Nitrogen)

• Amber glass vials with PTFE-lined caps

Procedure:

• Equilibration: Allow the vial containing the standard to equilibrate to room temperature for at least 15-20 minutes before opening. This prevents condensation of atmospheric water inside the cold vial.

• Solvent Preparation: Prepare an ethanol solution containing 0.05% (w/v) BHT. For example, add 5 mg of BHT to 10 mL of ethanol.

• Reconstitution: Carefully open the vial. Using a calibrated gas-tight syringe, add the appropriate volume of the BHT-containing ethanol to achieve the desired stock concentration (e.g., 1 ng/µL).

• Mixing: Cap the vial tightly and vortex gently for 30 seconds to ensure the standard is fully dissolved.

• Inert Gas Purge: Uncap the vial and gently flush the headspace with a stream of argon or nitrogen for 15-20 seconds. Immediately recap the vial tightly.

• Aliquoting: To prevent degradation from multiple freeze-thaw cycles, immediately prepare single-use aliquots in amber glass vials. Purge the headspace of each aliquot vial with inert gas before sealing.

• Storage: Store all aliquots at -80°C until use.

Workflow for Standard Handling and Use

The following diagram illustrates the critical workflow from receiving the standard to its final use in an analytical run, emphasizing key quality control points.

Caption: Workflow for handling eicosanoid standards.

Troubleshooting Guide

This guide provides solutions to common issues encountered during the analysis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate.

Q: I am seeing low or no signal for my analyte in my LC-MS/MS analysis. What could be the cause?

A: This is a common issue often linked to analyte degradation.

• Improper Storage: Verify that the standard has been consistently stored at -80°C.[3] Any exposure to warmer temperatures, even for short periods, can lead to significant degradation.

• Oxidation: The standard may have oxidized during preparation. Ensure you are using fresh, high-purity solvents, consider adding an antioxidant like BHT, and minimize the time the standard is exposed to air.[3][4]

• Inefficient Extraction: If analyzing biological samples, your solid-phase extraction (SPE) protocol may need optimization to ensure efficient recovery of the analyte.[3][7]

• Mass Spectrometer Settings: Re-verify that the MS/MS transitions (precursor-product ion pairs) and collision energies are correctly optimized for your specific molecule.[7]

Q: My calibration curve shows poor linearity (r² < 0.99). How can I improve it?

A: Poor linearity can stem from issues with either the standard or the analytical method.

• Standard Degradation: The highest concentration points of your curve may be accurate, but the lower points might have degraded. Prepare fresh dilutions from a new stock aliquot. Instability of standards can lead to errors in the standard curve.[8][9]

• Internal Standard Purity: The stable isotope-labeled internal standard may contain a small amount of the unlabeled analyte, which can disproportionately affect the low end of the curve, causing it to become non-linear.[8]

• Detector Saturation: At the high end of the curve, you might be saturating the mass spectrometer's detector.[7] Try extending the dilution series to include lower concentrations and remove the highest point.

• Ion Suppression/Enhancement: Matrix effects from the sample or mobile phase can affect linearity. Ensure your chromatographic method provides adequate separation from interfering compounds.

Q: I observe high variability between my replicate injections. What is the likely reason?

A: High replicate variability often points to instability during the analytical run.

• Autosampler Temperature: Eicosanoids can degrade even at the refrigerated temperatures of a typical autosampler (e.g., 4°C) over the course of a long analytical run.[7] Keep your run times as short as possible and analyze samples immediately after preparation.

• Adsorption: Bioactive lipids can adsorb to plasticware. Use amber glass or silanized glass vials and limit the use of plastics wherever possible.

• Inconsistent Sample Preparation: Ensure that every sample and standard is treated identically, especially regarding timing and exposure to light and air. The use of a stable isotope-labeled internal standard is crucial to correct for this type of variability.[8][9]

References

• Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis - NIH. Retrieved from [Link]

• Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - NIH. (2022, November 8). Retrieved from [Link]

• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry - LIPID MAPS. Retrieved from [Link]

• Methyl 12(R),13(S)-epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate - Traxal Technologies. Retrieved from [Link]

• Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - NIH. (2015, October 3). Retrieved from [Link]

• Methyl 12(S),13(S)-epoxy-11(S)-hydroxy-9(Z),15(Z)-octadecadienoate | Traxal Technologies. Retrieved from [Link]

• METHYL 12(R),13(S)-EPOXY-9(S)-HYDROXY-10(E),15(Z)-OCTADECADIENOATE - INDOFINE Chemical Company. Retrieved from [Link]

Sources

• 1. larodan.com [larodan.com]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]
• 8. caymanchem.com [caymanchem.com]
• 9. cdn2.caymanchem.com [cdn2.caymanchem.com]

"minimizing isomerization of epoxy fatty acids during derivatization"

Answering the user's request.

Technical Support Center: Analysis of Epoxy Fatty Acids

Introduction: The Challenge of Epoxide Stability

Welcome to the technical support center for the analysis of epoxy fatty acids (EpFAs). As researchers, scientists, and drug development professionals, you are aware of the critical role these lipid mediators play in various physiological and pathological processes, including inflammation and cardiovascular function.[1] However, their analytical characterization is notoriously challenging due to the inherent reactivity of the epoxide ring.

The three-membered ether ring of an epoxide is highly strained, making it susceptible to nucleophilic attack and ring-opening under both acidic and basic conditions.[2][3][4] This reactivity is the primary cause of isomerization and artifact formation during sample derivatization, a necessary step for robust analysis by gas chromatography (GC). This guide is designed to provide you with the expertise, troubleshooting strategies, and validated protocols to maintain the structural integrity of your EpFAs during analysis, ensuring the data you generate is both accurate and reliable.

Frequently Asked Questions (FAQs)

Q1: What is isomerization in the context of epoxy fatty acids?

A: Isomerization refers to the conversion of an epoxy fatty acid into a different structural form, or isomer, without changing its molecular formula. During derivatization, the most common issues are:

• Cis/Trans Isomerization: The naturally occurring cis-epoxide can convert to the more thermodynamically stable trans-epoxide, particularly under harsh thermal or acidic conditions.[5]

• Formation of Hydroxy Isomers: The epoxide ring can be opened by hydrolysis (reaction with water) to form vicinal diols (dihydroxy fatty acids). This is a significant artifact, especially when using acid catalysts in the presence of moisture.[6][7][8]

Q2: Why is derivatization necessary for GC analysis of epoxy fatty acids?

A: Derivatization is crucial for two main reasons. First, fatty acids in their free form are highly polar due to the carboxylic acid group. This polarity can lead to poor chromatographic peak shape, adsorption onto the GC column, and inaccurate quantification. Second, converting the carboxylic acid to a less polar ester, typically a fatty acid methyl ester (FAME), increases its volatility, making it suitable for GC analysis.

Q3: My analysis shows high levels of dihydroxy fatty acids that are not expected in my samples. What is the likely cause?

A: The presence of significant amounts of dihydroxy fatty acids is a strong indicator that the epoxide ring has been hydrolyzed during your sample preparation or derivatization. The primary culprit is often an acid-catalyzed derivatization method (e.g., using boron trifluoride-methanol or acidic methanol) in the presence of even trace amounts of water.[6][7][9] The acid protonates the epoxide oxygen, making it an excellent leaving group and highly susceptible to attack by a nucleophile, such as water or the methanol solvent itself.[7]

Troubleshooting Guide: Identifying and Solving Derivatization Issues

This section addresses specific problems you may encounter during your experiments.

Issue 1: Appearance of Unexpected or Multiple Peaks in the Chromatogram

• Symptom: Your chromatogram for a single EpFA standard shows multiple peaks where you expect only one.

• Probable Cause & Mechanism: This is a classic sign of artifact formation.

  • Epoxide Ring Opening: As detailed in the diagram below, acidic or basic conditions can lead to the formation of diols or methoxy-hydroxy derivatives, which will elute as separate peaks.[9]

  • Thermal Degradation: High temperatures in the GC inlet can cause on-column degradation or isomerization.[5]

• Solution Strategy:

  • Switch to a Milder Derivatization Method: Immediately suspect your current derivatization conditions. If you are using an acid-catalyzed method, switch to a base-catalyzed protocol at room temperature, such as one using sodium methoxide.[10][11]

  • Verify Solvent and Reagent Purity: Ensure all solvents are anhydrous and reagents are fresh. Water is a key reactant in the undesired hydrolysis pathway.

  • Optimize GC Inlet Temperature: Lower the inlet temperature in increments of 10-20°C to see if the artifact peaks are reduced, which would indicate thermal degradation.

Diagram: Competing Reaction Pathways During Esterification

The following diagram illustrates the desired reaction (esterification) versus the undesired side reaction (epoxide ring-opening) that leads to isomerization and artifact formation.

Caption: Workflow for Mild Derivatization of EpFAs.

References

• Formation of Epoxy Fatty Acids in Triacylglycerol Standards during Heating. Journal of Oleo Science. [Link]

• Fast and simple transesterification of epoxidized soybean oil to prepare epoxy methyl esters at room temperature. RSC Advances. [Link]

• Method for preparing epoxidized fatty acid methyl ester.

• Lipoxygenase-catalyzed transformation of epoxy fatty acids to hydroxy-endoperoxides. Journal of Lipid Research. [Link]

• Simultaneous determination by GC-MS of epoxy and hydroxy FA as their methoxy derivatives. Lipids. [Link]

• Production method of epoxy fatty acid methyl ester.

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. Journal of Chromatography A. [Link]

• Stability of epoxy fatty acids under acidic conditions? ResearchGate. [Link]

• Preparation of Epoxidized Fatty Acid Methyl Ester with in situ Auto-Catalyzed Generation of Performic Acid and the Influence of Impurities on Epoxidation. INIS-IAEA. [Link]

• Simultaneous quantification of epoxy and hydroxy fatty acids as oxidation products of triacylglycerols in edible oils. ResearchGate. [Link]

• Separation and quantitation of hydroxy and epoxy fatty acid by high-performance liquid chromatography with an evaporative light-scattering detector. ResearchGate. [Link]

• Development and Validation of a Gas Chromatography-Flame Ionization Detection Method for the Determination of Epoxy Fatty Acids in Food Matrices. ResearchGate. [Link]

• Preparation of Epoxy Fatty Acid Methyl Ester Plasticizer for PVC From Illegal Cooking Oil. Journal of Macromolecule Science. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 9,10-epoxy-13-hydroxy-octadecadienoate and 12,13-epoxy-9-hydroxy-octadecadienoate

Introduction

Linoleic acid, an essential omega-6 fatty acid, is a crucial component of cellular membranes and a precursor to a diverse array of signaling molecules known as oxylipins. Enzymatic and non-enzymatic oxidation of linoleic acid generates a family of metabolites, including hydroxy, epoxy, and keto derivatives, which play pivotal roles in regulating physiological and pathophysiological processes. Among these are the epoxy-hydroxy-octadecadienoates, a class of compounds whose biological activities are intricately linked to the specific arrangement of their functional groups. This guide provides a detailed comparison of two such isomers: 9,10-epoxy-13-hydroxy-octadecadienoate (9,10-Ep-13-HODE) and 12,13-epoxy-9-hydroxy-octadecadienoate (12,13-Ep-9-HODE).

While direct comparative studies on these specific molecules are limited, this guide will synthesize available data on closely related structural analogs to provide researchers, scientists, and drug development professionals with a framework for understanding their potential differential biological effects. We will delve into their biosynthesis, potential mechanisms of action, and provide detailed experimental protocols for their investigation.

Biosynthesis and Structural Considerations

Both 9,10-Ep-13-HODE and 12,13-Ep-9-HODE are derived from the oxidation of linoleic acid. The initial step typically involves the formation of hydroperoxy-octadecadienoic acids (HpODEs) by lipoxygenases (LOX) or cytochrome P450 (CYP) enzymes. These hydroperoxides are then reduced to their corresponding hydroxy-octadecadienoic acids (HODEs), namely 13-HODE and 9-HODE. Subsequent epoxidation of the remaining double bond by CYP enzymes leads to the formation of the epoxy-hydroxy derivatives.

The key structural difference between these two isomers lies in the relative positions of the epoxy and hydroxyl groups. This seemingly subtle variation can have profound implications for their biological activity, influencing their interaction with enzymes and receptors, and ultimately dictating their cellular effects.

Caption: Workflow for the in vitro anti-inflammatory assay.

In Vitro Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cytotoxicity.

Cell Line: A relevant cell line for the intended application (e.g., RAW 264.7 macrophages, HaCaT keratinocytes, etc.).

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of 9,10-Ep-13-HODE or 12,13-Ep-9-HODE. Include a vehicle control and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

Data Analysis: Calculate cell viability as a percentage of the vehicle control. A dose-dependent decrease in cell viability indicates cytotoxicity.

Signaling Pathway Investigation

To elucidate the mechanisms underlying the observed biological activities, further investigations into specific signaling pathways are warranted.

Caption: Inferred signaling pathways for the two isomers.

Western blotting can be employed to assess the activation of key proteins in these pathways, such as the phosphorylation of NF-κB p65 for the pro-inflammatory pathway and the expression of PPARγ target genes for the anti-inflammatory pathway.

Conclusion

While direct comparative data for 9,10-epoxy-13-hydroxy-octadecadienoate and 12,13-epoxy-9-hydroxy-octadecadienoate remains to be established, an analysis of their structural precursors and related compounds provides a strong foundation for hypothesizing their divergent biological activities. It is likely that 12,13-epoxy-9-hydroxy-octadecadienoate exhibits pro-inflammatory properties, whereas 9,10-epoxy-13-hydroxy-octadecadienoate may possess anti-inflammatory or pro-resolving functions. The experimental protocols detailed in this guide offer a robust framework for the empirical validation of these hypotheses. Further research into these specific isomers is crucial for a comprehensive understanding of the structure-activity relationships within the complex family of linoleic acid metabolites and for the potential development of novel therapeutic agents targeting inflammatory and other disease processes.

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A Researcher's Guide to the In Vitro Validation of Novel Anti-Inflammatory Agents: A Comparative Analysis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate

This guide provides a comprehensive framework for the in vitro validation of the anti-inflammatory effects of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, a complex linoleic acid metabolite. In the ever-evolving landscape of drug discovery, rigorous in vitro analysis is the cornerstone of identifying and characterizing novel therapeutic candidates. This document is intended for researchers, scientists, and drug development professionals, offering a detailed comparison of this compound's potential performance against established anti-inflammatory agents, supported by established experimental protocols.

The following sections will delve into the mechanistic rationale behind the experimental design, provide step-by-step protocols for key assays, and present a comparative analysis of the target compound against the well-characterized non-steroidal anti-inflammatory drug (NSAID) Ibuprofen and the potent corticosteroid, Dexamethasone.

The Inflammatory Cascade: A Target for Therapeutic Intervention

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants.[1][2] While a critical component of the innate immune system, chronic or dysregulated inflammation is a key driver of numerous diseases. The inflammatory process is orchestrated by a symphony of signaling pathways and molecular mediators. A central player in this process is the transcription factor Nuclear Factor-kappa B (NF-κB), which regulates the expression of a wide array of pro-inflammatory genes, including those encoding cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[3][4][5]

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of the inflammatory response in macrophages, primarily through the Toll-like receptor 4 (TLR4) signaling pathway, leading to the activation of NF-κB.[6][7][8] This makes LPS-stimulated macrophages an excellent and widely used in vitro model for screening potential anti-inflammatory compounds.[6][7]

Our target compound, Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, is a metabolite of linoleic acid. Various oxidized metabolites of linoleic acid have been reported to possess anti-inflammatory properties, suggesting that this compound may exert its effects by modulating key inflammatory pathways.[9][10][11][12][13]

Experimental Design for In Vitro Validation

To comprehensively assess the anti-inflammatory potential of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, a multi-pronged approach is necessary. The following experimental workflow is designed to investigate its effects on key inflammatory mediators and signaling pathways.

Caption: Experimental workflow for in vitro anti-inflammatory validation.

Step 1: Assessment of Nitric Oxide Production in LPS-Stimulated RAW 264.7 Macrophages

Rationale: Nitric oxide (NO) is a key inflammatory mediator produced by iNOS in activated macrophages.[14] The Griess assay provides a simple and reliable method to quantify nitrite, a stable and nonvolatile breakdown product of NO, in cell culture supernatants. A reduction in nitrite levels in the presence of the test compound indicates potential anti-inflammatory activity.[15]

Protocol:

• Cell Culture: Culture RAW 264.7 murine macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.[15]

• Compound Treatment: The following day, replace the medium with fresh medium containing various concentrations of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, Ibuprofen, or Dexamethasone. A vehicle control (e.g., DMSO) should also be included. Incubate for 1-2 hours.

• LPS Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.[14]

• Incubation: Incubate the plate for 24 hours at 37°C.

• Griess Assay:

  • Transfer 100 µL of cell culture supernatant from each well to a new 96-well plate.

  • Add 100 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well.[15]

  • Incubate at room temperature for 10 minutes, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control. Determine the half-maximal inhibitory concentration (IC50) for each compound.

Step 2: Elucidation of the Mechanism of Action

Rationale: Pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) play a pivotal role in amplifying the inflammatory response.[7] Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive method for quantifying the levels of these cytokines in the cell culture supernatant.

Protocol:

• Follow steps 1-5 of the Nitric Oxide Production Assay protocol.

• Supernatant Collection: After the 24-hour incubation, collect the cell culture supernatants.

• ELISA: Perform ELISAs for TNF-α and IL-6 according to the manufacturer's instructions. This typically involves coating a 96-well plate with a capture antibody, adding the supernatants, followed by a detection antibody, a substrate, and finally measuring the absorbance.

• Data Analysis: Quantify the concentration of each cytokine and calculate the percentage of inhibition for each compound.

Rationale: COX-2 and iNOS are key enzymes responsible for the production of prostaglandins and nitric oxide, respectively, during inflammation.[16][17][18] Western blotting can be used to determine if the test compound inhibits the expression of these proteins.

Protocol:

• Cell Culture and Treatment: Seed RAW 264.7 cells in a 6-well plate and treat with the test compounds and LPS as described previously.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane and then incubate with primary antibodies against COX-2, iNOS, and a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities and normalize the expression of COX-2 and iNOS to the loading control.

Rationale: As a master regulator of inflammation, the NF-κB signaling pathway is a prime target for anti-inflammatory drugs.[4][5][19] A luciferase reporter assay provides a quantitative measure of NF-κB transcriptional activity.

Caption: The NF-κB signaling pathway and potential points of inhibition.

Protocol:

• Cell Transfection: Co-transfect HEK293T cells (or a suitable macrophage cell line) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Cell Seeding and Treatment: Seed the transfected cells in a 96-well plate and treat with the test compounds and LPS (or another NF-κB activator like TNF-α) as previously described.

• Luciferase Assay: After the desired incubation period (typically 6-24 hours), lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system according to the manufacturer's protocol.[9][10][20][21]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. Calculate the percentage of NF-κB inhibition for each compound.

Comparative Performance Analysis

To provide a clear comparison, the following tables summarize hypothetical but plausible experimental data for Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate against Ibuprofen and Dexamethasone.

Table 1: Inhibition of Nitric Oxide Production and Pro-inflammatory Cytokines

Compound	IC50 for NO Inhibition (µM)	Inhibition of TNF-α Production at 10 µM (%)	Inhibition of IL-6 Production at 10 µM (%)
Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate	15.2 ± 2.1	65.4 ± 5.8	58.9 ± 6.3
Ibuprofen	25.8 ± 3.5	45.2 ± 4.1	38.7 ± 3.9
Dexamethasone	0.1 ± 0.02	85.1 ± 7.2	92.3 ± 8.1

Table 2: Effect on COX-2 and iNOS Expression and NF-κB Activity

Compound (at 10 µM)	Relative COX-2 Protein Expression (%)	Relative iNOS Protein Expression (%)	NF-κB Luciferase Activity (% of LPS control)
LPS Control	100	100	100
Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate	42.5 ± 4.9	35.8 ± 3.7	48.2 ± 5.1
Ibuprofen	75.1 ± 6.8	88.3 ± 7.9	82.5 ± 7.5
Dexamethasone	15.3 ± 2.1	10.5 ± 1.8	25.6 ± 3.2

Interpretation of Results and Future Directions

The hypothetical data presented above suggests that Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate exhibits potent anti-inflammatory effects in vitro. Its IC50 for NO inhibition is lower than that of Ibuprofen, indicating greater potency in this assay. Furthermore, its ability to significantly reduce the production of TNF-α and IL-6, as well as the expression of COX-2 and iNOS, suggests a broad-spectrum anti-inflammatory profile. The marked inhibition of NF-κB activity points towards a mechanism of action that involves the suppression of this key inflammatory signaling pathway.

In comparison, Ibuprofen, a known COX inhibitor, shows weaker effects on NO production and NF-κB activity in this model. Dexamethasone, a potent corticosteroid, demonstrates superior anti-inflammatory activity across all assays, as expected.

These in vitro findings provide a strong rationale for further investigation of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate as a potential anti-inflammatory therapeutic. Future studies should focus on:

• In-depth Mechanistic Studies: Investigating the specific molecular targets within the NF-κB pathway.

• In Vivo Efficacy: Validating the anti-inflammatory effects in animal models of inflammation.

• Safety and Toxicity Profiling: Assessing the potential for adverse effects.

This comprehensive in vitro validation approach provides a solid foundation for advancing promising anti-inflammatory compounds from the bench to potential clinical applications.

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A Senior Application Scientist's Guide to the Stereoisomers of Epoxy-Hydroxy-Octadecadienoates: A Comparative Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipid signaling, stereochemistry is not a mere detail; it is the master switch that dictates biological function. This is profoundly evident in the family of epoxy-hydroxy-octadecadienoates, oxidized metabolites of linoleic acid. While sharing the same molecular formula, their stereoisomers can elicit dramatically opposing physiological responses, ranging from potent cytotoxicity to inflammation resolution.

This guide provides an in-depth comparison of the biological effects of these critical stereoisomers. We will dissect their divergent roles in cellular signaling, present the experimental frameworks to validate these effects, and offer insights into the causal relationships that a Senior Application Scientist considers when designing studies in this field. Our approach is grounded in established methodologies, ensuring that every protocol is a self-validating system for generating trustworthy and reproducible data.

The Dichotomy of Stereoisomers: Leukotoxin vs. Isoleukotoxin

The primary players in this comparison are specific stereoisomers of 9,10-epoxy-12-hydroxy-octadecenoate. These compounds are often broadly termed "leukotoxins." However, their biological activities are critically dependent on the relative stereochemistry of the epoxide and hydroxyl groups.

• Leukotoxin (cis-epoxide, trans-hydroxyl): This isomer is a potent cytotoxic agent.[1][2] It is known for its pro-inflammatory effects and its ability to induce cell death in a variety of cell types, including neutrophils and other immune cells.[2][3][4] Its actions are often associated with tissue damage, particularly in inflammatory conditions like acute respiratory distress syndrome (ARDS).[5][6][7][8]

• Isoleukotoxins and other Epoxide Fatty Acids (EpFAs): In contrast, other diastereomers and related epoxy fatty acids often exhibit beneficial, anti-inflammatory, and pro-resolving properties.[9][10] These molecules are key players in maintaining homeostasis. Their beneficial effects are often mediated by the inhibition of pro-inflammatory signaling pathways, such as NF-κB.[9]

The central metabolic hub for the anti-inflammatory EpFAs is the soluble epoxide hydrolase (sEH) enzyme, which converts the protective epoxides into their corresponding diols, which are generally less active.[10] Consequently, inhibiting sEH is a major therapeutic strategy to enhance the body's natural anti-inflammatory responses by increasing the concentration of beneficial EpFAs.[9][10][11]

Comparative Biological Activities

Feature	Leukotoxin Stereoisomer	Other EpFA Stereoisomers (e.g., Isoleukotoxins)
Primary Effect	Pro-inflammatory, Cytotoxic[1][2]	Anti-inflammatory, Pro-resolving[9][10]
Cellular Impact	Induces cell lysis and apoptosis[3]	Protects against cellular stress and inflammation
Key Signaling Pathway	Activation of stress and cell death pathways	Inhibition of pro-inflammatory pathways (e.g., NF-κB)[9]
Metabolic Regulation	Acts as a direct toxin	Activity is terminated by soluble epoxide hydrolase (sEH)[10]
Pathological Role	Contributes to tissue damage in ARDS[5][7]	Contributes to the resolution of inflammation[10]

Representative Cytotoxicity Data

The following table illustrates the expected difference in cytotoxic potency between the stereoisomers, presented as hypothetical half-maximal inhibitory concentration (IC50) values against a typical immune cell line (e.g., neutrophils or macrophages).

Stereoisomer	Representative IC50 (µM)	Interpretation
Leukotoxin	1 - 10	High cytotoxic potential
Isoleukotoxin	> 100	Low to negligible cytotoxic potential

Visualizing the Opposing Signaling Cascades

The divergent effects of these stereoisomers can be traced back to their influence on distinct intracellular signaling pathways. Leukotoxin acts as a direct cellular stressor, while other EpFAs modulate key inflammatory control points.

Caption: Opposing signaling pathways of epoxy-hydroxy-octadecadienoate stereoisomers.

Experimental Validation: Protocols & Workflows

To empirically compare these stereoisomers, a multi-assay approach is required to quantify both cytotoxicity and the inflammatory response. Here, we detail the core protocols for these assessments.

Experimental Workflow Diagram

This workflow provides a logical sequence for comparing two stereoisomers. The causality is clear: treat cells with the compounds, then measure the key outcomes of viability and inflammation.

Caption: Workflow for comparing stereoisomer effects on viability and inflammation.

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells as an indicator of viability. Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[12][13] The amount of formazan produced is directly proportional to the number of viable cells.

Rationale: This is a robust, high-throughput method to quantify the cytotoxic effects of compounds like leukotoxin.

Materials:

• 96-well flat-bottom plates

• Complete cell culture medium

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the epoxy-hydroxy-octadecadienoate stereoisomers in complete culture medium. Remove the old medium and add 100 µL of the diluted compounds. Include vehicle-only and untreated controls.[13][14]

• Incubation: Incubate for the desired exposure time (e.g., 24 or 48 hours).[13]

• MTT Addition: After incubation, add 10 µL of MTT solution to each well for a final concentration of 0.45-0.5 mg/mL.[12][13]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of purple formazan crystals.[12][13]

• Solubilization: Carefully remove the medium. Add 100 µL of solubilization solution to each well to dissolve the crystals. Mix gently to ensure complete dissolution.[12][13]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background subtraction.[12][13]

Protocol 2: Cytokine Quantification by ELISA

The enzyme-linked immunosorbent assay (ELISA) is a highly sensitive and specific method for quantifying a soluble protein, such as a cytokine, in a biological sample like cell culture supernatant.[15] This sandwich ELISA protocol uses a capture antibody coated on the plate, the sample, a biotinylated detection antibody, and an enzyme-linked streptavidin for signal generation.[15][16]

Rationale: This "gold-standard" assay provides quantitative data on the pro-inflammatory (or lack thereof) response induced by the stereoisomers. Measuring cytokines like TNF-α and IL-6 is a direct indicator of an inflammatory reaction.[17]

Materials:

• ELISA plate (e.g., Nunc Maxisorp)

• Capture antibody (e.g., anti-mouse TNF-α)

• Detection antibody (e.g., biotinylated anti-mouse TNF-α)

• Recombinant cytokine standard

• Streptavidin-HRP

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Wash buffer (PBS with 0.05% Tween-20)

• Assay diluent/blocking buffer (e.g., PBS with 1% BSA)

Procedure:

• Plate Coating: Dilute the capture antibody in a binding solution and add 100 µL to each well of the ELISA plate. Incubate overnight at 4°C.[16]

• Blocking: Wash the plate 3 times with wash buffer. Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Sample/Standard Incubation: Wash the plate. Add 100 µL of your collected cell culture supernatants and serially diluted cytokine standards to the appropriate wells. Incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate. Add 100 µL of the diluted biotinylated detection antibody to each well. Incubate for 1 hour at room temperature.[16]

• Streptavidin-HRP: Wash the plate. Add 100 µL of diluted Streptavidin-HRP to each well. Incubate for 30 minutes at room temperature in the dark.

• Substrate Development: Wash the plate. Add 100 µL of TMB substrate to each well. Allow color to develop for 15-30 minutes in the dark.[16]

• Stop Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Absorbance Measurement: Read the optical density at 450 nm within 30 minutes using a microplate reader.[16] A standard curve is generated to calculate the cytokine concentration in the samples.

Protocol 3: Isomer Separation and Analysis by LC-MS/MS

Rationale: To confirm the identity and purity of the stereoisomers being tested and to measure them in biological samples, a robust analytical method is essential. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the necessary sensitivity and specificity.[18] Chiral column chromatography is required to separate the individual stereoisomers.[19]

Methodology Overview:

• Lipid Extraction: Lipids are extracted from the biological sample (e.g., plasma, cell lysates) using a method like a Bligh and Dyer or solid-phase extraction (SPE).[18][20]

• Chromatographic Separation: The extracted lipids are injected into an HPLC system equipped with a chiral column (e.g., a polysaccharide-based chiral stationary phase). A gradient of solvents (e.g., hexane/isopropanol or acetonitrile/water) is used to separate the different stereoisomers based on their differential interaction with the chiral stationary phase.[19][21]

• Mass Spectrometry Detection: As the separated isomers elute from the column, they are ionized (typically by electrospray ionization, ESI) and detected by a tandem mass spectrometer. The instrument is set to a multiple reaction monitoring (MRM) mode, which provides high specificity and sensitivity for quantifying the target molecules.[18]

Concluding Remarks for the Field Scientist

The study of epoxy-hydroxy-octadecadienoate stereoisomers is a compelling example of nature's precision. For the drug development professional, understanding this structural dichotomy is paramount. A compound intended to be anti-inflammatory could, if synthesized with the incorrect stereochemistry, become a potent toxin. This underscores the absolute necessity of rigorous chiral separation, purification, and biological validation.

The experimental protocols and workflows provided here form a foundational strategy for any laboratory investigating these compounds. By systematically assessing cytotoxicity and inflammatory potential, researchers can accurately characterize their specific stereoisomers, paving the way for a deeper understanding of lipid signaling in health and disease and potentially unlocking new therapeutic avenues for inflammatory disorders.

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A Senior Application Scientist's Guide to the Validation of LC-MS/MS Quantification for Epoxy Fatty Acids in Plasma

For researchers, clinical scientists, and drug development professionals, the accurate quantification of epoxy fatty acids (EpFAs) in plasma is paramount. These lipid mediators, derived from the cytochrome P450 (CYP) pathway, play crucial roles in regulating inflammation, blood pressure, and pain. However, their inherent instability and the presence of numerous isomers present significant analytical challenges. This guide provides an in-depth comparison of LC-MS/MS methodologies for EpFA quantification, grounded in scientific principles and field-proven insights to ensure data integrity and reproducibility.

The Critical Challenge: Instability and Isomerism

EpFAs, such as epoxyeicosatrienoic acids (EETs) from arachidonic acid and epoxyoctadecenoic acids (EpOMEs) from linoleic acid, contain a chemically reactive epoxide ring. This functional group is susceptible to hydrolysis, both enzymatically by soluble epoxide hydrolase (sEH) in vivo and chemically under improper sample handling and storage conditions. This rapid conversion to the less active dihydroxy-fatty acids (DiHFAs) can lead to an underestimation of the biologically active EpFAs. Furthermore, the various regioisomers of EpFAs (e.g., 8,9-EET, 11,12-EET, and 14,15-EET) possess distinct biological activities, necessitating chromatographic methods capable of their separation for a comprehensive biological understanding.

A Comparative Analysis of Sample Preparation Strategies

The journey to accurate EpFA quantification begins with meticulous sample preparation. The primary goals are to efficiently extract these lipids from the complex plasma matrix, minimize their degradation, and remove interfering substances. The two most common approaches are liquid-liquid extraction (LLE) and solid-phase extraction (SPE).

Liquid-Liquid Extraction (LLE)

LLE is a classic technique that partitions analytes between two immiscible liquid phases. For EpFAs, this typically involves an aqueous plasma sample and a water-immiscible organic solvent.

Common LLE Protocols & Their Performance:

Solvent System	Key Advantages	Key Disadvantages
Ethyl Acetate	Good recovery for a broad range of lipids.	Can co-extract more interfering matrix components.
Hexane/Isopropanol	Offers good recovery with reduced extraction of some polar interferences.	May require optimization of the solvent ratio for optimal recovery.
Methyl-tert-butyl ether (MTBE)	Efficiently extracts a wide range of lipids and can improve phase separation.	Can be more expensive than other solvents.

Experimental Insight: The choice of LLE solvent is a trade-off between recovery and sample cleanliness. While ethyl acetate is widely used, a Folch-based extraction (chloroform:methanol) or its safer alternative, the Bligh-Dyer method (dichloromethane:methanol), often provides a more comprehensive extraction of lipids. However, for targeted EpFA analysis, a less polar solvent system might be preferable to minimize matrix effects.

Protocol: A Representative LLE Method [1]

• To 100 µL of plasma, add an internal standard solution containing deuterated EpFA analogs.

• Precipitate proteins with 300 µL of ice-cold acetonitrile.

• Vortex and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a new tube.

• Add 1 mL of ethyl acetate and vortex thoroughly.

• Centrifuge to separate the aqueous and organic layers.

• Collect the upper organic layer containing the EpFAs.

• Dry the organic extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction (SPE)

SPE offers a more controlled and often cleaner extraction compared to LLE. It utilizes a solid sorbent packed in a cartridge to retain the analytes of interest while allowing interfering substances to be washed away.

Comparison of Common SPE Sorbents for EpFA Extraction:

Sorbent Type	Principle of Retention	Key Advantages	Key Disadvantages
C18 (Reversed-Phase)	Hydrophobic interactions.	Good retention of non-polar to moderately polar lipids. Widely available.	May have lower recovery for more polar EpFA metabolites.
Oasis HLB (Hydrophilic-Lipophilic Balanced)	A copolymer with both hydrophobic and hydrophilic retention characteristics.	Excellent retention for a broad range of analytes, including polar and non-polar compounds. High recovery and reproducibility.[2]	Can be more expensive than traditional silica-based sorbents.
Weak Anion Exchange (WAX)	Ionic interactions with the carboxylic acid moiety of the fatty acids.	Highly selective for acidic compounds, leading to very clean extracts.	Requires careful pH control during loading and elution steps.

Expert Recommendation: For a robust and high-recovery method suitable for a wide range of EpFAs and their metabolites, the Oasis HLB sorbent is often the preferred choice. Its unique chemistry allows for the retention of both the parent epoxides and their more polar diol metabolites, providing a more comprehensive profile of the sEH pathway. A comparative study on oxylipin extraction showed that while C18 cartridges can perform well, HLB sorbents often provide superior recovery and cleaner extracts.[3]

Protocol: A Validated SPE Method [4][5]

• Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Acidify 100 µL of plasma with 10 µL of 1% formic acid and add internal standards.

• Load the pre-treated plasma onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elute the EpFAs with 1 mL of methanol.

• Dry the eluate under nitrogen and reconstitute for LC-MS/MS analysis.

Navigating the Chromatographic Separation of Isomers

Achieving baseline separation of EpFA regioisomers is critical for accurate quantification. Ultra-high performance liquid chromatography (UPLC) has largely superseded traditional HPLC for this application due to its superior resolution and speed.

Comparison of UPLC Columns for EpFA Isomer Separation:

Column Chemistry	Separation Principle	Key Advantages for EpFA Analysis
C18 (e.g., Acquity BEH C18)	Reversed-phase chromatography based on hydrophobicity.	Good general-purpose column for lipidomics. Can separate some regioisomers.
Phenyl-Hexyl	Reversed-phase with additional π-π interactions from the phenyl group.	Enhanced selectivity for aromatic and unsaturated compounds, which can improve the separation of EpFA isomers.
Chiral Phases (e.g., Chiralcel OD)	Enantioselective interactions.	Capable of separating the enantiomers of each EpFA regioisomer, providing the most detailed biological information.[6]

The Power of UPLC: The use of sub-2 µm particles in UPLC columns provides significantly higher chromatographic efficiency compared to the larger particles used in traditional HPLC. This translates to sharper peaks and better resolution of closely eluting isomers, which is essential for accurate quantification.

The Precision of Tandem Mass Spectrometry (MS/MS) Detection

Tandem mass spectrometry, particularly with a triple quadrupole instrument operating in multiple reaction monitoring (MRM) mode, is the gold standard for the sensitive and selective quantification of EpFAs.

Key Parameters for MS/MS Method Development:

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of free fatty acids, as the carboxylic acid group is readily deprotonated.

• Precursor Ion: In negative ESI mode, the precursor ion is the deprotonated molecule, [M-H]⁻.

• Product Ions: Collision-induced dissociation (CID) of the precursor ion generates characteristic product ions that are specific to the analyte. The selection of unique and intense product ions is crucial for selectivity and sensitivity.

A Curated List of MRM Transitions for Common EpFAs:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
8,9-EET	319.2	155.1
11,12-EET	319.2	208.1
14,15-EET	319.2	219.2
8,9-DHET	337.2	141.1
11,12-DHET	337.2	181.1
14,15-DHET	337.2	221.2
9,10-EpOME	295.2	171.1
12,13-EpOME	295.2	155.1
9,10-DiHOME	313.2	157.1
12,13-DiHOME	313.2	187.1

Note: These are common transitions and may require optimization on individual instruments.

Ensuring Method Validity: A Framework for Success

A robust LC-MS/MS method for EpFA quantification must be thoroughly validated according to regulatory guidelines from bodies such as the FDA and EMA. The key validation parameters provide objective evidence of a method's performance.

Summary of Key Validation Parameters and Typical Acceptance Criteria:

Validation Parameter	Description	Typical Acceptance Criteria
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Accuracy	The closeness of the measured concentration to the true concentration.	Within ±15% of the nominal concentration (±20% at the LLOQ).
Precision	The degree of agreement among individual measurements when the procedure is applied repeatedly.	Coefficient of variation (CV) ≤ 15% (≤ 20% at the LLOQ).
Recovery	The efficiency of the extraction procedure.	Consistent, precise, and reproducible.
Lower Limit of Quantification (LLOQ)	The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.	Signal-to-noise ratio > 10, with accuracy and precision within acceptable limits.
Stability	The chemical stability of the analytes in the biological matrix under different storage and processing conditions.	Analyte concentration should remain within ±15% of the initial concentration.

A Comparative Overview of Validated Method Performance:

Method Reference	Sample Preparation	LLOQ (ng/mL)	Precision (%CV)
Zhu et al. (2011) [1]	LLE (Ethyl Acetate)	0.05 for 14,15-EET	< 15%
Sogawa et al. (2014) [4][5]	SPE	5 nmol/L for EETs (~1.6 ng/mL)	< 16.7%
Lafite et al. (2017) [7]	LLE (Bligh & Dyer)	0.5 for EETs	1.6 - 13.2%

Mitigating Instability: Best Practices for Sample Handling

The lability of the epoxide ring necessitates a stringent sample handling protocol to ensure the integrity of the analytical results.

Key Recommendations for Preserving EpFA Stability:

• Anticoagulant: Use EDTA-containing tubes for plasma collection, as it chelates metal ions that can catalyze lipid peroxidation.

• Immediate Processing: Process blood samples as quickly as possible after collection. Centrifuge at 4°C to separate plasma.

• Antioxidants: Consider adding an antioxidant cocktail, such as butylated hydroxytoluene (BHT), to the plasma immediately after separation to prevent autooxidation. Studies have shown that the addition of BHT can significantly improve the stability of fatty acids in stored plasma and serum.[8][9]

• Storage Conditions: For short-term storage, keep plasma at -80°C. Long-term storage should also be at -80°C to minimize enzymatic and chemical degradation. Avoid repeated freeze-thaw cycles.[10][11][12]

• pH Control: During extraction, avoid strongly acidic or basic conditions, as these can promote the hydrolysis of the epoxide ring.

Visualizing the Workflow: From Sample to Data

To provide a clear overview of the analytical process, the following diagrams illustrate the key steps in LLE and SPE-based workflows for EpFA quantification.

Caption: A typical Liquid-Liquid Extraction (LLE) workflow for plasma epoxy fatty acids.

Caption: A representative Solid-Phase Extraction (SPE) workflow for plasma epoxy fatty acids.

Conclusion

The successful validation of an LC-MS/MS method for the quantification of epoxy fatty acids in plasma hinges on a thorough understanding of their inherent instability and isomeric complexity. As this guide has detailed, a carefully considered approach to sample handling, extraction, and chromatographic separation is essential for generating reliable and reproducible data. While both LLE and SPE have their merits, the use of a hydrophilic-lipophilic balanced SPE sorbent often provides a superior balance of recovery and sample cleanliness. The enhanced resolution of UPLC is critical for isomer separation, and the selectivity of tandem mass spectrometry in MRM mode affords the necessary sensitivity for detecting these low-abundance analytes. By adhering to the principles of bioanalytical method validation and implementing the best practices outlined herein, researchers can confidently quantify epoxy fatty acids and further elucidate their role in health and disease.

References

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• Capdevila, J. H., et al. (1994). Direct resolution of epoxyeicosatrienoic acid enantiomers by chiral-phase high-performance liquid chromatography. Journal of Chromatography B: Biomedical Applications, 657(1), 23-29. [Link]

• Zhu, P., et al. (2011). Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. Journal of Chromatography B, 879(25), 2487-2493. [Link]

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• Sogawa, C., et al. (2014). Simultaneous Determination Method of Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids by LC-MS/MS System. J-STAGE, 37(12), 1949-1955. [Link]

• Nikkari, T., et al. (1986). Stability of plasma fatty acids at -20 degrees C and its relationship to antioxidants. International Journal for Vitamin and Nutrition Research, 56(3), 231-239. [Link]

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• Thompson, J. W., et al. (2019). Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. ResearchGate. [Link]

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• Gouveia-Figueira, S., & Nording, M. L. (2021). Stability of lipids in plasma and serum: Effects of temperature-related storage conditions on the human lipidome. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1866(12), 159026. [Link]

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"cross-validation of analytical methods for oxylipin analysis"

<A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Oxylipin Analysis

Introduction: The Analytical Challenge of Oxylipins

Oxylipins represent a vast and structurally diverse class of signaling molecules derived from the oxidation of polyunsaturated fatty acids (PUFAs).[1][2] These potent lipid mediators are integral to a multitude of physiological and pathological processes, including inflammation, immune response, and vascular tone regulation.[2] However, their analysis presents significant technical challenges. Their low endogenous concentrations, rapid metabolism, and the existence of numerous structurally similar isomers necessitate highly sensitive, selective, and robust analytical methods.[3][4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for quantitative oxylipin analysis due to its superior sensitivity and selectivity.[3][5][6]

This guide provides an in-depth comparison of analytical methodologies for oxylipin analysis, with a core focus on the principles and practical execution of cross-validation. As researchers and drug development professionals, ensuring the accuracy, reliability, and comparability of analytical data is paramount. This guide is structured to provide not just the "how," but the critical "why" behind the experimental choices, grounding every recommendation in established scientific principles and regulatory expectations.

The Foundation: Bioanalytical Method Validation

Before delving into cross-validation, it is crucial to understand the principles of full bioanalytical method validation. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines to ensure the reliability of bioanalytical data.[7][8][9][10] These guidelines, while largely harmonized, have some differences in their specific recommendations.[7] The objective of validation is to demonstrate that an analytical method is suitable for its intended purpose.[10]

Key validation parameters include:

• Specificity and Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual measurements when the procedure is applied repeatedly. This is typically assessed at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. Linearity of this curve is a key focus.

• Limits of Quantification (LOQ): The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.

• Stability: The chemical stability of the analyte in a given matrix under specific conditions for defined periods.

Why This Matters: The Causality Behind Validation

Each validation parameter is designed to mitigate a specific type of analytical error. For instance, rigorous specificity testing prevents the overestimation of an oxylipin due to interference from a structurally similar isomer. Accuracy and precision assessments provide confidence that the reported concentrations are both correct and reproducible. Stability evaluations are critical for oxylipins, which are susceptible to degradation, ensuring that sample handling and storage do not compromise data integrity.

The Primary Workhorse: LC-MS/MS for Oxylipin Analysis

The complexity of the oxylipin profile, with its numerous isomers and wide concentration ranges, makes LC-MS/MS the preferred analytical platform.[5][6] A typical workflow involves several key stages.

A Typical LC-MS/MS Workflow for Oxylipin Analysis

Caption: A typical workflow for the quantitative analysis of oxylipins using LC-MS/MS.

Experimental Protocol: Solid Phase Extraction (SPE) and LC-MS/MS Analysis of Plasma Oxylipins

This protocol is a representative example for the analysis of oxylipins in human plasma.

1. Sample Preparation (Solid Phase Extraction): [11][12]

• Pre-condition SPE Cartridge: Condition a 96-well SPE plate (e.g., Waters Oasis HLB) with 1 mL of methanol followed by 1 mL of water.
• Sample Spiking: To 200 µL of plasma, add a mixture of deuterated internal standards corresponding to the oxylipins of interest. This is crucial for correcting for analyte loss during sample preparation and for matrix effects.
• Loading: Load the spiked plasma sample onto the conditioned SPE cartridge.
• Washing: Wash the cartridge with 1.5 mL of 5% methanol to remove interfering substances.
• Elution: Elute the oxylipins with 1.2 mL of methanol.
• Drying and Reconstitution: Dry the eluent under a stream of nitrogen and reconstitute the sample in 50 µL of 50% methanol.

2. LC-MS/MS Analysis: [13]

• Chromatographic Separation: Inject the reconstituted sample onto a UPLC system equipped with a C18 reversed-phase column (e.g., Waters ACQUITY UPLC BEH C18). A typical gradient involves water and a mixture of acetonitrile/methanol, both containing a weak acid like acetic or formic acid to improve peak shape and ionization efficiency.
• Mass Spectrometric Detection: Analyze the column effluent using a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) for quantification, which provides high selectivity and sensitivity. For each oxylipin and its corresponding internal standard, specific precursor-to-product ion transitions are monitored.

The Imperative of Cross-Validation

Cross-validation is the process of comparing results from two or more different analytical methods or from the same method applied in different laboratories.[14][15] It is a critical step to ensure data comparability and consistency, particularly in multi-site studies or when methods are updated.

When is Cross-Validation Necessary?

Caption: Decision tree for determining the need for analytical method cross-validation.

Cross-validation is essential in the following scenarios:

• Inter-laboratory Comparison: When the same analytical method is used in different laboratories to support a single study.[14]

• Method Transfer: When a validated analytical method is transferred from one laboratory to another.

• Comparison of Different Methods: When data from different analytical methods (e.g., LC-MS/MS vs. immunoassay) are being compared or combined.[16]

• Changes in a Validated Method: When significant modifications are made to a validated method, such as a change in instrumentation or critical reagents.

Designing a Cross-Validation Study

A well-designed cross-validation study involves the analysis of the same set of quality control (QC) samples and, ideally, incurred samples (study samples from subjects) by both methods or laboratories.[14]

1. Sample Selection:

• QC Samples: Use spiked QC samples at a minimum of three concentration levels (low, medium, and high).
• Incurred Samples: The inclusion of incurred samples is highly recommended as they represent the true complexity of the study samples.

2. Acceptance Criteria: The acceptance criteria for cross-validation are generally based on the agreement between the results obtained from the two methods or laboratories. The acceptance criteria from regulatory bodies can be used as a starting point.[14]

Parameter	Chromatographic Assays	Ligand Binding Assays
Mean Accuracy	85.0% to 115.0% of nominal concentration	80.0% to 120.0% of nominal concentration
Precision (%CV)	Within 15.0%	Within 20.0%

Table adapted from the Global Bioanalysis Consortium Harmonization Team recommendations.[14]

For incurred samples, a common acceptance criterion is that at least 67% of the samples should have a difference of within ±20% between the two sets of results.[16]

3. Statistical Analysis: While correlation coefficients can be misleading, other statistical approaches are more informative for method comparison studies.[17][18]

• Bland-Altman Plot: This graphical method plots the difference between the two measurements against their average. It provides a visual representation of the bias and the limits of agreement.[19]

• Regression Analysis: Linear regression can be used to assess the relationship between the two sets of results, providing estimates of both constant and proportional bias.[20]

Comparing Analytical Alternatives

While LC-MS/MS is the dominant technique, other methods have been used for oxylipin analysis.

Analytical Technique	Advantages	Disadvantages	Best Suited For
LC-MS/MS	High sensitivity and selectivity; capable of multiplexing (analyzing many oxylipins simultaneously).[3][5][6]	High initial instrument cost; requires significant expertise.	Comprehensive, quantitative profiling of a wide range of oxylipins.
Gas Chromatography-Mass Spectrometry (GC-MS)	High resolution for certain compounds.	Requires derivatization, which can be time-consuming and introduce variability.[21]	Analysis of specific, less polar oxylipins.
Immunoassays (ELISA, RIA)	High throughput; lower cost per sample.	Prone to cross-reactivity with structurally related compounds; less specific than MS-based methods.[22]	Screening large numbers of samples for a single or a small number of well-characterized oxylipins.

Cross-validation is particularly critical when comparing data generated from different platforms, such as LC-MS/MS and immunoassays, due to the inherent differences in their analytical principles.

Conclusion: Ensuring Data Integrity Through Rigorous Validation

References

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"comparative analysis of lipoxygenase vs. cytochrome P450 derived epoxy fatty acids"

A Comparative Guide to Lipoxygenase and Cytochrome P450 Derived Epoxy Fatty Acids

For researchers, scientists, and drug development professionals, understanding the nuanced differences between lipid signaling pathways is paramount for innovation. This guide provides an in-depth comparative analysis of two critical classes of signaling molecules: epoxy fatty acids derived from lipoxygenase (LOX) and cytochrome P450 (CYP) pathways. We will dissect their biosynthesis, structure, function, and the analytical strategies required to distinguish them, providing field-proven insights to guide your experimental choices.

Introduction: The Significance of Enzymatic Origins

Polyunsaturated fatty acids (PUFAs) like arachidonic acid (AA) and linoleic acid (LA) are not merely structural components of cell membranes; they are precursors to a vast arsenal of potent lipid mediators.[1] The specific enzymes that metabolize these PUFAs dictate the structure of the resulting signaling molecules and, consequently, their biological function.[1] Among the most crucial of these metabolic routes are the lipoxygenase (LOX) and cytochrome P450 (CYP) epoxygenase pathways.[2][3]

Biosynthetic Pathways: A Tale of Two Enzymatic Mechanisms

The fundamental distinction between LOX- and CYP-derived epoxides begins with their enzymatic synthesis. Although both pathways act on PUFAs, their mechanisms and intermediate steps are fundamentally different, leading to structurally distinct products.

Cytochrome P450 (CYP) Epoxygenase Pathway: CYP epoxygenases, primarily isoforms in the CYP2C and CYP2J families, directly insert an oxygen atom across one of the double bonds of a PUFA.[2][6][7] This reaction utilizes NADPH and O2 to form an epoxide ring.[4] When acting on arachidonic acid, this pathway produces four primary regioisomers of epoxyeicosatrienoic acids (EETs): 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[8][9] Similarly, CYP enzymes metabolize linoleic acid to form epoxyoctadecenoic acids (EpOMEs), also known as leukotoxins.[4][5]

Lipoxygenase (LOX) Pathway: The formation of epoxides via the LOX pathway is typically a multi-step process. First, a LOX enzyme (e.g., 5-LOX, 12-LOX, or 15-LOX) incorporates molecular oxygen to form a hydroperoxy fatty acid (e.g., HPETE from AA or HpODE from LA).[6][10] In some cases, this hydroperoxide can be an intermediate that is further metabolized by other enzymes, or it can undergo intramolecular rearrangement to form an epoxide. For instance, specific LOX enzymes in concert with other cellular machinery can lead to the formation of epoxyalcohols.[11] A key example involves the metabolism of linoleic acid by epidermal LOX enzymes, which is critical for skin barrier function.[12] Furthermore, LOX enzymes can act on pre-existing epoxides (like CYP-derived EETs) to generate more complex molecules, such as hydroxy-endoperoxides, demonstrating significant pathway crosstalk.[13][14]

Caption: Biosynthetic pathways of CYP vs. LOX epoxy fatty acids.

Structural and Chemical Dichotomy

The distinct enzymatic origins of these epoxides result in critical structural differences that dictate their stability and biological activity.

• Regio- and Stereoisomerism: CYP epoxygenases can attack any of the double bonds in arachidonic acid, leading to four different regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EETs).[9] Each of these is produced as a mixture of two enantiomers (R,S and S,R). The LOX pathway, in contrast, is often highly specific in where it oxygenates the fatty acid backbone, and subsequent reactions lead to a more defined set of epoxy-containing products.

• Chemical Stability and Metabolism: A crucial point of divergence is their subsequent metabolism. Both LOX and CYP-derived epoxides can be rapidly hydrolyzed by the enzyme soluble epoxide hydrolase (sEH) into their corresponding vicinal diols (dihydroxyeicosatrienoic acids, or DHETs, from EETs; dihydroxyoctadecenoic acids, or DiHOMEs, from EpOMEs).[5][9] This conversion is often considered a deactivation step, as the diols are generally less biologically active than their parent epoxides, although some diols have their own distinct signaling roles.[1][15] The stability of the epoxide ring and its susceptibility to sEH-mediated hydrolysis is a key determinant of the molecule's signaling lifespan.

Feature	Cytochrome P450 (CYP) Derived Epoxides	Lipoxygenase (LOX) Derived Epoxides
Precursor	Arachidonic Acid, Linoleic Acid, EPA, DHA	Arachidonic Acid, Linoleic Acid
Key Enzymes	CYP2C, CYP2J subfamilies[2][7]	5-LOX, 12-LOX, 15-LOX[6]
Mechanism	Direct epoxidation of double bond[6]	Initial hydroperoxidation followed by rearrangement[11]
Primary Products	Epoxyeicosatrienoic acids (EETs), Epoxyoctadecenoic acids (EpOMEs/Leukotoxins)[4][9]	Epoxyalcohols, Leukotoxin diols (via epoxide intermediates)[5][11]
Metabolism	Hydrolysis by soluble epoxide hydrolase (sEH) to diols (DHETs, DiHOMEs)[9]	Can also be metabolized by sEH; may undergo further enzymatic processing[13][14]

Functional Divergence: Pro-Resolving vs. Pro-Inflammatory Roles

The structural variations between these two families of epoxides translate into often opposing biological functions. This distinction is critical for understanding their roles in health and disease.

CYP-Derived Epoxy Fatty Acids (EETs): Generally Protective and Pro-Resolving EETs are widely regarded as beneficial signaling molecules with potent anti-inflammatory, vasodilatory, and pro-angiogenic properties.[4][8]

• Cardiovascular System: EETs cause hyperpolarization of vascular smooth muscle, leading to vasodilation and a reduction in blood pressure.[8] They also protect the heart from ischemia-reperfusion injury.[2][4]

• Inflammation: EETs exert powerful anti-inflammatory effects by inhibiting the activation of NF-κB, a key transcription factor that drives inflammatory responses.[8][9] This leads to decreased expression of adhesion molecules on endothelial cells, reducing the recruitment of inflammatory cells to sites of injury.[9]

• Pain: By stabilizing endogenous EETs, for example through the inhibition of sEH, it is possible to produce analgesic effects in models of both inflammatory and neuropathic pain.[16]

LOX-Derived Epoxy Fatty Acids (Leukotoxins and related compounds): Often Cytotoxic and Pro-Inflammatory In stark contrast to EETs, the epoxides derived from linoleic acid, often termed leukotoxins (e.g., 9,10-EpOME or 12,13-EpOME), and their subsequent diol metabolites (DiHOMEs) are frequently associated with cytotoxicity and inflammation.

• Cytotoxicity: The term "leukotoxin" itself denotes its toxicity. These molecules have been implicated in the pathology of severe inflammatory conditions like adult respiratory distress syndrome (ARDS).[5]

• Pulmonary Edema: Studies have shown that leukotoxin can induce pulmonary edema, a hallmark of acute lung injury, by damaging the lung endothelium and epithelium.[17]

• Metabolic Bioactivation: A critical finding is that the parent epoxide (leukotoxin) acts as a pro-toxin. Its toxicity is dramatically enhanced upon conversion to its diol (leukotoxin diol or DiHOME) by soluble epoxide hydrolase.[5] This is a crucial distinction from the CYP/EET axis, where sEH activity is typically seen as a signal termination step.

Biological Function	CYP-Derived Epoxides (e.g., EETs)	LOX-Derived Epoxides & Diols (e.g., Leukotoxin/DiHOME)
Inflammation	Anti-inflammatory; inhibit NF-κB activation[8][9]	Generally pro-inflammatory; associated with inflammatory pathologies[1]
Vascular Tone	Potent vasodilators; lower blood pressure[8]	Can cause endothelial damage, leading to vascular leakage[17]
Pain	Analgesic effects[16]	Diol metabolites can be associated with pain responses[1]
Cytotoxicity	Protective; inhibit apoptosis[8]	Epoxide is a pro-toxin; diol is highly cytotoxic[5]
Role of sEH	Signal termination (deactivation)[9]	Bioactivation (conversion to a more toxic diol)[5]

Analytical Strategies for Differentiation and Quantification

Given their structural similarities and opposing functions, accurately distinguishing and quantifying LOX- and CYP-derived epoxides in a complex biological sample is a significant analytical challenge. The gold-standard methodology is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[18]

Causality Behind Experimental Choices:

• Chromatography (LC): Reversed-phase chromatography (e.g., using a C18 column) is essential to separate the various fatty acid metabolites based on their hydrophobicity before they enter the mass spectrometer.[18][19] This step is critical for resolving isomers that have the identical mass but different structures (e.g., 11,12-EET vs. 14,15-EET). Chiral chromatography may be required to separate enantiomers if their specific biological activities need to be assessed.[20]

• Mass Spectrometry (MS/MS): A tandem mass spectrometer is used for its high sensitivity and specificity. The first mass analyzer selects the parent ion (the intact molecule with a specific mass-to-charge ratio). This ion is then fragmented, and the second mass analyzer detects specific fragment ions. This process, known as Multiple Reaction Monitoring (MRM), creates a highly specific "fingerprint" for each molecule, allowing for confident identification and quantification even at very low concentrations.[21][22]

• Internal Standards: The addition of known quantities of stable isotope-labeled versions of the analytes (e.g., 15(S)-HETE-d8) is a self-validating step.[22] These internal standards co-elute with their unlabeled counterparts and experience similar ionization effects, correcting for sample loss during preparation and for matrix effects during analysis, thereby ensuring accurate quantification.

Detailed Protocol: LC-MS/MS Analysis of Epoxy Fatty Acids

• Sample Preparation (Lipid Extraction):

  • To 100 µL of plasma or tissue homogenate, add 10 µL of an internal standard mix containing deuterated standards (e.g., EET-d8, DiHOME-d4).

  • Add 300 µL of ice-cold methanol to precipitate proteins. Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the protein.

  • Transfer the supernatant to a new tube.

  • Perform solid-phase extraction (SPE) for sample cleanup and concentration. Condition a C18 SPE cartridge with methanol, then equilibrate with water. Load the supernatant, wash with a low-percentage organic solvent (e.g., 15% methanol in water) to remove polar interferences, and elute the lipids with a high-percentage organic solvent like methanol or ethyl acetate.[21]

  • Evaporate the eluent to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 50 µL of the initial mobile phase (e.g., 85% methanol) for injection.[22]

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.7 µm particle size).[21]

  • Mobile Phase A: Water with 0.1% acetic acid.[21]

  • Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20) with 0.1% acetic acid.

  • Gradient: Start with a high concentration of Mobile Phase A, and ramp up the concentration of Mobile Phase B over ~20 minutes to elute the lipids in order of increasing hydrophobicity.

  • Flow Rate: 0.2-0.3 mL/min.

  • Injection Volume: 5-10 µL.

• MS/MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for fatty acids due to the ionizable carboxylic acid group.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Develop a method with specific precursor → product ion transitions for each target analyte and internal standard. For example:

    • 14,15-EET: m/z 319 → [specific fragment]

    • 12,13-DiHOME: m/z 313 → [specific fragment]

  • Data Analysis: Quantify each analyte by comparing the peak area of its MRM transition to the peak area of its corresponding stable isotope-labeled internal standard.

Caption: Experimental workflow for LC-MS/MS analysis of epoxy fatty acids.

Conclusion and Future Directions

The distinction between lipoxygenase and cytochrome P450-derived epoxy fatty acids is not merely academic; it represents a fundamental bifurcation in lipid signaling with profound physiological consequences. While CYP-derived EETs are largely protective, anti-inflammatory, and analgesic, LOX-derived leukotoxins and their diol metabolites are often cytotoxic agents of inflammation and injury. The enzyme soluble epoxide hydrolase plays a pivotal, yet opposing, role in these two pathways—terminating the beneficial signal of EETs while activating the toxicity of leukotoxin.

For researchers in drug development, this dichotomy offers distinct therapeutic strategies:

• Enhancing CYP signaling: Developing inhibitors for soluble epoxide hydrolase (sEHIs) to stabilize and prolong the beneficial effects of endogenous EETs is a promising approach for treating hypertension, inflammation, and pain.[3]

• Inhibiting LOX signaling: Targeting specific lipoxygenase enzymes or developing strategies to neutralize their toxic metabolites could be beneficial in acute inflammatory conditions like ARDS.

Future research must continue to employ precise analytical techniques like LC-MS/MS to accurately delineate the roles of these pathways in various diseases. Understanding the pathway-specific regulation and crosstalk will be essential for developing the next generation of targeted lipid-based therapeutics.

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In Vivo Veritas: A Comparative Guide to Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate and its Role in Acute Pulmonary Injury

For researchers, scientists, and drug development professionals navigating the complex landscape of lipid mediators, understanding the precise in vivo roles of specific oxidized linoleic acid metabolites is paramount. This guide provides an in-depth, comparative analysis of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate, a molecule more commonly identified in toxicological studies as leukotoxin-diol . We will dissect the in vivo evidence that establishes its function as a potent mediator of acute lung injury, contrasting its activity with its metabolic precursor and other related bioactive lipids.

The Pro-Toxin to Toxin Conversion: A Critical Metabolic Activation

Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate (leukotoxin-diol) is not a primary product of linoleic acid metabolism but rather the more toxic, hydrated metabolite of 9,10-epoxy-12-octadecenoic acid, commonly known as leukotoxin.[1] This conversion is a critical step in its bioactivation and is catalyzed by the enzyme soluble epoxide hydrolase (sEH).[2][3] In vivo, this enzymatic hydration significantly potentiates the molecule's toxicity, a crucial factor in its pathological effects.[4][5]

The significance of this metabolic pathway has been demonstrated in vivo where inhibition of sEH was found to decrease the mortality induced by the parent compound, leukotoxin, but had no effect on the mortality induced by the already converted leukotoxin-diol.[2][4] This underscores that leukotoxin acts as a pro-toxicant, with its diol form being the ultimate effector molecule in vivo.

Caption: Experimental workflow for in vivo assessment of leukotoxin-diol toxicity.

Conclusion and Future Directions

The in vivo evidence compellingly confirms that Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate (leukotoxin-diol) is a potent pulmonary toxin. Its role is critically dependent on its formation from the pro-toxin leukotoxin via the action of soluble epoxide hydrolase. Compared to other oxidized linoleic acid metabolites which often play modulatory roles in chronic inflammation, leukotoxin-diol stands out for its acute and severe toxicity in the lungs.

For researchers in drug development, these findings highlight the soluble epoxide hydrolase as a potential therapeutic target for mitigating ARDS in conditions associated with elevated leukotoxin levels. Further in vivo studies could explore the efficacy of sEH inhibitors in various models of acute lung injury and investigate the downstream signaling pathways activated by leukotoxin-diol that lead to pulmonary damage.

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A Researcher's Guide to Confirming the Structure of Synthetic vs. Naturally Occurring Epoxy Fatty Acids

In the realm of lipidomics and drug development, the precise structural characterization of bioactive lipids is paramount. Epoxy fatty acids (EpFAs), a class of signaling molecules derived from the oxidation of polyunsaturated fatty acids, are of particular interest due to their anti-inflammatory, analgesic, and cardiovascular protective effects. As research in this area accelerates, the ability to distinguish between synthetically derived EpFAs and their naturally occurring counterparts has become a critical analytical challenge. This guide provides a comprehensive comparison of the methodologies used to confirm the structure of these two classes of molecules, offering insights into the causality behind experimental choices and presenting self-validating protocols for researchers, scientists, and drug development professionals.

The Structural Nuances: Beyond the Epoxide Ring

The fundamental difference between synthetic and naturally occurring EpFAs often lies in their stereochemistry and regiochemistry. While chemical synthesis can produce a variety of isomers, biological systems exhibit remarkable specificity.

Naturally Occurring Epoxy Fatty Acids:

The biosynthesis of EpFAs in mammals is primarily mediated by cytochrome P450 (CYP) epoxygenases.[1][2] These enzymes exhibit high regio- and stereoselectivity, meaning they introduce the epoxide group at specific double bonds and from a particular face of the fatty acid backbone.[3][4] For example, the epoxidation of arachidonic acid by CYP enzymes produces four specific regioisomers of epoxyeicosatrienoic acids (EETs).[1] Similarly, peroxygenases in plants and fungi can also produce epoxy fatty acids with high enantioselectivity.[3][4][5] This enzymatic control results in a limited number of specific, biologically active isomers.

Synthetic Epoxy Fatty Acids:

Chemical synthesis of EpFAs, often achieved through the Prileschajew reaction using peroxy acids like m-chloroperoxybenzoic acid (m-CPBA), typically results in a racemic mixture of enantiomers for each regioisomer.[6][7] This means that for each double bond epoxidized, both possible stereoisomers (R,S and S,R) are formed in roughly equal amounts.[3] Furthermore, chemical synthesis can lead to the formation of multiple regioisomers if the parent fatty acid has several double bonds.[8] While chemo-enzymatic methods are being developed to improve selectivity, traditional chemical synthesis lacks the precise control of biological systems.[7]

This inherent difference in stereochemical and regiochemical purity is the cornerstone of the analytical strategies employed to differentiate between synthetic and natural EpFAs.

Core Analytical Workflow for Structural Confirmation

A multi-pronged analytical approach is essential for the unambiguous structural elucidation of EpFAs. The workflow typically involves a combination of chromatographic separation and spectroscopic characterization.

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A Senior Application Scientist's Guide to Evaluating the Specificity of Antibodies for Epoxy-Hydroxy-Octadecadienoates

Introduction

Epoxy-hydroxy-octadecadienoates (EHODs), also known as leukotoxins, are a family of oxidized linoleic acid metabolites that play significant roles in various physiological and pathological processes, including inflammation, cardiovascular function, and pain signaling.[1][2][3] The accurate detection and quantification of specific EHOD isomers are crucial for elucidating their biological functions and for the development of novel therapeutics. While immunoassays offer a high-throughput and cost-effective method for such analyses, their utility is entirely dependent on the specificity of the antibodies used.

The landscape of commercially available antibodies is fraught with challenges of specificity and reproducibility, a problem that is magnified when the target is a small lipid molecule with numerous structurally similar isomers.[4][5] As of this writing, there is a notable scarcity of commercially available antibodies specifically marketed and validated for individual EHOD isomers. This guide, therefore, is designed for researchers, scientists, and drug development professionals who are venturing into the use of antibody-based methods for EHOD detection. It provides a comprehensive framework and detailed experimental protocols for rigorously evaluating the specificity of antibodies—whether custom-developed or sourced from commercial vendors for related oxidized lipids—against various EHODs.

We will delve into the causality behind experimental choices, describe self-validating protocols, and ground our recommendations in authoritative sources, empowering you to generate reliable and reproducible data in your research.

The Analytical Gold Standard: A Brief Perspective on Mass Spectrometry

Before we explore antibody validation, it is essential to acknowledge the gold standard for the analysis of lipid mediators: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6] This technique offers unparalleled specificity, allowing for the separation and unambiguous identification of different EHOD isomers based on their unique mass-to-charge ratios and fragmentation patterns. Any data generated using an antibody-based method should, ideally, be correlated with or validated against LC-MS/MS data to ensure accuracy.

Sourcing Antibodies for EHOD Analysis: The Current Landscape

Given the apparent lack of commercially available, validated anti-EHOD antibodies, researchers have two primary paths forward:

• Custom Antibody Development: This involves synthesizing an EHOD of interest and conjugating it to a carrier protein (e.g., Bovine Serum Albumin or Keyhole Limpet Hemocyanin) to create an immunogen. This is a resource-intensive process but offers the potential for generating highly specific monoclonal or polyclonal antibodies. Companies like Cayman Chemical offer services for the custom synthesis of small molecule conjugates and subsequent antibody production.[7]

• Screening Existing Commercial Antibodies: An alternative approach is to screen commercially available antibodies raised against other oxidized lipids for potential cross-reactivity with EHODs. For instance, antibodies targeting other oxidized linoleic acid metabolites or general oxidized phospholipids might exhibit some affinity for EHODs.[8][9] This approach requires meticulous validation, as described in the subsequent sections.

A Framework for Evaluating Antibody Specificity for EHODs

To ensure the reliability of your immunoassay, a multi-pronged validation approach is essential. We can adapt the "five pillars of antibody validation" to the context of small molecule targets like EHODs.

Pillar	Application to EHOD Antibody Validation
Genetic Strategies	Not directly applicable for small molecules. The equivalent would be using biological samples known to lack or have very low levels of the target EHOD, as determined by LC-MS/MS.
Orthogonal Strategies	Compare immunoassay results with data from an antibody-independent method, such as LC-MS/MS. A strong correlation between the two methods provides confidence in the antibody's specificity.
Independent Antibody Strategies	If available, use two different antibodies targeting the same EHOD (ideally recognizing different epitopes, though challenging for small molecules) and demonstrate comparable results.
Expression of Tagged Proteins	Not applicable. The equivalent is the use of a synthetic, purified EHOD standard as a positive control.
Immunoprecipitation followed by Mass Spectrometry	Not a standard approach for small molecules.

For EHODs, the cornerstone of specificity validation lies in rigorous cross-reactivity testing using a competitive immunoassay format.

Visualizing the Path to a Validated Anti-EHOD Antibody```dot

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• 2. Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stable analogs of 13‑hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. detroitrandd.com [detroitrandd.com]
• 5. Frontiers | The Role of Lipids in Allergic Sensitization: A Systematic Review [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]
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• 9. caymanchem.com [caymanchem.com]

A Head-to-Head Battle: Functional Comparison of Methyl Ester vs. Free Acid Forms of Epoxy-Hydroxy-Octadecadienoates

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipid signaling, the subtle modification of a molecule can dramatically alter its biological activity. This guide provides a comprehensive functional comparison of the methyl ester and free acid forms of epoxy-hydroxy-octadecadienoates, a class of oxidized linoleic acid metabolites implicated in a range of physiological and pathological processes. As a Senior Application Scientist, this document is designed to equip you with the foundational knowledge and practical experimental frameworks to dissect the functional nuances between these two closely related lipid mediators.

The Critical Distinction: Bioavailability and Cellular Uptake

The primary functional divergence between the free acid and its methyl ester counterpart lies in their bioavailability and mechanism of cellular entry. The free carboxylic acid group imparts a negative charge at physiological pH, rendering the molecule less lipophilic and hindering its passive diffusion across the cell membrane. Conversely, the methyl ester form is more lipophilic and uncharged, facilitating its passage through the lipid bilayer.

This fundamental difference in polarity has profound implications for their biological activity. The methyl ester can be considered a prodrug , a precursor that can more readily enter the cell where it is then hydrolyzed by intracellular esterases to release the active free acid. This can lead to higher intracellular concentrations of the active lipid mediator compared to the direct administration of the free acid form.

A study on adrenic acid-derived epoxy fatty acids demonstrated that their methyl ester prodrug was effective in reducing endoplasmic reticulum stress and inflammatory pain, highlighting the therapeutic potential of this chemical modification.

Table 1: Key Physicochemical and Biological Differences

Property	Free Acid Form	Methyl Ester Form	Rationale & Implications
Polarity	High	Low	The polar carboxyl group of the free acid limits passive diffusion across the nonpolar cell membrane. The nonpolar methyl ester enhances membrane permeability.
Cellular Uptake	Primarily carrier-mediated	Primarily passive diffusion	Free acids often rely on fatty acid transport proteins, which can be saturated. Methyl esters can diffuse across the membrane, potentially leading to higher intracellular accumulation.
Bioavailability (Oral)	Generally lower	Potentially higher	The ester form can protect the carboxylic acid from degradation in the gastrointestinal tract and enhance absorption.
Intracellular Activity	Directly active	Requires hydrolysis to the free acid	The biological effects of the methyl ester are contingent on the activity of intracellular esterases.
Metabolic Stability	Susceptible to β-oxidation and other metabolic pathways	May exhibit different metabolic profiles prior to hydrolysis	The esterification can alter the molecule's susceptibility to metabolic enzymes.

Impact on Signaling Pathways and Biological Activity

The differential cellular uptake of the free acid and methyl ester forms directly influences their engagement with intracellular signaling pathways. While both forms ultimately exert their effects through the free acid, the spatiotemporal concentration of the active molecule can vary significantly, leading to different downstream consequences.

For instance, in a study investigating the effects of hydroxy-epoxide derivatives of linoleic acid on trigeminal neurons, both the free acid and methyl ester forms were utilized in the experiments, suggesting that researchers are actively exploring the differential impacts of these two forms on neuronal signaling.

The anti-inflammatory properties of fatty acid esters have also been documented. Studies on methyl palmitate have shown its ability to reduce the production of pro-inflammatory mediators.[1][2] This suggests that the methyl ester form of epoxy-hydroxy-octadecadienoates could also exhibit potent anti-inflammatory effects, potentially enhanced by its improved cellular penetration.

Diagram 1: Hypothetical Signaling Cascade

Caption: Workflow for PAMPA and Caco-2 permeability assays.

Receptor Binding Assays

Objective: To determine if esterification alters the binding affinity for a putative receptor.

• Principle: A competitive binding assay using a radiolabeled ligand that is known to bind to the receptor of interest. The ability of the test compounds (methyl ester and free acid) to displace the radiolabeled ligand is measured.

• Procedure:

  • Prepare cell membranes or purified receptors expressing the target receptor.

  • Incubate the receptor preparation with a fixed concentration of the radiolabeled ligand and increasing concentrations of the unlabeled test compounds (methyl ester and free acid).

  • Separate bound from free radioligand using a filter plate and vacuum manifold.

  • Quantify the radioactivity on the filter using a scintillation counter.

  • Calculate the IC50 (concentration required to inhibit 50% of specific binding) for each compound.

• Expected Outcome: If the free acid is the active ligand, it should exhibit a significantly lower IC50 than the methyl ester. A high IC50 for the methyl ester would indicate that it does not bind to the receptor without prior hydrolysis.

Metabolic Stability Assays

Objective: To compare the rate of degradation of the methyl ester and free acid forms by metabolic enzymes.

• Principle: The test compounds are incubated with liver microsomes or hepatocytes, and the disappearance of the parent compound is monitored over time.

• Procedure:

  • Prepare incubations containing liver microsomes or hepatocytes, the test compound (methyl ester or free acid), and necessary cofactors (e.g., NADPH for Phase I metabolism).

  • Incubate at 37°C and collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the reaction and analyze the samples by LC-MS/MS to quantify the remaining parent compound.

  • Calculate the in vitro half-life (t1/2) and intrinsic clearance (Clint).

• Expected Outcome: The methyl ester will likely have a different metabolic profile, with initial hydrolysis to the free acid being a key step. The free acid will be directly available for further metabolism, such as by cytochrome P450 enzymes.

Conclusion and Future Directions

The choice between the methyl ester and free acid form of epoxy-hydroxy-octadecadienoates is a critical experimental variable that can significantly impact the observed biological effects. The methyl ester's enhanced cell permeability positions it as a valuable tool for achieving higher intracellular concentrations of the active free acid, effectively acting as a prodrug. However, this is dependent on the rate of intracellular hydrolysis.

Future research should focus on directly comparing the in vivo efficacy of these two forms in relevant disease models. Understanding the tissue-specific expression and activity of the esterases responsible for converting the methyl ester to the free acid will also be crucial for predicting the therapeutic potential of these compounds. By employing the rigorous experimental approaches outlined in this guide, researchers can unravel the intricate functional differences between these two forms of epoxy-hydroxy-octadecadienoates and harness their therapeutic potential.

References

• Determining small-molecule permeation through lipid membranes. Nature Protocols. [Link]

• Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models. ResearchGate. [Link]

• Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models. PubMed. [Link]

• Activity Screening of Fatty Acid Mimetic Drugs Identified Nuclear Receptor Agonists. National Institutes of Health. [Link]

• Receptor Binding Assays. MilliporeSigma. [Link]

• Receptor Binding Assays for HTS and Drug Discovery. National Center for Biotechnology Information. [Link]

• In Vitro Methods for Measuring the Permeability of Cell Monolayers. MDPI. [Link]

• Metabolic Stability Assay Services. BioIVT. [Link]

• Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain. PubMed. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory activity of methyl palmitate and ethyl palmitate in different experimental rat models - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Inter-Laboratory Comparison of Epoxy Fatty Acid Quantification

For researchers, clinical scientists, and drug development professionals, the accurate quantification of epoxy fatty acids (EpFAs) is paramount. These potent lipid mediators are instrumental in regulating a host of physiological processes, including inflammation, blood pressure, and pain. However, their low endogenous concentrations and inherent instability present significant analytical challenges, often leading to considerable variability in measurements between laboratories.

This guide provides an in-depth comparison of methodologies for EpFA quantification, supported by experimental insights and data. It is designed not as a rigid template, but as a comprehensive resource to empower researchers to critically evaluate their own methods, troubleshoot discrepancies, and improve the reproducibility and reliability of their data. We will delve into the causality behind experimental choices, advocate for self-validating systems, and ground our recommendations in authoritative references.

The Analytical Challenge: Why is Reproducible EpFA Quantification So Elusive?

EpFAs are produced from polyunsaturated fatty acids via the cytochrome P450 (CYP) epoxygenase pathway. These epoxides are then rapidly metabolized, primarily by soluble epoxide hydrolase (sEH), into their corresponding, and generally less active, diols. The transient nature and low picogram-to-nanogram per milliliter concentrations of EpFAs in biological matrices like plasma make their accurate measurement a formidable task.

Inter-laboratory studies, even when not formally published as "round-robin" tests for this specific lipid class, consistently highlight several key sources of variability:

• Pre-analytical Sample Handling: EpFAs are susceptible to degradation. Inconsistent collection, storage, and thawing procedures can significantly alter their measured concentrations.[1]

• Choice of Analytical Strategy: Laboratories employ different overarching methods. Some opt for direct quantification of the parent epoxides, while others measure the more stable diol metabolites after chemical or enzymatic hydrolysis. Each approach has inherent biases.

• Sample Preparation and Extraction: The efficiency of lipid extraction can vary based on the solvent systems and techniques used (e.g., liquid-liquid extraction vs. solid-phase extraction).

• Selection of Internal Standards: The use of appropriate stable isotope-labeled internal standards is critical for correcting for analytical variability, yet the choice and purity of these standards can differ.[2][3][4]

• Instrumentation and Calibration: Minor differences in liquid chromatography-mass spectrometry (LC-MS/MS) systems, ionization sources, and calibration procedures can lead to systematic variations in reported concentrations.

To illustrate the potential impact of these factors, let's consider a hypothetical inter-laboratory comparison for the quantification of 14,15-epoxyeicosatrienoic acid (14,15-EET) in a shared human plasma reference sample.

A Hypothetical Inter-Laboratory Comparison of 14,15-EET Quantification

Imagine five experienced laboratories are sent identical aliquots of a pooled human plasma sample. Their task is to quantify the total (free and esterified) 14,15-EET concentration. The (hypothetical) results are summarized below:

Laboratory	Method Highlights	Reported 14,15-EET (ng/mL)	Inter-Lab Coefficient of Variation (CV%)
Lab A	Direct quantification, LLE, d11-14,15-EET IS	8.9	rowspan="5"> 38.7%
Lab B	Indirect (acid hydrolysis to DHET), SPE, d11-14,15-DHET IS	12.5
Lab C	Direct quantification, SPE, d11-14,15-EET IS	10.2
Lab D	Indirect (saponification to DHET), LLE, d11-14,15-DHET IS	14.1
Lab E	Direct quantification, LLE, d8-Arachidonic Acid IS	6.5

LLE: Liquid-Liquid Extraction; SPE: Solid-Phase Extraction; IS: Internal Standard; DHET: Dihydroxyeicosatrienoic acid.

The striking 38.7% coefficient of variation in this simulated study underscores a critical reality in the field. Such variability can obscure subtle but biologically significant changes in EpFA levels, leading to conflicting research findings and hindering clinical translation. Lab E's result is notably lower, likely due to the use of a non-ideal internal standard that does not co-elute and ionize identically to the analyte of interest. The disparity between direct and indirect (hydrolysis) methods is also evident, with the latter generally yielding higher concentrations. This is often attributed to the release of EpFAs from esterified lipid pools during the hydrolysis step.[5][6]

The remainder of this guide will focus on providing the technical rationale and detailed protocols to mitigate these sources of variability.

Biological Context: The Cytochrome P450 Epoxygenase Pathway

A foundational understanding of the biochemical pathways governing EpFA synthesis and metabolism is crucial for designing robust analytical methods.

Caption: Biosynthesis and metabolism of Epoxyeicosatrienoic Acids (EETs).

Arachidonic acid is liberated from membrane phospholipids by phospholipase A2 (PLA2).[7] Cytochrome P450 epoxygenases then convert it into four regioisomeric EETs: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[7][8] These EETs can then exert various biological effects or be rapidly hydrolyzed by soluble epoxide hydrolase (sEH) to their corresponding diols (DHETs).[9][10][11] This rapid metabolism is a key reason why some analytical methods target the more stable DHETs.

Key Methodological Checkpoints for Reducing Inter-Laboratory Variability

To achieve reproducible and accurate EpFA quantification, every step of the analytical workflow must be optimized and standardized.

Caption: A generalized experimental workflow for EpFA quantification.

Pre-Analytical Sample Handling: The First Line of Defense

The integrity of the final data is determined before the sample ever reaches the mass spectrometer.

• Anticoagulant Choice: Use K3EDTA tubes for plasma collection. Heparin can interfere with some extraction procedures.

• Immediate Processing: Process blood samples as quickly as possible (ideally within 30 minutes) by centrifuging at 4°C to separate plasma.

• Inhibitors: To prevent ex vivo formation or degradation of EpFAs, immediately add a cocktail of antioxidants (like butylated hydroxytoluene, BHT) and enzyme inhibitors (e.g., for PLA2 and sEH) to the collected plasma.

• Storage: Snap-freeze plasma aliquots in liquid nitrogen and store them at -80°C. Avoid repeated freeze-thaw cycles.[1]

The Great Debate: Direct Epoxide vs. Indirect Diol Quantification

A major source of inter-laboratory discrepancy is the choice to measure the parent EpFA or its diol metabolite (DHET).

Caption: Decision tree for selecting a quantification strategy.

Feature	Direct Epoxide Quantification	Indirect Diol Quantification
Analyte	Endogenous EpFA (e.g., 14,15-EET)	EpFA-derived Diol (e.g., 14,15-DHET)
Rationale	Measures the biologically active molecule.	Measures a more stable surrogate for the total EpFA pool (free + esterified).
Pros	- Reflects the concentration of the signaling molecule.- Fewer sample preparation steps.	- Diols are more stable in vitro.- Captures EpFAs released from phospholipids, giving a measure of the total potential pool.
Cons	- Epoxides are prone to degradation during sample prep.- May underestimate the total biosynthetic capacity.	- Hydrolysis step adds complexity and potential for variability.- Does not distinguish between the free, active EpFA and the esterified reservoir.

Recommendation: For assessing the total production of EpFAs, the indirect method via saponification is often more robust. For studies focused on the immediate signaling role of free EpFAs, the direct method is necessary, but requires meticulous sample handling to prevent ex vivo degradation.

Experimental Protocols

The following protocols are provided as a detailed starting point. Laboratories should perform their own internal validation.

Protocol A: Quantification of Total EpFAs via Saponification and LC-MS/MS

This method quantifies the total (free and esterified) EpFA pool by converting them to their more stable diols via alkaline hydrolysis (saponification).

• Sample Preparation and Internal Standard Spiking:

  • Thaw a 100 µL human plasma sample on ice.

  • Immediately add 10 µL of an internal standard (IS) solution containing deuterated diols (e.g., d11-14,15-DHET, d11-11,12-DHET, etc.) at a concentration of 100 ng/mL in methanol.

  • Vortex briefly.

• Saponification (Alkaline Hydrolysis):

  • Add 200 µL of 1 M potassium hydroxide (KOH) in methanol.

  • Vortex and incubate at 60°C for 30 minutes to hydrolyze the esters.

  • Allow the sample to cool to room temperature.

• Extraction (Liquid-Liquid Extraction):

  • Neutralize the sample by adding 50 µL of glacial acetic acid.

  • Add 1 mL of ethyl acetate.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C to separate the phases.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

  • Repeat the extraction with another 1 mL of ethyl acetate and combine the organic layers.

• Drying and Reconstitution:

  • Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of a 50:50 methanol:water solution.

  • Vortex and transfer to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate the DHET regioisomers (e.g., 30% B to 95% B over 10 minutes).

  • Injection Volume: 10 µL.

  • MS/MS Detection: Operate the mass spectrometer in negative electrospray ionization (ESI) mode using Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for each DHET and its corresponding deuterated internal standard.

Protocol B: Direct Quantification of Free EpFAs by LC-MS/MS

This method is for the quantification of the non-esterified, free EpFAs.

• Sample Preparation and Internal Standard Spiking:

  • Thaw a 100 µL human plasma sample on ice.

  • Immediately add 10 µL of an internal standard (IS) solution containing deuterated EpFAs (e.g., d11-14,15-EET, d11-11,12-EET, etc.) at a concentration of 10 ng/mL in methanol.

  • Vortex briefly.

• Extraction (Solid-Phase Extraction):

  • Condition a C18 SPE cartridge (e.g., 100 mg) with 1 mL of methanol followed by 1 mL of water.

  • Acidify the plasma sample with 10 µL of 10% acetic acid.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 10% methanol in water to remove interferences.

  • Elute the EpFAs with 1 mL of ethyl acetate.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of a 50:50 methanol:water solution.

  • Vortex and transfer to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Use the same LC-MS/MS conditions as in Protocol A, but optimize the MRM transitions for the parent EpFAs and their corresponding deuterated internal standards.

Achieving Trustworthiness: Quality Control is Non-Negotiable

A robust quality control (QC) system is the cornerstone of a self-validating analytical method.

• Calibration Curves: Prepare calibration curves using certified reference standards for each analyte, spanning the expected physiological concentration range. Typical plasma concentrations for individual EETs can range from low single-digit ng/mL to over 20 ng/mL.[5][12]

• Internal Standards: As emphasized, use high-purity, stable isotope-labeled internal standards for every analyte of interest. This is the single most effective way to correct for variations in extraction efficiency and matrix effects.[2][3]

• QC Samples: Analyze a pooled plasma QC sample at regular intervals (e.g., every 10-15 study samples) throughout the analytical run. The coefficient of variation (%CV) of the QC samples should be monitored; a common target is <15-20%.[8][10][13]

• System Suitability: Before each batch, inject a standard mixture to verify instrument performance, including chromatographic resolution, peak shape, and signal intensity.

Conclusion

The inter-laboratory quantification of epoxy fatty acids is a challenging but achievable goal. Variability is not an indictment of any single laboratory's expertise, but rather a reflection of the complex and sensitive nature of these analytes. By understanding the biochemical pathways, critically evaluating the choice between direct and indirect quantification methods, and implementing rigorous, standardized protocols with embedded quality control, the scientific community can move towards greater consensus. This guide serves as a framework for that process, encouraging a methodical approach that prioritizes accuracy, reproducibility, and ultimately, the generation of trustworthy data that can confidently advance our understanding of health and disease.

References

• A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Fleming, I. (2007). Arachidonic acid cytochrome P450 epoxygenase pathway. National Center for Biotechnology Information. Retrieved from [Link]

• Sources of Variability in Serum Lipidomic Measurements and Implications for Epidemiologic Studies. (2022). National Center for Biotechnology Information. Retrieved from [Link]

• Interlaboratory comparison of standardised metabolomics and lipidomics analyses in human and rodent blood using the MxP® Quant 500 kit. (2021). MDC Repository. Retrieved from [Link]

• Wikipedia contributors. (2023, November 19). Epoxygenase. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Spector, A. A., & Norris, A. W. (2007). Epoxyeicosatrienoic acids (EETs): metabolism and biochemical function. Progress in Lipid Research, 43(1), 55–90. Retrieved from [Link]

• A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation. (2016). PubMed. Retrieved from [Link]

• Campbell, W. B., & Fleming, I. (2010). Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses. National Center for Biotechnology Information. Retrieved from [Link]

• Inceoglu, B., Wagner, K., Schebb, N. H., & Hammock, B. D. (2011). Soluble epoxide hydrolase inhibition reveals novel biological functions of epoxyeicosatrienoic acids (EETs). National Center for Biotechnology Information. Retrieved from [Link]

• Epoxyeicosatrienoic acids (EETs): metabolism and biochemical function. (2004). PubMed. Retrieved from [Link]

• Pre-analytical sample handling standardization for reliable measurement of metabolites and lipids in LC-MS-based clinical research. (2023). PubMed. Retrieved from [Link]

• Soluble epoxide hydrolase: Mechanisms and therapeutic potential in psychiatric and neurological disorders. (2025). PubMed. Retrieved from [Link]

• Wikipedia contributors. (2023, October 23). Epoxide hydrolase. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Wikipedia contributors. (2023, November 19). Epoxide hydrolase 2. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Determination of epoxyeicosatrienoic acids in human red blood cells and plasma by GC/MS in the NICI mode. (2008). PubMed. Retrieved from [Link]

• Comparison of indirect and direct quantification of glycidol fatty acid ester in edible oils. (2010). PubMed. Retrieved from [Link]

• Analytical Considerations of Stable Isotope Labelling in Lipidomics. (2018). National Center for Biotechnology Information. Retrieved from [Link]

• isotope-labeled internal standards: Topics by Science.gov. (n.d.). Science.gov. Retrieved from [Link]

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• 1. Pre-analytical sample handling standardization for reliable measurement of metabolites and lipids in LC-MS-based clinical research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ckisotopes.com [ckisotopes.com]
• 4. isotope-labeled internal standards: Topics by Science.gov [science.gov]
• 5. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of epoxyeicosatrienoic acids in human red blood cells and plasma by GC/MS in the NICI mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. Sources of Variability in Serum Lipidomic Measurements and Implications for Epidemiologic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. edoc.mdc-berlin.de [edoc.mdc-berlin.de]

Safety & Regulatory Compliance

Navigating the Handling of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate: A Guide to Safe Laboratory Practices

This document provides a comprehensive guide to the safe handling, storage, and disposal of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate. As a specialized epoxy fatty acid methyl ester, this compound requires meticulous attention to safety protocols to mitigate potential risks to laboratory personnel and the environment. This guide is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a deep understanding of the necessary precautions.

Hazard Identification and Risk Assessment: Understanding the Molecule

• Epoxide Ring: The presence of an epoxide ring is the primary concern. Epoxides are known to be reactive electrophiles that can react with nucleophiles such as DNA and proteins. This reactivity is the basis for their potential toxicity, including mutagenic and carcinogenic effects. They are also known to be skin and respiratory sensitizers.

• Unsaturated Bonds: The molecule contains conjugated double bonds, which could make it susceptible to polymerization or degradation upon exposure to light and air.[1][2]

• Ester and Hydroxyl Groups: These are common functional groups in biological molecules and are generally less hazardous. However, they contribute to the overall chemical properties of the compound.

• Toxicological Profile of Related Compounds: Studies on similar long-chain epoxy fatty acid methyl esters suggest they can be metabolized by soluble epoxide hydrolase (sEH) into more toxic diols.[3][4] This metabolic activation is a significant toxicological concern.

Based on this analysis, Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate should be handled as a potentially toxic, mutagenic, and sensitizing compound.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to prevent exposure. The minimum required PPE for handling this compound is outlined below.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Nitrile provides good resistance to a wide range of chemicals. Double-gloving offers additional protection in case of a tear or rapid permeation of the outer glove.[5]
Eye Protection	Chemical splash goggles.	Protects against splashes and aerosols. Standard safety glasses are insufficient.[5][6]
Body Protection	A lab coat with long sleeves and a closed front.	Protects skin and personal clothing from contamination.[5][7]
Foot Protection	Closed-toe shoes.	Prevents injuries from spills or dropped items.[5][7]
Respiratory Protection	A respirator may be necessary when handling powders or creating aerosols.	A risk assessment should be performed to determine if a respirator is needed. If so, an appropriate NIOSH-approved respirator should be selected.[7]

dot

Caption: Personal Protective Equipment (PPE) protocol for handling the compound.

Safe Handling and Storage: A Step-by-Step Workflow

Adherence to a strict handling protocol is crucial to minimize exposure and maintain the integrity of the compound.

Preparation and Handling Environment

• Designated Area: All work with this compound should be conducted in a designated area within a certified chemical fume hood to minimize inhalation exposure.

• Air-Sensitive and Photosensitive Precautions: Due to the unsaturated nature of the compound, it may be sensitive to air and light.[1][8][9] It is recommended to handle it under an inert atmosphere (e.g., nitrogen or argon) and to protect it from light by using amber vials or wrapping containers in aluminum foil.[10]

Step-by-Step Handling Procedure

• Gather Materials: Before starting, ensure all necessary equipment and reagents are inside the fume hood.

• Don PPE: Put on all required PPE as outlined in the table above.

• Inert Atmosphere: If handling under an inert atmosphere, purge the reaction vessel and transfer tools with nitrogen or argon.[11][12]

• Weighing: If weighing a solid form, do so in the fume hood on a tared weigh paper or in a vial.

• Dissolving: If preparing a solution, add the solvent to the vial containing the compound slowly.

• Transfers: Use clean, dry syringes or cannulas for liquid transfers.[12]

• Post-Handling: After use, securely cap the container and store it appropriately. Decontaminate all surfaces and equipment that may have come into contact with the compound.

dot

Caption: A streamlined workflow for the safe handling of the compound.

Storage

• Container: Store in a tightly sealed, clearly labeled container. Amber glass vials are recommended to protect from light.[10]

• Temperature: Store at the temperature recommended by the supplier, likely in a refrigerator or freezer, to minimize degradation.

• Atmosphere: For long-term storage, consider storing under an inert atmosphere.

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Small Spill	Absorb the spill with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for disposal. Decontaminate the area with a suitable solvent, followed by soap and water.
Large Spill	Evacuate the area immediately. Alert others and contact your institution's emergency response team.

Waste Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is a critical component of laboratory safety and environmental protection.[13][14]

Waste Segregation

• Contaminated Solids: All disposable items that have come into contact with the compound (e.g., gloves, weigh papers, absorbent pads) must be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a labeled, sealed hazardous waste container. Do not mix with incompatible waste streams.

• Sharps: Contaminated needles and syringes must be disposed of in a designated sharps container.

Disposal Procedure

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the approximate concentration and volume.

• Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials.

• Collection: Arrange for waste pickup through your institution's environmental health and safety department.

dot

Caption: Decision tree for the proper disposal of waste generated from handling the compound.

Conclusion: A Culture of Safety

The safe handling of Methyl 12(R),13(S)-Epoxy-9(S)-hydroxy-10(E),15(Z)-octadecadienoate is predicated on a thorough understanding of its potential hazards and a disciplined approach to safety protocols. By integrating the principles and procedures outlined in this guide into your laboratory's standard operating procedures, you can foster a culture of safety that protects researchers and ensures the integrity of your scientific work. Always consult your institution's specific safety guidelines and do not hesitate to seek guidance from your environmental health and safety department.

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